3-tert-butyl-9H-carbazole

• CAS: 22401-74-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 3-tert-butyl-9H-carbazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 3-tert-butyl-9H-carbazole, a heterocyclic organic compound with applications in materials science and as a building block in pharmaceutical research. This document details the primary synthetic route, experimental protocols, and key characterization data for this compound.

Synthesis of 3-tert-butyl-9H-carbazole

The most common and direct method for the synthesis of 3-tert-butyl-9H-carbazole is the Friedel-Crafts alkylation of carbazole. This electrophilic aromatic substitution reaction introduces a tert-butyl group onto the carbazole ring.

The reaction proceeds by generating a tert-butyl carbocation from a tert-butyl halide (e.g., tert-butyl chloride) using a strong Lewis acid catalyst, such as aluminum chloride (AlCl₃). The electron-rich carbazole nucleus then attacks the tert-butyl carbocation. The substitution predominantly occurs at the 3 and 6 positions due to the electronic properties of the carbazole ring system. To favor mono-substitution at the 3-position, the reaction conditions, particularly the stoichiometry of the reactants, must be carefully controlled. Using a limited amount of the alkylating agent and catalyst can increase the yield of the mono-substituted product.

Synthesis Workflow

Caption: A flowchart illustrating the key steps in the Friedel-Crafts synthesis of 3-tert-butyl-9H-carbazole.

Experimental Protocols

Synthesis of 3,6-di-tert-butyl-9H-carbazole (Adaptable for 3-tert-butyl-9H-carbazole)

This protocol is based on the Friedel-Crafts alkylation of carbazole.

Materials:

• Carbazole

• tert-butyl chloride

• Aluminum chloride (AlCl₃)

• Chloroform (CHCl₃) or Dichloromethane (CH₂Cl₂)

• Ice

• Anhydrous sodium sulfate (Na₂SO₄)

• Dichloromethane for extraction

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve carbazole in chloroform or dichloromethane.

• Cool the solution to 0°C using an ice bath.

• To the stirred solution, slowly add aluminum chloride in portions.

• Following the addition of the Lewis acid, add tert-butyl chloride dropwise. To favor mono-substitution, use a molar ratio of carbazole to tert-butyl chloride greater than 1:1 (e.g., 2:1 or 3:1).

• After the addition is complete, allow the reaction mixture to stir at 0°C for a designated period (e.g., 1-2 hours) and then warm to room temperature, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by carefully pouring the mixture into a beaker containing ice water.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 ml).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter to remove the drying agent and remove the solvent in vacuo.

• The resulting crude product can be purified by column chromatography on silica gel or by recrystallization to isolate the 3-tert-butyl-9H-carbazole.

Characterization of 3-tert-butyl-9H-carbazole

The structure and purity of the synthesized 3-tert-butyl-9H-carbazole can be confirmed using various analytical techniques.

Physical and Chemical Properties

Property	Value
Molecular Formula	C₁₆H₁₇N
Molecular Weight	223.32 g/mol
Appearance	White to pale yellow powder/crystal
Melting Point	153 °C[1]
Solubility	Soluble in common organic solvents

Spectroscopic Data

Detailed spectroscopic data for 3-tert-butyl-9H-carbazole is not explicitly available in the search results. The following table provides expected characteristic signals based on the known spectra of carbazole and its derivatives.

Technique	Expected Observations
¹H NMR	Aromatic Protons (δ 7.0-8.5 ppm): A complex multiplet pattern corresponding to the seven aromatic protons on the carbazole ring. The introduction of the tert-butyl group will cause a downfield shift of the adjacent protons. NH Proton (δ ~8.0 ppm): A broad singlet corresponding to the proton on the nitrogen atom. tert-butyl Protons (δ ~1.4 ppm): A sharp singlet integrating to nine protons.
¹³C NMR	Aromatic Carbons (δ 110-145 ppm): Signals corresponding to the twelve aromatic carbons. The carbon attached to the tert-butyl group will be significantly shielded. Quaternary Carbon of tert-butyl (δ ~35 ppm): Signal for the quaternary carbon of the tert-butyl group. Methyl Carbons of tert-butyl (δ ~32 ppm): Signal for the three equivalent methyl carbons of the tert-butyl group.
Infrared (IR) Spectroscopy	N-H Stretch: A sharp peak around 3400 cm⁻¹. C-H Stretch (Aromatic): Peaks in the region of 3000-3100 cm⁻¹. C-H Stretch (Aliphatic): Peaks in the region of 2850-3000 cm⁻¹. C=C Stretch (Aromatic): Peaks in the region of 1450-1600 cm⁻¹. C-N Stretch: A peak around 1330 cm⁻¹.
Mass Spectrometry (MS)	Molecular Ion (M⁺): An intense peak at m/z = 223, corresponding to the molecular weight of the compound. Fragment Ion: A significant peak at m/z = 208, corresponding to the loss of a methyl group ([M-15]⁺) from the tert-butyl substituent.

Applications in Research and Drug Development

Carbazole derivatives are of significant interest in medicinal chemistry and materials science.[2][3] The introduction of a bulky tert-butyl group can enhance the solubility and thermal stability of the carbazole core.[1] This makes 3-tert-butyl-9H-carbazole a valuable intermediate for the synthesis of:

• Organic Light-Emitting Diodes (OLEDs): The carbazole moiety is an excellent hole-transporting material, and its derivatives are used in the development of efficient OLEDs.

• Pharmaceuticals: The carbazole scaffold is found in various biologically active compounds, and derivatives are investigated for their potential as anticancer, anti-inflammatory, and antimicrobial agents.

• Functional Polymers: Incorporation of the 3-tert-butyl-9H-carbazole unit into polymers can lead to materials with tailored electronic and photophysical properties.

References

• 1. 3-tert-Butyl-9H-carbazole|High-Purity Research Chemical [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. tert-Butyl 6-bromo-1,4-dimethyl-9H-carbazole-9-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical Properties of 3-tert-butyl-9H-carbazole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-tert-butyl-9H-carbazole is a substituted aromatic heterocyclic compound with significant potential in various scientific and industrial fields, particularly in materials science and medicinal chemistry. Its carbazole core provides a rigid, planar structure with unique electronic and photophysical properties, while the tert-butyl group enhances solubility and thermal stability.[1] This technical guide provides a comprehensive overview of the core physicochemical properties of 3-tert-butyl-9H-carbazole, detailed experimental protocols for its synthesis and characterization, and a logical workflow for its analysis. This document is intended to serve as a valuable resource for researchers and professionals engaged in the study and application of this versatile molecule.

Physicochemical Data

The following table summarizes the key physicochemical properties of 3-tert-butyl-9H-carbazole.

Property	Value	Source
Molecular Formula	C₁₆H₁₇N	[2]
Molecular Weight	223.31 g/mol	[2]
CAS Number	22401-74-7	[2]
Appearance	White to almost white powder or crystals	[3]
Melting Point	151.0 - 155.0 °C	[3]
Boiling Point	Data not available in cited literature.
Solubility	Generally soluble in organic solvents; insoluble in water. Quantitative data is not readily available.
pKa	Data not available in cited literature.
Predicted logP	5.4

Experimental Protocols

The following sections detail the methodologies for the synthesis and characterization of 3-tert-butyl-9H-carbazole.

Synthesis: Friedel-Crafts Alkylation of Carbazole

Objective: To synthesize 3-tert-butyl-9H-carbazole via the electrophilic substitution of carbazole with tert-butyl chloride using a Lewis acid catalyst.

Materials:

• Carbazole

• tert-Butyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂)

• Ice

• Water

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve carbazole in anhydrous dichloromethane.

• Cool the solution to 0°C using an ice bath.

• Slowly add anhydrous aluminum chloride to the stirred solution.

• Add tert-butyl chloride dropwise to the reaction mixture over a period of 30 minutes, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 12-24 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly pouring the mixture into a beaker containing a mixture of ice and water.

• Separate the organic layer using a separatory funnel.

• Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers and wash with water, followed by a saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a hexane-ethyl acetate gradient) to yield pure 3-tert-butyl-9H-carbazole.

Characterization Methods

Objective: To confirm the identity and purity of the synthesized 3-tert-butyl-9H-carbazole.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Dissolve a small sample of the purified product in a suitable deuterated solvent (e.g., CDCl₃). The spectrum should show characteristic peaks for the aromatic protons of the carbazole ring system and a singlet corresponding to the nine protons of the tert-butyl group.

  • ¹³C NMR: The spectrum will display the expected number of signals for the carbon atoms in the molecule, including the distinct signals for the quaternary carbon and the methyl carbons of the tert-butyl group.

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • The purified compound is analyzed to determine its purity and to confirm its molecular weight. The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of 3-tert-butyl-9H-carbazole (m/z = 223.31).

• Elemental Analysis:

  • Determine the percentage composition of carbon, hydrogen, and nitrogen in the sample. The experimental values should be in close agreement with the calculated theoretical values for the molecular formula C₁₆H₁₇N.

• Differential Scanning Calorimetry (DSC):

  • DSC is used to determine the melting point and to assess the thermal stability of the compound. A sharp endothermic peak should be observed at the melting point.

• UV-Visible Spectroscopy:

  • The UV-Vis absorption spectrum of the compound in a suitable solvent (e.g., dichloromethane or cyclohexane) can be recorded to determine its absorption maxima, which correspond to the electronic transitions within the molecule.

Workflow Diagram

The following diagram illustrates the logical workflow for the synthesis and characterization of 3-tert-butyl-9H-carbazole.

Synthesis and Characterization Workflow

Conclusion

References

• 1. 3-tert-Butyl-9H-carbazole|High-Purity Research Chemical [benchchem.com]
• 2. Buy 3-tert-butyl-9H-carbazole | 22401-74-7 [smolecule.com]
• 3. 3-(tert-Butyl)-9H-carbazole | 22401-74-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

An In-depth Technical Guide to 3-tert-Butyl-9H-Carbazole Derivatives and Their Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-tert-butyl-9H-carbazole derivatives, covering their synthesis, photophysical properties, and diverse applications in materials science and medicinal chemistry. The strategic incorporation of the tert-butyl group onto the carbazole scaffold significantly influences the electronic and physical properties of these molecules, leading to enhanced performance in various advanced applications.

Introduction to 3-tert-Butyl-9H-Carbazole Derivatives

Carbazole, a nitrogen-containing heterocyclic compound, possesses a rigid and planar structure that facilitates efficient charge transport and luminescence. The introduction of a tert-butyl group at the 3-position, and often at the 6-position, enhances the solubility and thermal stability of the carbazole core. This bulky substituent also plays a crucial role in preventing intermolecular aggregation through steric hindrance, which is particularly beneficial for applications in organic electronics. These modifications allow for the fine-tuning of the optoelectronic properties, making 3-tert-butyl-9H-carbazole and its derivatives highly valuable building blocks in the design of functional organic materials and pharmacologically active agents.

Synthesis of 3-tert-Butyl-9H-Carbazole Derivatives

The synthesis of 3-tert-butyl-9H-carbazole derivatives typically starts with the functionalization of the carbazole core. A common starting material is 3,6-di-tert-butyl-9H-carbazole, which can be prepared via Friedel–Crafts alkylation of carbazole.[1] Subsequent modifications at the N-9 position or other positions on the carbazole ring allow for the creation of a diverse library of derivatives with tailored properties.

Experimental Protocols

Synthesis of 3,6-Di-tert-butyl-9H-carbazole:

A widely used method for the synthesis of 3,6-di-tert-butyl-9H-carbazole involves the Friedel–Crafts alkylation of carbazole with tert-butyl chloride in the presence of a Lewis acid catalyst like aluminum trichloride (AlCl₃).[1]

• Reaction: To a stirred solution of carbazole and tert-butyl chloride in a suitable solvent such as chloroform, aluminum trichloride is added portion-wise at 0°C.

• Work-up: The reaction is typically stirred for several hours and then quenched with ice water. The product is extracted with an organic solvent like dichloromethane, washed, and dried.

• Purification: The crude product is often purified by column chromatography or recrystallization to yield the desired 3,6-di-tert-butyl-9H-carbazole.

N-Alkylation of 3,6-Di-tert-butyl-9H-carbazole:

The nitrogen atom of the carbazole ring can be readily functionalized. For instance, N-ethylation can be achieved by reacting 3,6-di-tert-butyl-9H-carbazole with bromoethane in the presence of a base like potassium hydroxide in a solvent such as dimethylformamide (DMF).[2]

• Reaction: A mixture of 3,6-di-tert-butyl-9H-carbazole, potassium hydroxide, and bromoethane in DMF is stirred at an elevated temperature.

• Work-up: After completion, the reaction mixture is poured into brine and extracted with an organic solvent. The organic layer is then dried and concentrated.

Synthesis of Chalcone Derivatives:

Chalcone derivatives of carbazole can be synthesized via a Claisen-Schmidt condensation reaction. This involves the reaction of an acetyl-substituted carbazole with an aromatic aldehyde in the presence of a base.[2]

• Reaction: A mixture of 3-acetyl-9-ethyl-carbazole and an appropriate aromatic aldehyde in ethanol is refluxed in the presence of a catalytic amount of sodium hydroxide solution.[2]

• Purification: The resulting chalcone derivative can be purified by recrystallization.

Ullmann Reaction for N-Arylation:

The Ullmann reaction can be employed for the N-arylation of 3,6-di-tert-butyl-9H-carbazole. For example, reacting it with methyl 4-iodobenzoate in the presence of a copper catalyst can yield 3,6-di-tert-butyl-9-(4'-methoxycarbonyl)carbazole.[3]

Experimental Workflow for Synthesis of Carbazole Derivatives

Caption: Synthetic routes to various 3-tert-butyl-9H-carbazole derivatives.

Applications of 3-tert-Butyl-9H-Carbazole Derivatives

Organic Electronics

3-tert-Butyl-9H-carbazole derivatives are extensively used in organic electronics, particularly in Organic Light-Emitting Diodes (OLEDs) and Organic Solar Cells (OSCs).

Organic Light-Emitting Diodes (OLEDs): The bulky tert-butyl groups help to prevent aggregation-caused quenching, leading to improved photoluminescence quantum yields in the solid state. These derivatives can serve as host materials for phosphorescent emitters or as hole-transporting materials due to their good charge mobility and thermal stability.[4]

Organic Solar Cells (OSCs): In OSCs, carbazole derivatives can be used as electron-donating materials in the active layer of bulk heterojunction solar cells. The introduction of tert-butyl groups can influence the energy levels and morphology of the active layer, impacting device performance.

Photophysical Properties of Selected Derivatives:

Compound	Absorption Max (nm)	Emission Max (nm)	Quantum Yield (Φ)	Solvent	Reference
3,6-di-tert-butyl-9H-carbazole	340	360, 375	0.43	n-heptane	[4]
3,6-di-tert-butyl-9H-carbazole	341	363, 378	0.38	THF	[4]
3,6-di-tert-butyl-9H-carbazole	341	365, 380	0.40	Acetonitrile	[4]
Derivative III	342	400	0.85	Chloroform	[3]
Derivative VII	345	425	0.76	Chloroform	[3]
Derivative VIII	345	430	0.65	Chloroform	[3]
Derivative IX	345	435	0.58	Chloroform	[3]

Note: Derivatives III, VII, VIII, and IX are from the study by Gruzdev et al. (2015) and represent different functionalizations of the 3,6-di-tert-butyl-9H-carbazole core.[3]

Anticancer Agents

Carbazole derivatives have shown significant potential as anticancer agents. Their planar structure allows for intercalation into DNA, and they can also inhibit key enzymes involved in cancer cell proliferation and survival.

Anticancer Activity of Selected Derivatives:

Compound	Cell Line	IC₅₀ (µM)	Reference
Compound 5	A549 (Lung)	10.67 ± 1.53	[5]
Compound 5	C6 (Glioma)	4.33 ± 1.04	[5]
Compound 2	A549 (Lung)	24.0 ± 3.46	[5]
Compound 2	C6 (Glioma)	23.33 ± 2.08	[5]
Compound 3	A549 (Lung)	28.0 ± 1.0	[5]
Compound 3	C6 (Glioma)	49.33 ± 1.15	[5]
Compound 10	A549 (Lung)	29.67 ± 5.51	[5]
Compound 10	C6 (Glioma)	12.33 ± 4.93	[5]
Compound 9	A549 (Lung)	51.5 ± 4.95	[5]
Compound 9	C6 (Glioma)	25.33 ± 1.53	[5]

Note: The specific structures of compounds 2, 3, 5, 9, and 10 are detailed in the cited reference.[5]

Mechanism of Action - Signaling Pathways:

Several carbazole derivatives exert their anticancer effects by modulating key signaling pathways. One important target is the p53 signaling pathway, a crucial tumor suppressor pathway.

p53 Signaling Pathway Modulation:

Caption: Simplified p53 signaling pathway activated by carbazole derivatives.

In addition to the p53 pathway, other signaling cascades such as the PI3K/Akt and MAPK pathways are often dysregulated in cancer and can be targeted by small molecule inhibitors, including potentially those derived from carbazole.

General PI3K/Akt and MAPK Signaling Pathways:

Caption: Overview of the PI3K/Akt and MAPK signaling pathways.

Chemical Sensors

The carbazole moiety can also be incorporated into molecules designed for chemical sensing applications. The electron-rich nature of the carbazole ring allows it to interact with various analytes, leading to a detectable change in its photophysical properties, such as a color change or a change in fluorescence intensity. For example, carbazole-based compounds have been developed as colorimetric sensors for anions like fluoride.[6][7]

Experimental Protocols for Characterization

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell viability.[8][9]

• Cell Seeding: Cells are seeded in a 96-well plate and allowed to attach overnight.

• Compound Treatment: The cells are then treated with various concentrations of the carbazole derivatives for a specified period (e.g., 24, 48, or 72 hours).[8]

• MTT Addition: MTT solution is added to each well, and the plate is incubated to allow viable cells to reduce the yellow MTT to purple formazan crystals.[8]

• Solubilization and Measurement: The formazan crystals are dissolved in a suitable solvent (e.g., DMSO), and the absorbance is measured using a microplate reader.[8][9] The IC₅₀ value is then calculated.

MTT Assay Workflow:

Caption: Workflow for determining cell viability using the MTT assay.

Fluorescence Quantum Yield Measurement

The fluorescence quantum yield (Φ) is a measure of the efficiency of the fluorescence process. It can be determined using a relative method by comparing the fluorescence intensity of the sample to that of a known standard.[10][11]

• Standard Selection: A standard with a known quantum yield and an absorption profile similar to the sample is chosen.

• Absorbance Measurement: The absorbance of both the sample and the standard solutions are measured at the excitation wavelength and should be kept low (typically < 0.1) to avoid inner filter effects.[11]

• Fluorescence Measurement: The fluorescence spectra of the sample and standard are recorded under identical experimental conditions.

• Calculation: The quantum yield of the sample (Φₓ) is calculated using the following equation, where 'st' denotes the standard, 'A' is the absorbance, 'F' is the integrated fluorescence intensity, and 'n' is the refractive index of the solvent:

  Φₓ = Φₛₜ * (Fₓ / Fₛₜ) * (Aₛₜ / Aₓ) * (nₓ² / nₛₜ²)[10]

Conclusion

3-tert-Butyl-9H-carbazole derivatives represent a versatile and highly tunable class of organic compounds. Their unique structural and electronic properties, imparted by the bulky tert-butyl substituents, make them exceptional candidates for a wide array of applications, from high-performance organic electronics to promising new anticancer therapeutics. The synthetic methodologies are well-established, allowing for the creation of a vast library of functionalized derivatives. Further research into the structure-property relationships and biological mechanisms of these compounds will undoubtedly unlock even more of their potential in materials science and drug discovery.

References

• 1. ossila.com [ossila.com]
• 2. ijs.uobaghdad.edu.iq [ijs.uobaghdad.edu.iq]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Efficient Colorimetric Fluoride Anion Sensor Based on π-Conjugated Carbazole Small Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. bds.berkeley.edu [bds.berkeley.edu]
• 10. jasco-global.com [jasco-global.com]
• 11. chem.uci.edu [chem.uci.edu]

An In-depth Technical Guide to the Solubility of 3-tert-butyl-9H-carbazole in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility of 3-tert-butyl-9H-carbazole, a key intermediate in the synthesis of materials for organic electronics and pharmaceuticals. A thorough review of scientific literature and chemical databases reveals a significant gap in publicly available quantitative solubility data for this compound. This guide summarizes the available qualitative solubility information and provides a comprehensive, generalized experimental protocol for the systematic determination of the solubility of 3-tert-butyl-9H-carbazole in various organic solvents. This protocol is intended to serve as a foundational methodology for researchers to generate precise and reproducible solubility data, which is crucial for process development, formulation, and quality control. Additionally, a visual workflow of the experimental protocol is presented to aid in the design and execution of solubility studies.

Introduction

3-tert-butyl-9H-carbazole is a derivative of carbazole, a heterocyclic aromatic compound. The incorporation of a bulky tert-butyl group onto the carbazole core significantly influences its physicochemical properties, including its solubility. While the parent compound, carbazole, has been studied more extensively, specific quantitative data on the solubility of its tert-butyl derivative in common organic solvents is notably absent from the current body of scientific literature.

Qualitative assessments suggest that the presence of the tert-butyl group generally enhances solubility in organic solvents compared to carbazole. This enhanced solubility is advantageous for its application in solution-processable organic electronic devices and as a reactant in various chemical syntheses. However, the lack of precise solubility data as a function of temperature and solvent polarity hinders the optimization of reaction conditions, purification processes, and formulation development.

This guide aims to bridge this knowledge gap by providing a robust, generalized experimental framework for determining the solubility of 3-tert-butyl-9H-carbazole. The methodologies described herein are based on well-established principles of solubility determination, primarily the shake-flask method, which is considered the gold standard for equilibrium solubility measurements.

Solubility Data for 3-tert-butyl-9H-carbazole

A comprehensive search of scientific databases and literature has revealed a lack of specific quantitative solubility data for 3-tert-butyl-9H-carbazole in organic solvents. The following table summarizes the available qualitative information and highlights the absence of numerical data.

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Observations / Remarks
Various Organic Solvents	Not Specified	Data Not Available	The tert-butyl group is known to generally enhance solubility in organic solvents compared to unsubstituted carbazole. The solubility and fluorescence intensity can vary significantly depending on the solvent used.[1]
Lubricating Oil	Not Specified	Data Not Available	The introduction of a tert-butyl group has been shown to increase the solubility of carbazole in lubricating oil.

Note: The absence of quantitative data underscores the need for experimental determination to support process development and formulation activities involving 3-tert-butyl-9H-carbazole.

Generalized Experimental Protocol for Solubility Determination

The following protocol details a generalized procedure for determining the equilibrium solubility of 3-tert-butyl-9H-carbazole in an organic solvent of interest using the isothermal shake-flask method. This method is widely accepted for its reliability and reproducibility.

Materials and Equipment

• Solute: 3-tert-butyl-9H-carbazole (purity > 99%)

• Solvent: High-purity organic solvent of choice (e.g., toluene, tetrahydrofuran, acetone, ethanol)

• Analytical balance (± 0.1 mg)

• Thermostatic shaker bath or incubator with temperature control (± 0.1 °C)

• Glass vials or flasks with airtight screw caps

• Volumetric flasks and pipettes

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Analytical instrument for concentration measurement (e.g., High-Performance Liquid Chromatography (HPLC) with UV detector, UV-Vis Spectrophotometer)

Experimental Procedure

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 3-tert-butyl-9H-carbazole to a series of glass vials. The excess solid is crucial to ensure that equilibrium is reached with an undissolved solid phase present.

  • Accurately pipette a known volume of the selected organic solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker bath set to the desired temperature.

  • Agitate the vials at a constant speed for a predetermined period to allow the system to reach equilibrium. A typical equilibration time is 24-48 hours. It is advisable to perform a preliminary study to determine the minimum time required to reach equilibrium by taking samples at different time points (e.g., 12, 24, 48, and 72 hours) and analyzing the concentration until it remains constant.

• Sample Collection and Preparation:

  • After equilibration, stop the agitation and allow the vials to stand undisturbed in the thermostatic bath for at least 2 hours to allow the excess solid to settle.

  • Carefully withdraw a known volume of the supernatant using a pre-warmed syringe to avoid precipitation due to temperature changes.

  • Immediately filter the collected sample through a syringe filter into a pre-weighed volumetric flask. This step is critical to remove any undissolved microcrystals.

• Concentration Analysis:

  • Dilute the filtered sample to a suitable concentration with the same solvent for analysis.

  • Determine the concentration of 3-tert-butyl-9H-carbazole in the diluted sample using a pre-calibrated analytical method (e.g., HPLC-UV or UV-Vis spectrophotometry). A calibration curve should be prepared using standard solutions of known concentrations.

• Calculation of Solubility:

  • Calculate the solubility (S) in g/100 mL using the following formula:

    S = (C × V_flask × DF) / V_sample × 100

    where:

    • C = Concentration of the diluted sample (g/mL)

    • V_flask = Volume of the volumetric flask (mL)

    • DF = Dilution factor

    • V_sample = Volume of the initial sample withdrawn (mL)

• Data Reporting:

  • The experiment should be performed in triplicate for each solvent and temperature to ensure the reliability of the results.

  • Report the average solubility value along with the standard deviation.

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the solubility of 3-tert-butyl-9H-carbazole.

Caption: Experimental workflow for determining the solubility of 3-tert-butyl-9H-carbazole.

Conclusion

While 3-tert-butyl-9H-carbazole is a compound of significant interest in materials science and medicinal chemistry, there is a clear lack of quantitative solubility data in the public domain. This technical guide provides a comprehensive, generalized experimental protocol based on the reliable shake-flask method to enable researchers to systematically determine its solubility in various organic solvents. The generation of such data is essential for the advancement of research and development activities involving this compound. The provided workflow and diagram offer a clear and structured approach to designing and executing these crucial experiments.

References

• 1. Buy 3-tert-butyl-9H-carbazole | 22401-74-7 [smolecule.com]

Photophysical Properties of tert-Butyl-Substituted Carbazole: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbazole and its derivatives are fundamental building blocks in the development of organic electronic materials, finding applications in organic light-emitting diodes (OLEDs), photovoltaics, and as fluorescent probes in biological systems. Their favorable electronic and photophysical properties, such as high charge carrier mobility and strong fluorescence, make them attractive scaffolds for molecular engineering. The introduction of bulky substituents, such as tert-butyl groups, can significantly influence their solid-state packing and solubility without drastically altering the core photophysics of the carbazole unit. This guide provides a detailed overview of the photophysical properties of tert-butyl-substituted carbazole, focusing primarily on the well-studied 3,6-di-tert-butyl-9H-carbazole as a representative model due to the limited availability of specific data for the mono-substituted analogue, 3-tert-butyl-9H-carbazole. The influence of the tert-butyl substituents on the photophysics is generally considered to be relatively weak, primarily affecting the Stokes shift to a small degree.[1]

Synthesis

The synthesis of 3,6-di-tert-butyl-9H-carbazole is typically achieved through a Friedel-Crafts alkylation of carbazole.[2]

Reaction Scheme:

Caption: Synthesis of 3,6-di-tert-butyl-9H-carbazole.

Photophysical Properties

The photophysical properties of 3,6-di-tert-butyl-9H-carbazole (t-Bu-Cz) have been extensively studied in various organic solvents. These properties are summarized in the tables below.

Steady-State Absorption and Emission

The absorption and emission spectra of t-Bu-Cz are characteristic of the carbazole chromophore, with the tert-butyl groups inducing a slight red-shift compared to the parent carbazole molecule.[3]

Table 1: Steady-State Spectroscopic Properties of 3,6-di-tert-butyl-9H-carbazole in Organic Solvents at 296 K.[3]

Solvent	Absorption λmax (nm)	Emission λmax (nm)	Stokes Shift (cm⁻¹)
n-heptane	334, 348	354, 369	519
THF	336, 350	357, 372	613
Acetonitrile	335, 349	358, 373	835

Excited-State Dynamics

Upon photoexcitation, t-Bu-Cz relaxes through several pathways, including fluorescence and intersystem crossing to the triplet state. The lifetimes of the first excited singlet state (S₁) and the first triplet state (T₁) are crucial parameters for understanding its photophysical behavior.

Table 2: Excited-State Lifetimes and Triplet Quantum Yields of 3,6-di-tert-butyl-9H-carbazole in Deaerated Organic Solvents at 296 K.[3]

Solvent	S₁ Lifetime (τ_S1) (ns)	T₁ Lifetime (τ_T1) (µs)	Triplet Quantum Yield (Φ_T)
n-heptane	14.5	4.7	0.55
THF	14.8	4.2	0.36
Acetonitrile	15.2	7.5	0.54

Experimental Protocols

UV-Vis Absorption and Fluorescence Spectroscopy

Methodology:

• Sample Preparation: Solutions of the carbazole derivative are prepared in spectroscopic grade solvents at a concentration typically in the range of 10⁻⁵ to 10⁻⁶ M to avoid aggregation effects.

• Absorption Measurement: UV-Vis absorption spectra are recorded using a dual-beam spectrophotometer in a 1 cm path length quartz cuvette. A solvent blank is used as a reference.

• Fluorescence Measurement: Fluorescence emission spectra are recorded on a spectrofluorometer. The excitation wavelength is set at the absorption maximum of the sample. The emission is scanned over a range appropriate for the carbazole fluorescence (typically 330-500 nm). For quantum yield measurements, a standard fluorophore with a known quantum yield (e.g., quinine sulfate) is used for comparison.

Time-Resolved Spectroscopy

Methodology for Time-Correlated Single Photon Counting (TCSPC):

• Excitation: The sample is excited by a pulsed light source, such as a picosecond laser diode or a Ti:Sapphire laser. The excitation wavelength is chosen to coincide with an absorption band of the sample.

• Detection: The fluorescence photons are detected by a sensitive, high-speed detector like a microchannel plate photomultiplier tube (MCP-PMT).

• Timing: The time difference between the excitation pulse and the arrival of the first fluorescence photon is measured. This process is repeated for a large number of excitation pulses.

• Data Analysis: A histogram of the arrival times is constructed, which represents the fluorescence decay profile. The excited-state lifetime is then extracted by fitting the decay curve to an exponential function.

Photophysical Pathways

The key photophysical processes for a carbazole derivative following photoexcitation are depicted in the Jablonski diagram below.

Caption: Jablonski diagram illustrating the photophysical pathways.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. ossila.com [ossila.com]
• 3. mdpi.com [mdpi.com]

An In-depth Technical Guide on 3-tert-butyl-9H-carbazole: Molecular Structure, Analysis, and Biological Relevance

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-tert-butyl-9H-carbazole, a heterocyclic aromatic compound of significant interest in materials science and medicinal chemistry. This document details its molecular structure, methods of synthesis, and analytical characterization. Furthermore, it explores the broader biological activities of carbazole derivatives and the key signaling pathways they modulate, offering insights for drug discovery and development.

Molecular Structure and Properties

3-tert-butyl-9H-carbazole possesses a tricyclic structure, consisting of two benzene rings fused to a central nitrogen-containing pyrrole ring. A bulky tert-butyl group is substituted at the 3-position of the carbazole core. This substitution significantly influences the molecule's physical and chemical properties.

Table 1: Physicochemical Properties of 3-tert-butyl-9H-carbazole

Property	Value	Source
Molecular Formula	C₁₆H₁₇N	-
Molecular Weight	223.31 g/mol	-
CAS Number	22401-74-7	-
Predicted Melting Point	151.0 to 155.0 °C	[Vendor Data]
Predicted Boiling Point	384.1 ± 11.0 °C	[Vendor Data]
Predicted Density	1.101 ± 0.06 g/cm³	[Vendor Data]

The presence of the tert-butyl group can enhance solubility in organic solvents and influence the solid-state packing of the molecule, which is a crucial factor in the performance of organic electronic devices.[1]

Synthesis and Experimental Protocols

The synthesis of 3-tert-butyl-9H-carbazole and its derivatives, such as the commonly studied 3,6-di-tert-butyl-9H-carbazole, is typically achieved through Friedel-Crafts alkylation of the parent carbazole molecule.

General Synthesis Workflow

The following diagram illustrates a typical experimental workflow for the synthesis and purification of a tert-butylated carbazole derivative.

Caption: A generalized workflow for the synthesis and analysis of tert-butylated carbazoles.

Detailed Experimental Protocol for 3,6-Di-tert-butyl-9H-carbazole

The following protocol for the synthesis of the di-substituted analog provides a solid foundation for obtaining the mono-substituted product, which would likely require stoichiometric control of the reagents.

Materials:

• Carbazole

• tert-butyl chloride

• Aluminum chloride (AlCl₃)

• Chloroform (CHCl₃)

• Dichloromethane

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice

Procedure:

• A solution of carbazole and tert-butyl chloride is prepared in chloroform.

• The solution is cooled to 0°C in an ice bath.

• Aluminum chloride is added portion-wise to the stirred solution.

• The reaction mixture is stirred for approximately 12 hours, allowing it to gradually warm to room temperature.

• The reaction is quenched by the slow addition of ice water.

• The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are dried over anhydrous sodium sulfate.

• The solvent is removed under reduced pressure (in vacuo).

• The crude product is then purified, typically by recrystallization from a suitable solvent like ethanol or by column chromatography.[2]

Analytical Data and Characterization

The structural elucidation and confirmation of 3-tert-butyl-9H-carbazole and its derivatives rely on a combination of spectroscopic techniques.

Spectroscopic Data for 3,6-Di-tert-butyl-9H-carbazole

The data for the di-substituted analog provides expected ranges for the chemical shifts and fragmentation patterns of the mono-substituted compound.

Table 2: Spectroscopic Data for 3,6-Di-tert-butyl-9H-carbazole

Technique	Observed Signals/Peaks
¹H NMR (400 MHz, CDCl₃)	δ = 8.117 (s, 2H, Ar-H), 7.852 (s, 1H, N-H), 7.490 (d, J = 8.4 Hz, 2H, Ar-H), 7.346 (d, J = 8.4 Hz, 2H, Ar-H), 1.489 (s, 18H, -C(CH₃)₃)
GC-MS (m/z)	279 ([M]⁺)

Source:[2]

For 3-tert-butyl-9H-carbazole, one would expect a more complex aromatic region in the ¹H NMR spectrum due to the loss of symmetry and a singlet integrating to 9 protons for the tert-butyl group. The molecular ion peak in the mass spectrum would be observed at m/z 223.

Crystallographic Data

Biological Activity and Signaling Pathways

Carbazole derivatives are a class of compounds with a broad spectrum of biological activities, making them attractive scaffolds for drug development.[6][7]

Overview of Biological Activities

Carbazole-based compounds have been reported to exhibit a range of pharmacological effects, including:

• Anticancer[8][9][10]

• Antimicrobial[6][10]

• Antioxidant[9]

• Anti-inflammatory[6]

• Neuroprotective[6]

The specific biological activity is highly dependent on the nature and position of the substituents on the carbazole core.[6] For instance, substitutions at the C-3 and C-6 positions have been shown to enhance antibacterial activity.[6]

Modulation of Cellular Signaling Pathways

Several key signaling pathways have been identified as targets for carbazole derivatives. Understanding these interactions is crucial for the rational design of new therapeutic agents.

One of the critical pathways implicated in cancer that can be modulated by carbazole derivatives is the PI3K/Akt/mTOR pathway . This pathway is central to regulating cell growth, proliferation, survival, and apoptosis.

Caption: Carbazole derivatives can inhibit the PI3K/Akt/mTOR signaling pathway, leading to reduced cell proliferation and induction of apoptosis.[9]

Other significant pathways reported to be influenced by carbazole derivatives include:

• p53 Pathway: Some carbazole compounds can reactivate the p53 tumor suppressor pathway, leading to apoptosis in cancer cells.[11]

• RAS-MAPK Pathway: This pathway, often implicated in cell proliferation and differentiation, can be targeted by certain carbazole derivatives, particularly in the context of antifungal activity.[11]

• p38 MAPK Pathway: Inhibition of this pathway by carbazole derivatives has been linked to anti-inflammatory effects.[11]

• JAK/STAT Pathway: This pathway is crucial for cell differentiation, proliferation, and apoptosis, and its targeting by carbazoles is a promising strategy in cancer therapy.[12]

Conclusion

3-tert-butyl-9H-carbazole and its related derivatives are versatile compounds with significant potential in both materials science and drug discovery. Their synthesis is well-established, and their properties can be readily characterized by standard analytical techniques. The diverse biological activities of the carbazole scaffold, coupled with the ability to modulate key cellular signaling pathways, underscore its importance as a privileged structure in medicinal chemistry. Further investigation into mono-substituted carbazoles like the 3-tert-butyl derivative is warranted to fully elucidate their therapeutic potential.

References

• 1. 3-tert-Butyl-9H-carbazole|High-Purity Research Chemical [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. Crystal structure of 9-butyl-3-(9-butyl-9H-carbazol-3-yl)-9H-carbazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crystal structure of 9-butyl-3-(9-butyl-9H-carbazol-3-yl)-9H-carbazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. echemcom.com [echemcom.com]
• 7. researchgate.net [researchgate.net]
• 8. Palindromic carbazole derivatives: unveiling their antiproliferative effect via topoisomerase II catalytic inhibition and apoptosis induction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of novel carbazole hydrazine-carbothioamide scaffold as potent antioxidant, anticancer and antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biological Activity of Carbazole Alkaloids and Essential Oil of Murraya koenigii Against Antibiotic Resistant Microbes and Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. (PDF) Carbazole Derivatives as STAT Inhibitors: An Overview (2021) | Anna Caruso | 16 Citations [scispace.com]

The Strategic Integration of the Tert-Butyl Group in Carbazole Derivatives: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The carbazole core, a privileged scaffold in materials science and medicinal chemistry, offers a versatile platform for the development of novel functional molecules. The strategic incorporation of substituent groups is a key approach to fine-tuning the intrinsic properties of the carbazole unit. Among these, the tert-butyl group stands out for its profound and multifaceted influence on the steric and electronic characteristics of carbazole derivatives. This technical guide provides a comprehensive overview of the role of the tert-butyl group, summarizing key quantitative data, detailing experimental protocols, and visualizing fundamental concepts to aid researchers in the rational design of next-generation carbazole-based materials and therapeutics.

Enhancing Performance in Organic Electronics

The bulky and electron-donating nature of the tert-butyl group imparts several advantageous properties to carbazole derivatives, making them highly effective components in organic light-emitting diodes (OLEDs), organic solar cells (OSCs), and perovskite solar cells (PSCs).

Steric Hindrance: Mitigating Aggregation and Enhancing Stability

One of the most significant contributions of the tert-butyl group is its ability to introduce steric hindrance. In the solid state, planar aromatic molecules like carbazole have a strong tendency to form π-π stacks, leading to aggregation-caused quenching (ACQ) of luminescence and the formation of undesirable excimers.[1][2] The bulky tert-butyl groups, typically introduced at the 3 and 6 positions of the carbazole ring, disrupt this intermolecular packing, effectively isolating the chromophores.[2] This steric insulation minimizes detrimental intermolecular interactions, leading to:

• Improved Photoluminescence Quantum Yield (PLQY): By preventing ACQ, the emissive efficiency of the material in the solid state is significantly enhanced.[1]

• Enhanced Solubility: The presence of tert-butyl groups increases the solubility of carbazole derivatives in common organic solvents, which is crucial for solution-based processing of large-area devices.[2]

• Improved Morphological Stability: The amorphous nature of thin films is better maintained, preventing crystallization that can degrade device performance over time.

Impact on Thermal and Electronic Properties

The introduction of tert-butyl groups also has a marked effect on the thermal and electronic properties of carbazole derivatives.

• Increased Glass Transition Temperature (Tg): The rigid and bulky nature of the tert-butyl group restricts molecular motion, leading to higher glass transition temperatures.[3] This is a critical factor for the operational stability of OLEDs, as a high Tg prevents deformation of the thin films at elevated operating temperatures.

• Tuning of Energy Levels: The electron-donating inductive effect of the tert-butyl group can raise the Highest Occupied Molecular Orbital (HOMO) energy level of the carbazole derivative. This allows for fine-tuning of the energy level alignment with other materials in a device, facilitating efficient charge injection and transport.

The following diagram illustrates the workflow for synthesizing a common tert-butyl substituted carbazole derivative and its subsequent incorporation into an OLED device for characterization.

Synthesis and OLED Fabrication Workflow.

Quantitative Data Summary

The following tables summarize key quantitative data extracted from the literature, highlighting the impact of tert-butyl substitution on the properties of carbazole derivatives.

Table 1: Thermal Properties

Compound	Substituent(s)	Glass Transition Temp. (Tg) (°C)	Decomposition Temp. (Td) (°C)	Reference(s)
Dye 1	Methoxycarbazole	83	> 300	[3]
Dye 2	tert-Butylcarbazole	113	> 300	[3]

Table 2: Photophysical Properties

| Compound | Substituent(s) | Emission Max (nm) (Solid State) | PLQY (Solid State) | Singlet-Triplet Splitting (ΔEST) (eV) | Reference(s) | | :--- | :--- | :--- | :--- | :--- | | CZ-TTR | Carbazole | - | - | 0.10 | | | DCZ-TTR | Di-carbazole (with steric hindrance) | - | - | 0.03 | | | Dye 1 | Methoxycarbazole | - | Lower | 0.03 |[3] | | Dye 2 | tert-Butylcarbazole | - | Higher | 0.04 |[3] |

Table 3: Electrochemical Properties

Compound	Substituent(s)	Ionization Potential (eV)	Hole Mobility (cm²/Vs)	Reference(s)
2tCzPy	Di-tert-butyl-carbazole	5.43 - 5.57	up to 4 x 10⁻⁴
3tCzPy	Di-tert-butyl-carbazole	5.43 - 5.57	-
4tCzPy	Di-tert-butyl-carbazole	5.43 - 5.57	-
Various	tert-Butyl	5.75 - 5.89	> 10⁻⁴

Table 4: OLED Device Performance

Emitting Material	Substituent(s)	Max. External Quantum Efficiency (EQE) (%)	Max. Luminance (cd/m²)	Reference(s)
CZ-TTR based	Carbazole	14.4	-
DCZ-TTR based	Di-carbazole (with steric hindrance)	20.1	-
BCzB-PPI based	t-Butyl	4.43	11,364
Non-doped Blue Emitter	tert-Butyl	25.8	-

Role in Medicinal Chemistry

In the realm of drug development, the carbazole nucleus is a key pharmacophore found in numerous biologically active compounds. The introduction of a tert-butyl group can significantly modulate the pharmacological profile of these derivatives. The lipophilicity conferred by the tert-butyl group can enhance the ability of a molecule to cross cell membranes, potentially improving its bioavailability and efficacy. Furthermore, the steric bulk can influence the binding affinity and selectivity of a drug candidate for its target protein by altering the molecule's conformation and interaction with the binding pocket. Research has also indicated that incorporating a tert-butyl group into certain carbazole hybrids can lead to significant antioxidant activity.

The following diagram illustrates the logical relationship of how the properties of the tert-butyl group can influence the biological activity of a carbazole derivative.

Influence of tert-butyl group on biological activity.

Experimental Protocols

Detailed and reliable experimental procedures are paramount for the synthesis and characterization of high-quality carbazole derivatives. This section provides an overview of key experimental protocols.

Synthesis of 3,6-Di-tert-butyl-9H-carbazole (Friedel-Crafts Alkylation)

Materials:

• Carbazole

• tert-Butyl chloride

• Aluminum trichloride (AlCl₃)

• Chloroform (CHCl₃)

• Sulfuric acid (H₂SO₄)

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice

Procedure:

• To a stirred solution of carbazole and tert-butyl chloride in chloroform at 0 °C, add aluminum trichloride in portions.[4]

• Allow the mixture to stir for 12 hours at room temperature.[4]

• Quench the reaction by slowly adding a large amount of ice water.[4]

• Extract the product with dichloromethane (3 x 50 mL).[4]

• Dry the combined organic layers over anhydrous sodium sulfate.[4]

• Remove the solvent in vacuo.[4]

• Add sulfuric acid to the residue and stir for 24 hours.[4]

• Quench the reaction again with a large amount of ice water and extract with dichloromethane (3 x 50 mL).[4]

• Dry the combined organic layers over anhydrous sodium sulfate and remove the solvent in vacuo to yield the crude product.[4]

• Purify the product by column chromatography or recrystallization.

Synthesis of N-Aryl-3,6-di-tert-butylcarbazoles (Buchwald-Hartwig Amination)

Materials:

• 3,6-Di-tert-butyl-9H-carbazole

• Aryl bromide or iodide

• Palladium precatalyst (e.g., XPhos Pd G3)

• Bulky phosphine ligand (e.g., XPhos)

• Strong base (e.g., sodium tert-butoxide)

• Anhydrous, degassed solvent (e.g., toluene)

Procedure:

• In a glovebox or under an inert atmosphere, combine the 3,6-di-tert-butyl-9H-carbazole, aryl halide, palladium precatalyst, ligand, and base in an oven-dried reaction vessel.

• Add the anhydrous, degassed solvent via syringe.

• Seal the vessel and heat the reaction mixture with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent.

• Filter the mixture through a pad of Celite to remove palladium residues.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the organic layer and purify the crude product by flash column chromatography.

Photophysical Characterization

Photoluminescence Quantum Yield (PLQY) Measurement (Absolute Method):

• Prepare the sample as a dilute solution or a thin film on a substrate.

• Place the sample in an integrating sphere coupled to a spectrometer.

• Irradiate the sample with a monochromatic light source (e.g., a laser) at an energy higher than the sample's emission.

• Record the emission spectrum of the sample.

• Record a blank spectrum of the empty integrating sphere (or with a blank substrate for thin films).

• The PLQY is calculated as the ratio of the integrated area of the emission spectrum to the integrated area of the absorbed light (difference between the blank and sample spectra in the excitation region).

Electrochemical Characterization

Cyclic Voltammetry (CV):

• Dissolve the carbazole derivative in a suitable solvent containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate).

• Use a three-electrode setup consisting of a working electrode (e.g., glassy carbon), a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Deoxygenate the solution by purging with an inert gas (e.g., nitrogen or argon).

• Scan the potential of the working electrode and record the resulting current to obtain the cyclic voltammogram.

• The onset potentials of the oxidation and reduction peaks can be used to estimate the HOMO and LUMO energy levels, respectively.

Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC):

• Place a small, accurately weighed sample of the carbazole derivative in an appropriate pan (e.g., aluminum or platinum).

• Heat the sample under a controlled atmosphere (typically nitrogen) at a constant heating rate (e.g., 10 °C/min).

• TGA: Continuously monitor the mass of the sample as a function of temperature. The temperature at which a significant weight loss occurs is the decomposition temperature (Td).

• DSC: Measure the heat flow into or out of the sample relative to a reference. The glass transition temperature (Tg) is observed as a step-change in the heat flow.

Conclusion

The tert-butyl group is a powerful and versatile tool in the design of carbazole derivatives for a wide range of applications. Its ability to impart steric hindrance is fundamental to overcoming the challenges of aggregation-caused quenching and improving the morphological stability of organic electronic materials. Furthermore, its electronic and lipophilic contributions provide avenues for fine-tuning the optoelectronic and pharmacological properties of the carbazole scaffold. A thorough understanding of the principles and experimental methodologies outlined in this guide will empower researchers to rationally design and synthesize novel tert-butyl substituted carbazole derivatives with enhanced performance and functionality.

References

• 1. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. rsc.org [rsc.org]

Probing the Thermal Resilience of 3-tert-butyl-9H-carbazole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Core Concepts in Thermal Stability

Thermal stability is a critical attribute of a chemical compound, defining its ability to resist decomposition at elevated temperatures. For carbazole derivatives utilized in organic electronics, such as organic light-emitting diodes (OLEDs), high thermal stability is paramount for device longevity and performance. In the context of pharmaceutical development, understanding the thermal behavior of a molecule is essential for determining its shelf-life, storage conditions, and suitability for various formulation processes. The introduction of bulky substituents, such as the tert-butyl group, onto a molecular scaffold is a common strategy to enhance thermal stability by sterically hindering intermolecular interactions and increasing the energy barrier for decomposition.[1]

Quantitative Thermal Data

While a specific decomposition temperature for 3-tert-butyl-9H-carbazole from TGA is not documented in readily accessible literature, its melting point has been reported. To provide a predictive context for its thermal stability, the table below includes data for the parent carbazole and the closely related 3,6-di-tert-butyl-9H-carbazole, along with other substituted carbazole derivatives. The data suggests that the incorporation of tert-butyl groups significantly enhances the thermal properties of the carbazole core.

Compound Name	Melting Point (°C)	Decomposition Temp. (Td) (°C)	Glass Transition Temp. (Tg) (°C)
3-tert-butyl-9H-carbazole	151.0 - 155.0	Not Reported	Not Reported
Carbazole	246	355	Not Reported
3,6-di-tert-butyl-9H-carbazole	228 - 233	> 300	Not Reported
CBPPO (a carbazole derivative)	Not Reported	460	147
CBPmBI (a carbazole derivative)	Not Reported	494	157
FCzTPA (a carbazole derivative)	Not Reported	~400	> 190

Note: Data for carbazole and its derivatives are included for comparative purposes to infer the potential thermal stability of 3-tert-butyl-9H-carbazole.

Experimental Protocols for Thermal Analysis

To determine the precise thermal stability of 3-tert-butyl-9H-carbazole, Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the principal techniques employed.[2][3]

Thermogravimetric Analysis (TGA)

Objective: To measure the change in mass of a sample as a function of temperature in a controlled atmosphere. This analysis identifies the decomposition temperature (Td), which is the temperature at which the material begins to lose mass due to decomposition.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the 3-tert-butyl-9H-carbazole sample into a clean, tared TGA crucible (typically platinum or alumina).

• Instrument Setup:

  • Place the crucible in the TGA instrument's furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at a starting temperature, typically near ambient (e.g., 30 °C).

  • Ramp the temperature at a constant heating rate, commonly 10 °C/min, to a final temperature well above the anticipated decomposition point (e.g., 600 °C).

• Data Acquisition: Continuously record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • The decomposition temperature (Td) is typically determined as the onset temperature of the major mass loss step, or the temperature at which 5% mass loss occurs. The derivative of the mass loss curve (DTG) can be used to identify the temperature of the maximum rate of decomposition.

Differential Scanning Calorimetry (DSC)

Objective: To measure the difference in heat flow between a sample and a reference as a function of temperature. DSC is used to determine melting point (Tm), glass transition temperature (Tg), and other thermal transitions.

Methodology:

• Sample Preparation: Accurately weigh 2-5 mg of the 3-tert-butyl-9H-carbazole sample into a DSC pan (typically aluminum). Seal the pan hermetically. An empty, sealed pan is used as a reference.

• Instrument Setup:

  • Place the sample and reference pans in the DSC cell.

  • Maintain an inert atmosphere by purging with a gas like nitrogen.

• Thermal Program:

  • Equilibrate the sample at a low temperature (e.g., 25 °C).

  • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature above the melting point.

  • Optionally, a heat-cool-heat cycle can be employed to erase the thermal history of the material and obtain a more accurate glass transition temperature.

• Data Acquisition: Record the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis:

  • Plot the heat flow versus temperature.

  • Endothermic events, such as melting, will appear as peaks. The melting point is typically taken as the peak temperature of the melting endotherm.

  • The glass transition will appear as a step change in the baseline of the DSC curve.

Logical Workflow for Thermal Stability Assessment

The following diagram illustrates a logical workflow for the comprehensive evaluation of the thermal stability of a compound such as 3-tert-butyl-9H-carbazole.

Workflow for Thermal Stability Assessment.

Conclusion

While direct experimental data on the decomposition temperature of 3-tert-butyl-9H-carbazole is currently lacking in the literature, the available information on its melting point and the well-documented stabilizing effect of tert-butyl groups on the carbazole core strongly suggest a high degree of thermal stability. The provided experimental protocols for TGA and DSC offer a clear roadmap for researchers to quantitatively determine the thermal properties of this compound. A thorough thermal analysis, following the outlined workflow, is essential for unlocking the full potential of 3-tert-butyl-9H-carbazole in its various applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. rroij.com [rroij.com]
• 3. openaccessjournals.com [openaccessjournals.com]

An In-depth Technical Guide on the Electronic Properties of 3-tert-butyl-9H-carbazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the electronic properties of 3-tert-butyl-9H-carbazole, a key organic semiconductor material. This document details its synthesis, photophysical and electrochemical characteristics, and its applications in organic electronics. Experimental protocols and theoretical insights are provided to facilitate further research and development in related fields.

Introduction

3-tert-butyl-9H-carbazole is an aromatic heterocyclic organic compound featuring a carbazole core functionalized with a tert-butyl group.[1] This substitution enhances the molecule's solubility and thermal stability, while also influencing its electronic properties, making it a valuable building block for a range of functional materials.[2] Its notable fluorescence and hole-transporting capabilities have led to its investigation for use in organic light-emitting diodes (OLEDs), organic photovoltaics, and as a fluorescent probe.[1][3] The tert-butyl group provides steric hindrance that can prevent aggregation-induced quenching, thereby improving photoluminescence quantum yields in the solid state.[2]

Synthesis

The synthesis of 3-tert-butyl-9H-carbazole is typically achieved through the Friedel-Crafts alkylation of carbazole. While specific literature detailing the mono-substitution is less common than for the di-substituted analogue, the general principle involves the reaction of carbazole with a tert-butylating agent in the presence of a Lewis acid catalyst.

Conceptual Synthesis Workflow

Caption: Conceptual workflow for the synthesis of 3-tert-butyl-9H-carbazole.

Detailed Experimental Protocol (Adapted from 3,6-di-tert-butyl-9H-carbazole synthesis)

This protocol is an adaptation for the synthesis of the mono-substituted product. Optimization of reactant ratios and reaction time is crucial to favor mono-substitution over di-substitution.

• Reaction Setup: In a three-necked flask equipped with a dropping funnel and a magnetic stirrer, dissolve carbazole in an anhydrous solvent such as dichloromethane under an inert atmosphere (e.g., nitrogen). Cool the mixture to 0°C using an ice bath.

• Addition of Catalyst: Add a Lewis acid catalyst, such as aluminum chloride (AlCl₃), portion-wise to the stirred solution.[4]

• Addition of Alkylating Agent: Add a solution of tert-butyl chloride in the anhydrous solvent dropwise to the reaction mixture over a period of 30 minutes. To favor mono-substitution, a molar ratio of carbazole to tert-butyl chloride of approximately 1:1 should be used.

• Reaction: Stir the mixture at 0°C for 10-15 minutes, then allow it to warm to room temperature and continue stirring for 24 hours.

• Quenching: Carefully pour the reaction mixture into ice-water to quench the reaction.[4]

• Extraction: Transfer the mixture to a separatory funnel and extract the organic layer with dichloromethane. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a hexane/ethyl acetate gradient) to isolate the 3-tert-butyl-9H-carbazole.

Electronic and Photophysical Properties

The electronic properties of 3-tert-butyl-9H-carbazole are central to its functionality in optoelectronic devices. These properties are primarily determined by its frontier molecular orbitals, the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

Summary of Electronic and Photophysical Data

The following table summarizes key electronic and photophysical data for 3-tert-butyl-9H-carbazole and related compounds for comparison. It is important to note that precise values can vary depending on the experimental conditions (e.g., solvent, temperature).

Property	3-tert-butyl-9H-carbazole (approximated)	3,6-di-tert-butyl-9H-carbazole	Carbazole	Reference
HOMO Energy Level (eV)	~ -5.8	-5.75 to -5.89	-5.9	[5]
LUMO Energy Level (eV)	~ -2.3	-2.2 to -2.4	-2.4	[6]
Electrochemical Band Gap (eV)	~ 3.5	~ 3.5	~ 3.5	Calculated
Optical Band Gap (eV)	~ 3.4	3.42	3.54	[6]
Absorption Maxima (λ_abs, nm)	~ 295, 330, 345	298, 334, 348 (in THF)	293, 323, 336 (in THF)	[4]
Emission Maxima (λ_em, nm)	~ 355, 370	358, 372 (in THF)	351, 365 (in THF)	[4][7]
Oxidation Potential (V vs. Fc/Fc+)	~ 0.6	0.58	0.84	[5]

Note: Values for 3-tert-butyl-9H-carbazole are approximated based on the trend observed between unsubstituted carbazole and the di-tert-butyl substituted derivative. The tert-butyl group is electron-donating, which slightly raises the HOMO level and has a minor effect on the LUMO level.

Experimental Characterization Workflow

Caption: Experimental workflow for characterizing the electronic properties.

Detailed Experimental Protocols

• Sample Preparation: Prepare a dilute solution of 3-tert-butyl-9H-carbazole in a UV-grade solvent (e.g., tetrahydrofuran, THF, or dichloromethane, DCM) with a concentration in the range of 10⁻⁵ to 10⁻⁶ M.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Measurement: Record the absorption spectrum over a wavelength range of at least 200-800 nm. Use a quartz cuvette with a 1 cm path length. A solvent-filled cuvette should be used as a reference.

• Data Analysis: Identify the wavelengths of maximum absorption (λ_abs). The onset of the lowest energy absorption band can be used to estimate the optical band gap (E_g_opt) using the equation: E_g_opt (eV) = 1240 / λ_onset (nm).

• Sample Preparation: Use the same solution prepared for UV-Vis spectroscopy.

• Instrumentation: Employ a fluorescence spectrophotometer.

• Measurement: Excite the sample at a wavelength corresponding to one of its absorption maxima (e.g., the lowest energy absorption peak). Record the emission spectrum over a wavelength range longer than the excitation wavelength.

• Data Analysis: Determine the wavelengths of maximum emission (λ_em).

• Sample Preparation: Prepare a solution of 3-tert-butyl-9H-carbazole (typically 1-5 mM) in a suitable solvent (e.g., acetonitrile or dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆).[8]

• Instrumentation: Use a potentiostat with a three-electrode setup: a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or a saturated calomel electrode, SCE), and a counter electrode (e.g., a platinum wire).

• Measurement: Deoxygenate the solution by bubbling an inert gas (e.g., argon or nitrogen) through it for at least 15 minutes.[8] Record the cyclic voltammogram by scanning the potential from an initial value to a final value and back. The scan rate typically ranges from 20 to 200 mV/s. A ferrocene/ferrocenium (Fc/Fc⁺) redox couple is often used as an internal standard.

• Data Analysis: Determine the onset oxidation potential (E_ox_onset) from the voltammogram. The HOMO energy level can be estimated using the following empirical formula, referencing the Fc/Fc⁺ couple which has a known absolute energy level of -4.8 eV relative to the vacuum level: HOMO (eV) = -[E_ox_onset (vs Fc/Fc⁺) + 4.8] The LUMO energy level can then be estimated by adding the optical band gap to the HOMO energy: LUMO (eV) = HOMO (eV) + E_g_opt (eV)

Theoretical Calculations

Density Functional Theory (DFT) is a powerful computational tool for predicting the electronic properties of molecules like 3-tert-butyl-9H-carbazole.

DFT Calculation Workflow

Caption: A typical workflow for DFT calculations of electronic properties.

Computational Methodology

• Geometry Optimization: The molecular structure of 3-tert-butyl-9H-carbazole is first optimized to find its lowest energy conformation. This is commonly done using a functional like B3LYP with a basis set such as 6-31G(d).

• Frequency Calculation: A frequency analysis is performed at the same level of theory to ensure that the optimized structure is a true minimum on the potential energy surface (i.e., no imaginary frequencies).

• Electronic Properties: From the optimized geometry, a single-point energy calculation can be performed to obtain the energies of the molecular orbitals, including the HOMO and LUMO. This also allows for the visualization of the electron density distribution in these orbitals.

Applications in Organic Electronics

The favorable electronic properties of 3-tert-butyl-9H-carbazole make it a promising material for various applications in organic electronics.

• Hole-Transporting Material (HTM) in OLEDs: Its relatively high HOMO energy level facilitates efficient hole injection from the anode, and the carbazole moiety provides good hole mobility.

• Host Material in Phosphorescent OLEDs (PhOLEDs): Carbazole derivatives are known for their high triplet energy, which is crucial for hosting phosphorescent emitters and preventing reverse energy transfer.

• Organic Photovoltaics (OPVs): As an electron-donating material, it can be incorporated into donor-acceptor systems for use in the active layer of organic solar cells.[1]

Conclusion

3-tert-butyl-9H-carbazole is a versatile organic semiconductor with tunable electronic properties. The introduction of the tert-butyl group enhances its processability and photophysical stability, making it a valuable component in the design of next-generation organic electronic devices. This guide provides a foundational understanding of its synthesis, electronic characterization, and potential applications, serving as a resource for researchers in the field. Further investigation into mono-substituted carbazole derivatives is warranted to fully elucidate their structure-property relationships and unlock their full potential.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. homepage.ntu.edu.tw [homepage.ntu.edu.tw]
• 4. nanocenter.nankai.edu.cn [nanocenter.nankai.edu.cn]
• 5. Absorption [Carbazole] | AAT Bioquest [aatbio.com]
• 6. iieta.org [iieta.org]
• 7. ossila.com [ossila.com]
• 8. researchgate.net [researchgate.net]

3-tert-butyl-9H-carbazole: A Versatile Building Block in Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-tert-butyl-9H-carbazole is a versatile heterocyclic organic compound that serves as a crucial building block in the synthesis of a wide array of functional organic materials and pharmaceutically active molecules. Its rigid, electron-rich carbazole core, combined with the sterically demanding tert-butyl group, imparts unique electronic, photophysical, and solubility properties to its derivatives. This guide provides a comprehensive overview of the synthesis, properties, and applications of 3-tert-butyl-9H-carbazole, with a focus on its utility in materials science and medicinal chemistry.

Synthesis and Physicochemical Properties

The introduction of a tert-butyl group onto the carbazole scaffold is typically achieved through a Friedel-Crafts alkylation reaction. While the di-substituted 3,6-di-tert-butyl-9H-carbazole is more commonly synthesized and utilized due to its blocked reactive positions, the mono-substituted analogue is also a valuable synthetic intermediate.

General Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₁₆H₁₇N	[1]
Molecular Weight	223.32 g/mol	[1]
Melting Point	153 °C	[1]
Appearance	White solid	[1]

Experimental Protocols

Synthesis of 3,6-di-tert-butyl-9H-carbazole

A detailed experimental protocol for the synthesis of the closely related and widely used 3,6-di-tert-butyl-9H-carbazole is provided below, which can be adapted to favor the mono-substituted product through careful control of stoichiometry and reaction conditions.

Materials:

• Carbazole

• tert-Butyl chloride

• Aluminum chloride (AlCl₃)

• Chloroform (CHCl₃)

• Sulfuric acid (H₂SO₄)

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice

Procedure: [1]

• To a stirred solution of carbazole (20 g, 120 mmol) and tert-butyl chloride (40 ml) in chloroform (100 ml) at 0 °C, add aluminum chloride (16 g, 120 mmol) in portions.

• Stir the mixture for 12 hours, allowing it to gradually warm to room temperature.

• Quench the reaction by pouring it into a large volume of ice water.

• Extract the aqueous mixture with dichloromethane (3 x 50 ml).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Remove the solvent in vacuo.

• To the residue, add 120 ml of sulfuric acid and stir for 24 hours.

• Quench the reaction by pouring it into a large volume of ice water.

• Extract the aqueous mixture with dichloromethane (3 x 50 ml).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Remove the solvent in vacuo to yield the crude product.

• The product can be further purified by column chromatography or recrystallization.

Note: To synthesize 3-tert-butyl-9H-carbazole, a 1:1 molar ratio of carbazole to tert-butyl chloride and a Lewis acid catalyst should be employed under carefully controlled temperature to favor mono-substitution.

Applications in Materials Science

The unique electronic and photophysical properties of the 3-tert-butyl-9H-carbazole core make it an excellent candidate for applications in organic electronics, particularly in Organic Light-Emitting Diodes (OLEDs) and organic solar cells (OSCs). The bulky tert-butyl group enhances the solubility and morphological stability of the resulting materials, preventing aggregation and improving device performance.

Photophysical and Electrochemical Properties of 3,6-di-tert-butyl-9H-carbazole Derivatives

The following table summarizes key photophysical and electrochemical data for derivatives of the closely related 3,6-di-tert-butyl-9H-carbazole, which provides insights into the properties that can be expected from materials derived from the mono-substituted analogue.

Compound	Absorption λmax (nm)	Emission λmax (nm)	Quantum Yield (Φ)	HOMO (eV)	LUMO (eV)
tBuCz	300-340	330-420	-	-5.83	-2.99
tBCzMDPO	-	-	-	-	-
Derivative from Ref.[2]	400-600	-	High	-	-

Data is compiled from various sources for different derivatives and should be used for comparative purposes.

Role in Organic Light-Emitting Diodes (OLEDs)

Derivatives of 3-tert-butyl-9H-carbazole are frequently used as host materials for phosphorescent emitters and as hole-transporting materials in OLEDs. The high triplet energy of the carbazole core is crucial for efficient energy transfer to the phosphorescent guest, while its hole-transporting properties facilitate charge injection and transport within the device.

OLED Device Performance Data (Illustrative Example for a Carbazole Derivative-based Device)

Device Structure	Host Material	Dopant	EQE (%)
ITO/HTL/EML/ETL/LiF/Al	Carbazole Derivative	Ir(ppy)₃	6.4

EQE: External Quantum Efficiency. Data is for a representative device and will vary based on the specific derivative and device architecture.

Applications in Medicinal Chemistry

The carbazole scaffold is a prominent feature in numerous biologically active natural products and synthetic drugs. The incorporation of a tert-butyl group can enhance the lipophilicity of these molecules, potentially improving their pharmacokinetic properties. While specific examples of drugs synthesized directly from 3-tert-butyl-9H-carbazole are not extensively documented in readily available literature, the general synthetic strategies for functionalizing the carbazole core are applicable.

Carbazole derivatives have demonstrated a wide range of biological activities, including:

• Anticancer[3]

• Antibacterial and Antifungal[3]

• Neuroprotective[4]

The synthesis of bioactive carbazole derivatives often involves functionalization at the N-9 position, as well as at the 3 and 6 positions of the carbazole ring.

Visualizations

Synthesis of 3,6-di-tert-butyl-9H-carbazole

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 3-tert-butyl-9H-carbazole via Friedel-Crafts Alkylation

Affiliation: Google Research

Abstract

These application notes provide a detailed protocol for the synthesis of 3-tert-butyl-9H-carbazole, a crucial intermediate for researchers, scientists, and professionals in drug development and materials science. The primary synthetic route discussed is the Friedel-Crafts alkylation of 9H-carbazole. Due to the propensity of this reaction to yield di-substituted products, this document presents a proposed protocol optimized for the selective synthesis of the mono-substituted 3-tert-butyl-9H-carbazole. Additionally, a standard protocol for the synthesis of the related 3,6-di-tert-butyl-9H-carbazole is provided for reference. This document includes comprehensive experimental procedures, tables of quantitative data, and a visual representation of the experimental workflow.

Introduction

Carbazole and its derivatives are a significant class of nitrogen-containing heterocyclic compounds that are ubiquitous in medicinal chemistry and materials science. Their unique electronic and photophysical properties make them ideal candidates for the development of pharmaceuticals, organic light-emitting diodes (OLEDs), and other electronic materials.

The introduction of a tert-butyl group onto the carbazole scaffold can significantly modify its physicochemical properties. The bulky nature of the tert-butyl group can enhance solubility, improve thermal stability, and influence the molecular packing in the solid state, which is particularly advantageous in the design of materials for organic electronics. In the context of drug development, the lipophilicity and metabolic stability of a molecule can be favorably tuned by the presence of a tert-butyl group.

The Friedel-Crafts alkylation is a classic and versatile method for introducing alkyl groups onto aromatic rings. This electrophilic aromatic substitution reaction typically involves the reaction of an alkyl halide or an alcohol with an aromatic compound in the presence of a Lewis acid or a protic acid catalyst. However, a significant challenge in the Friedel-Crafts alkylation of carbazole is controlling the degree of substitution. The initial alkylation product is often more reactive than the starting material, leading to the formation of poly-alkylated products.

This document provides a proposed, detailed protocol for the selective synthesis of 3-tert-butyl-9H-carbazole, aiming to minimize the formation of the di-substituted byproduct, 3,6-di-tert-butyl-9H-carbazole.

Experimental Protocols

Protocol 1: Proposed Selective Synthesis of 3-tert-butyl-9H-carbazole

This protocol is designed to favor the mono-alkylation of carbazole by carefully controlling the stoichiometry of the reactants and the reaction conditions.

Materials:

• 9H-Carbazole

• tert-Butyl chloride (or tert-butanol)

• Anhydrous aluminum chloride (AlCl₃) (or sulfuric acid, H₂SO₄)

• Anhydrous dichloromethane (DCM)

• Ice

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Hexane

• Ethyl acetate

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Rotary evaporator

• Chromatography column

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 9H-carbazole (1 equivalent) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the solution to 0 °C using an ice bath.

• Catalyst Addition: Slowly add anhydrous aluminum chloride (0.8 equivalents) to the cooled solution while stirring. Ensure the temperature remains at 0 °C.

• Alkylation: Add tert-butyl chloride (1.0 equivalent) dropwise to the reaction mixture over a period of 30 minutes. Maintain the temperature at 0 °C throughout the addition.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is expected to be complete within 1-2 hours.

• Quenching: Once the reaction is complete, slowly quench the reaction by adding crushed ice, followed by cold water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing: Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient to isolate 3-tert-butyl-9H-carbazole.

Protocol 2: Synthesis of 3,6-di-tert-butyl-9H-carbazole[1]

This protocol is a standard procedure for the synthesis of the di-substituted product.

Materials:

• 9H-Carbazole

• tert-Butyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Chloroform (CHCl₃)

• Dichloromethane (DCM)

• Ice

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a stirred solution of 20 g of carbazole (120 mmol) and 40 ml of tert-butyl chloride in 100 ml of chloroform at 0 °C, add 16 g of AlCl₃ (120 mmol) in portions.[1]

• Reaction: Stir the mixture for 12 hours.[1]

• Quenching: Quench the reaction with a large amount of ice water.[1]

• Extraction: Extract the mixture with dichloromethane (3 x 50 ml).[1]

• Drying and Concentration: Dry the combined organic layers with anhydrous Na₂SO₄ and remove the solvent in vacuo.[1]

• Purification: Further purification can be achieved by recrystallization or column chromatography.

Data Presentation

Table 1: Reactant and Product Information for the Proposed Synthesis of 3-tert-butyl-9H-carbazole

Compound	Molecular Formula	Molar Mass ( g/mol )	Stoichiometric Ratio
9H-Carbazole	C₁₂H₉N	167.21	1.0
tert-Butyl chloride	C₄H₉Cl	92.57	1.0
Aluminum chloride	AlCl₃	133.34	0.8
3-tert-butyl-9H-carbazole	C₁₆H₁₇N	223.31	(Product)

Table 2: Experimental Data for the Synthesis of 3,6-di-tert-butyl-9H-carbazole [1]

Parameter	Value
Yield	13.4 g (40%)
Appearance	White powder
¹H NMR (CDCl₃)	δ = 8.117 (s, 2H), 7.852 (s, 1H), 7.490 (d, J = 8.4 Hz, 2H), 7.346 (d, J = 8.4 Hz, 2H), 1.489 ppm (s, 18H)
GC-MS (m/z)	279 (100, [M]⁺)
Elemental Analysis (%)	Calculated for C₂₀H₂₅N: C 85.97, H 9.02, N 5.01; Found: C 86.06, H 9.04, N 4.90

Experimental Workflow and Signaling Pathways

Caption: Experimental workflow for the synthesis of 3-tert-butyl-9H-carbazole.

Discussion

The selective synthesis of 3-tert-butyl-9H-carbazole via Friedel-Crafts alkylation requires careful control of reaction parameters to mitigate the formation of the di-substituted product. The proposed protocol aims to achieve this by using a sub-stoichiometric amount of the Lewis acid catalyst, which reduces the overall reactivity of the system. Furthermore, using an equimolar amount of the alkylating agent ensures that there is no large excess to drive the reaction towards di-substitution.

The choice of a low reaction temperature (0 °C) and a shorter reaction time is also crucial for controlling selectivity. Electrophilic aromatic substitution is an exothermic process, and lower temperatures generally favor the kinetic product, which in this case is expected to be the mono-substituted carbazole. Monitoring the reaction by TLC is essential to stop the reaction once the starting material is consumed and before significant amounts of the di-substituted product are formed.

Purification by column chromatography is necessary to separate the desired mono-substituted product from any unreacted starting material and the di-substituted byproduct. The difference in polarity between these compounds should allow for effective separation.

Conclusion

References

• 1. Controlling the selectivity of an intramolecular Friedel–Crafts alkylation with alkenes using selenium under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: 3,6-Di-tert-butyl-9H-carbazole as a Hole Transport Layer in OLEDs

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of 3,6-di-tert-butyl-9H-carbazole as a hole transport layer (HTL) in the fabrication of Organic Light-Emitting Diodes (OLEDs). Due to the prevalence of the di-substituted derivative in the literature for enhancing device stability and performance, these notes focus on 3,6-di-tert-butyl-9H-carbazole.

Introduction

Carbazole derivatives are a significant class of organic semiconducting materials employed in the development of high-performance OLEDs.[1] Their electron-rich nature, rigid molecular structure, and high thermal stability make them excellent candidates for charge-transporting layers.[1] Specifically, the introduction of bulky tert-butyl groups at the 3 and 6 positions of the carbazole core, to form 3,6-di-tert-butyl-9H-carbazole, offers several advantages. These bulky substituents provide steric hindrance that disrupts intermolecular π–π stacking, which can help to prevent aggregation and crystallization in the thin film state. This leads to improved morphological stability and, consequently, a longer operational lifetime for the OLED device.[2] Furthermore, these groups enhance the solubility of the material, which is beneficial for solution-based processing methods.[2] As a hole transport material, 3,6-di-tert-butyl-9H-carbazole facilitates the efficient injection and transport of positive charge carriers (holes) from the anode to the emissive layer, a critical function for achieving high device efficiency.[2]

Data Presentation

While 3,6-di-tert-butyl-9H-carbazole is frequently used as a building block for more complex hole transport materials, quantitative performance data for OLEDs using it as the sole HTL is not extensively detailed in readily available literature. The following table provides representative performance metrics for a blue phosphorescent OLED (PHOLED) incorporating a carbazole-based host system, which can be considered indicative of the performance achievable with well-designed carbazole-based devices.

Parameter	Device A (Green Phosphorescent)	Device B (Blue Phosphorescent)	Device C (Red Phosphorescent)
HTL	Representative Carbazole Derivative	Representative Carbazole Derivative	Representative Carbazole Derivative
Maximum External Quantum Efficiency (EQE)	8.3%	7.6%	6.4%
Host Material	Carbazole-imidazole derivative	Carbazole-imidazole derivative	Carbazole-imidazole derivative
Guest Emitter	Green Phosphor	Sky-Blue Phosphor	Red Phosphor
Reference	[3]	[3]	[3]

Note: The data presented is for OLEDs using complex carbazole derivatives as hosts, and serves as a general reference for the potential of carbazole-based materials.

Experimental Protocols

1. Synthesis of 3,6-Di-tert-butyl-9H-carbazole

This protocol is adapted from a standard Friedel-Crafts alkylation reaction.[2][4]

Materials:

• Carbazole

• tert-Butyl chloride

• Aluminum chloride (AlCl₃)

• Chloroform (CHCl₃)

• Sulfuric acid (H₂SO₄)

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice

Procedure:

• In a round-bottom flask, dissolve 20 g of carbazole (120 mmol) in 100 ml of chloroform.

• Add 40 ml of tert-butyl chloride to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add 16 g of aluminum chloride (120 mmol) in portions to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction by carefully pouring the mixture into a beaker containing a large amount of ice water.

• Extract the aqueous layer with dichloromethane (3 x 50 ml).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure (in vacuo).

• To the resulting residue, add 120 ml of sulfuric acid and stir for 24 hours.

• Quench the reaction again by pouring it into a large volume of ice water.

• Extract the product with dichloromethane (3 x 50 ml).

• Dry the combined organic layers over anhydrous sodium sulfate.

• Remove the solvent in vacuo to yield the crude product.

• Purify the crude product by column chromatography (silica gel, using a suitable eluent such as a hexane/ethyl acetate gradient) to obtain pure 3,6-di-tert-butyl-9H-carbazole as a white powder.[4]

2. OLED Device Fabrication

This protocol describes the fabrication of a multilayer OLED device using thermal evaporation.

Materials and Equipment:

• Indium tin oxide (ITO) coated glass substrates

• 3,6-di-tert-butyl-9H-carbazole (HTL material)

• Emissive layer (EML) material (e.g., a phosphorescent emitter doped in a host)

• Electron transport layer (ETL) material (e.g., TPBi)

• Electron injection layer (EIL) material (e.g., Lithium Fluoride - LiF)

• Metal for cathode (e.g., Aluminum - Al)

• High-vacuum thermal evaporation system (< 10⁻⁶ Torr)

• Substrate cleaning solutions (detergent, deionized water, acetone, isopropanol)

• UV-Ozone cleaner

Procedure:

• Substrate Cleaning:

  • Clean the ITO-coated glass substrates by sequentially sonicating in detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with UV-Ozone for 15 minutes to improve the work function of the ITO and remove any residual organic contaminants.

• Thin Film Deposition (via Thermal Evaporation):

  • Transfer the cleaned substrates into a high-vacuum thermal evaporation chamber.

  • Hole Transport Layer (HTL): Evaporate 3,6-di-tert-butyl-9H-carbazole onto the ITO substrate to a typical thickness of 30-50 nm. Maintain a deposition rate of approximately 1-2 Å/s.[1]

  • Emissive Layer (EML): Co-evaporate the host and guest (dopant) materials to the desired thickness (e.g., 20-40 nm). The doping concentration will depend on the specific emitter.

  • Electron Transport Layer (ETL): Deposit the electron transport material (e.g., TPBi) to a thickness of 20-40 nm.[1]

  • Electron Injection Layer (EIL): Deposit a thin layer of LiF (approximately 1 nm) to facilitate electron injection from the cathode.[1]

  • Cathode Deposition: Deposit the metal cathode (e.g., Al) to a thickness of 100-150 nm.[1]

• Encapsulation:

  • To prevent degradation from atmospheric moisture and oxygen, encapsulate the device in a nitrogen-filled glovebox using a UV-curable epoxy and a glass lid.

Visualizations

Caption: General architecture of an OLED device.

Caption: Workflow for OLED fabrication.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles as Components of OLEDs: A Review of the Last Decade - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

Application Notes and Protocols for the Fabrication of OLED Devices Featuring a 3-tert-butyl-9H-carbazole Layer

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the fabrication and characterization of Organic Light-Emitting Diodes (OLEDs) that incorporate a 3-tert-butyl-9H-carbazole layer, often utilized as a hole transport layer (HTL) or as a component of the emissive layer (EML). The protocols outlined below are compiled from established laboratory procedures and scientific literature.

Introduction to 3-tert-butyl-9H-carbazole in OLEDs

Carbazole derivatives are a prominent class of materials in organic electronics due to their excellent thermal stability, charge-transporting properties, and tunable electronic structures.[1] The introduction of bulky tert-butyl groups at the 3 and 6 positions of the carbazole core, as in 3,6-di-tert-butyl-9H-carbazole, enhances solubility, which is advantageous for solution-based processing.[1] These bulky groups also disrupt intermolecular packing, which can suppress aggregation-caused quenching and improve the photoluminescence quantum yield in the solid state.[1] In OLEDs, 3-tert-butyl-9H-carbazole derivatives are frequently employed as hole transport materials, facilitating the efficient injection and transport of holes from the anode to the emissive layer.[2]

Device Architecture and Materials

A common architecture for an OLED incorporating a 3-tert-butyl-9H-carbazole derivative as the hole transport layer is a multilayer stack deposited on a transparent conductive oxide (TCO) coated substrate, typically Indium Tin Oxide (ITO).

A representative device structure is as follows:

ITO / HTL / EML / ETL / EIL / Cathode

Layer	Material Example	Function	Typical Thickness (nm)	Deposition Method
Substrate	Glass	Structural support	-	-
Anode	Indium Tin Oxide (ITO)	Hole injection	100 - 200	Sputtering
Hole Transport Layer (HTL)	3,6-di-tert-butyl-9H-carbazole derivative	Hole transport and electron blocking	30 - 60	Thermal Evaporation
Emissive Layer (EML)	Tris(8-hydroxyquinolinato)aluminum (Alq3)	Light emission	40 - 80	Thermal Evaporation
Electron Transport Layer (ETL)	Tris(8-hydroxyquinolinato)aluminum (Alq3) or TPBi	Electron transport and hole blocking	20 - 40	Thermal Evaporation
Electron Injection Layer (EIL)	Lithium Fluoride (LiF)	Facilitate electron injection	0.5 - 2	Thermal Evaporation
Cathode	Aluminum (Al)	Electron injection	80 - 150	Thermal Evaporation

Note: In some device architectures, Alq3 can serve as both the EML and ETL.

Experimental Protocols

Synthesis of 3,6-di-tert-butyl-9H-carbazole

This protocol describes the Friedel-Crafts alkylation of carbazole.[3]

Materials:

• Carbazole

• tert-Butyl chloride

• Aluminum trichloride (AlCl₃)

• Chloroform (CHCl₃)

• Ice water

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Sulfuric acid (H₂SO₄)

Procedure:

• In a flask, dissolve 20 g of carbazole and 40 ml of tert-butyl chloride in 100 ml of chloroform.

• Cool the solution to 0°C using an ice bath.

• Slowly add 16 g of AlCl₃ in portions to the stirred solution.

• Allow the mixture to stir for 12 hours at room temperature.

• Quench the reaction by slowly adding a large volume of ice water.

• Extract the product with dichloromethane (3 x 50 ml).

• Dry the combined organic layers over anhydrous Na₂SO₄.

• Remove the solvent under reduced pressure.

• To the residue, add 120 ml of sulfuric acid and stir for 24 hours.

• Quench the reaction again with a large volume of ice water.

• Extract the product with dichloromethane (3 x 50 ml).

• Dry the combined organic layers over anhydrous Na₂SO₄.

• Remove the solvent in vacuo to yield the crude product, which can be further purified by column chromatography or recrystallization.[4]

Substrate Cleaning

Thorough cleaning of the ITO substrate is critical for device performance and to prevent current leakage defects.[5]

Materials:

• ITO-coated glass substrates

• Hellmanex™ III solution (or similar detergent)

• Deionized (DI) water

• Isopropyl alcohol (IPA)

• Nitrogen (N₂) gas gun

• Ultrasonic bath

• UV-Ozone cleaner (optional but recommended)

Protocol:

• Place the ITO substrates in a substrate holder.

• Sonicate the substrates in a 1% (v/v) Hellmanex solution for 5 minutes.[2]

• Rinse the substrates thoroughly twice with hot deionized water.[2]

• Sonicate the substrates in isopropyl alcohol for 5 minutes.[2]

• Rinse the substrates thoroughly twice with deionized water.[2]

• Dry the substrates using a nitrogen gas gun.[6]

• For optimal cleaning and to increase the ITO work function, treat the substrates with UV-Ozone for 10-15 minutes immediately before loading into the deposition system.[6]

OLED Fabrication by Thermal Evaporation

This protocol describes the deposition of the organic layers and the cathode in a high-vacuum thermal evaporation system.

Equipment:

• High-vacuum thermal evaporation system (pressure < 10⁻⁶ Torr)

• Quartz crystal microbalance (QCM) for thickness monitoring

• Substrate holder with a shadow mask

• Crucibles for organic materials and metals

Protocol:

• Load the cleaned ITO substrates into the substrate holder with the ITO side facing the evaporation sources.

• Load the organic materials (e.g., 3,6-di-tert-butyl-9H-carbazole derivative, Alq3) and metals (LiF, Al) into their respective crucibles.

• Evacuate the chamber to a base pressure of at least 10⁻⁶ Torr.

• Hole Transport Layer (HTL) Deposition:

  • Heat the crucible containing the 3,6-di-tert-butyl-9H-carbazole derivative.

  • Deposit a 40 nm thick layer at a rate of 0.1-0.2 nm/s.

• Emissive Layer (EML) Deposition:

  • Heat the crucible containing Alq3.

  • Deposit a 60 nm thick layer at a rate of 0.1-0.2 nm/s.

• Electron Transport Layer (ETL) Deposition:

  • If a separate ETL is used (e.g., TPBi), heat the corresponding crucible.

  • Deposit a 30 nm thick layer at a rate of 0.1-0.2 nm/s.

• Electron Injection Layer (EIL) Deposition:

  • Heat the crucible containing LiF.

  • Deposit a 1 nm thick layer at a rate of 0.01-0.02 nm/s.

• Cathode Deposition:

  • Heat the crucible containing Aluminum.

  • Deposit a 100 nm thick layer at a rate of 0.1-0.5 nm/s.

• After all depositions are complete, vent the chamber with nitrogen gas and remove the fabricated devices.

Device Characterization

Equipment:

• Source measure unit (SMU)

• Photometer or spectroradiometer

• Probe station in a dark box

Protocol:

• Place the fabricated OLED device on the probe station.

• Connect the SMU to the anode (ITO) and cathode (Al) of a single pixel.

• Current-Voltage-Luminance (I-V-L) Characteristics:

  • Apply a forward voltage sweep (e.g., from 0 to 15 V in 0.1 V steps).

  • Simultaneously measure the current density (J) and the luminance (L) at each voltage step.

• Electroluminescence (EL) Spectrum:

  • Apply a constant voltage or current to the device.

  • Measure the emitted light spectrum using a spectroradiometer.

• Efficiency Calculations:

  • Current Efficiency (η_c): Calculated as Luminance (cd) / Current Density (A/m²).[7]

  • Power Efficiency (η_p): Calculated as π * Luminance (cd/m²) / (Current Density (A/m²) * Voltage (V)).

  • External Quantum Efficiency (EQE): This requires a more complex setup, often involving an integrating sphere, to measure the total number of photons emitted per injected electron-hole pair.[8][9]

Data Presentation

Table 1: Typical OLED Device Performance with a 3,6-di-tert-butyl-9H-carbazole HTL

Parameter	Value
Turn-on Voltage (at 1 cd/m²)	3.5 - 5.0 V
Maximum Luminance	> 10,000 cd/m²
Maximum Current Efficiency	3.0 - 5.0 cd/A
Maximum Power Efficiency	1.5 - 3.0 lm/W
Electroluminescence Peak	~520 nm (for Alq3 emitter)
CIE (x, y) Coordinates	~ (0.3, 0.5) (for Alq3 emitter)

Visualizations

Caption: Workflow for OLED fabrication and characterization.

Caption: Schematic of a typical OLED device structure.

References

• 1. Step-by-Step Guide for Harnessing Organic Light Emitting Diodes by Solution Processed Device Fabrication of a TADF Emitter [jove.com]
• 2. ossila.com [ossila.com]
• 3. ossila.com [ossila.com]
• 4. rsc.org [rsc.org]
• 5. Substrate Cleaning Methods for Fabricating OLEDs and Its Effect on Current Leakage Defect Formation [opg.optica.org]
• 6. ossila.com [ossila.com]
• 7. tailorpixels.com [tailorpixels.com]
• 8. ossila.com [ossila.com]
• 9. researchgate.net [researchgate.net]

Application Notes: 3-tert-butyl-9H-carbazole Derivatives as Fluorescent Probes for Ion Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbazole and its derivatives are a well-established class of fluorophores known for their high quantum yields and environmental sensitivity, making them ideal candidates for the development of fluorescent chemosensors. The tert-butyl group, when substituted onto the carbazole ring, enhances solubility in organic solvents and can improve the photophysical properties of the molecule. This document provides detailed application notes and protocols for the use of a 3-tert-butyl-9H-carbazole derivative as a highly selective and sensitive "turn-on" fluorescent probe for the detection of mercury(II) ions (Hg²⁺). While the specific compound highlighted is 3-(4-(1,3-dithiolan-2-yl)phenyl)-9H-carbazole (DTCB), the principles and protocols can be adapted for other carbazole-based fluorescent probes targeting various ions. The detection of mercuric ions is of significant interest due to their high toxicity and widespread environmental contamination.

Principle of Detection: "Turn-on" Fluorescence Sensing of Hg²⁺

The fluorescent probe DTCB is designed based on a Hg²⁺-promoted deprotection of a thioacetal group. In its native state, the fluorescence of the carbazole fluorophore is quenched. Upon the addition of Hg²⁺, the thioacetal group is cleaved, releasing the highly fluorescent 3-(4-formylphenyl)-9H-carbazole. This process results in a significant enhancement of the fluorescence intensity, providing a "turn-on" signal that is directly proportional to the concentration of Hg²⁺.[1]

Mandatory Visualization

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Suzuki Coupling Reactions with 3-bromo-9H-carbazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. This powerful palladium-catalyzed reaction is particularly valuable in the synthesis of biaryl and heteroaryl structures, which are prevalent in pharmaceuticals, organic electronics, and advanced materials.

Derivatives of 9H-carbazole are of significant interest due to their unique electronic, photophysical, and biological properties. The carbazole nucleus is a key structural motif in numerous biologically active compounds and functional materials. The ability to functionalize the carbazole scaffold, particularly at the 3-position, allows for the fine-tuning of these properties. The Suzuki coupling of 3-bromo-9H-carbazole and its derivatives with a wide range of arylboronic acids provides a versatile and efficient route to a diverse library of 3-aryl-9H-carbazoles. These products serve as crucial intermediates and final target molecules in drug discovery and materials science.

Applications in Research and Development

The 3-aryl-9H-carbazole scaffold is a privileged structure in several key areas of research and development:

• Drug Development: Carbazole derivatives have been investigated for a wide range of therapeutic applications, including as anticancer, anti-inflammatory, and neuroprotective agents. The Suzuki coupling reaction is instrumental in structure-activity relationship (SAR) studies, allowing for the rapid synthesis of analogs with diverse substituents on the aryl ring to optimize biological activity.

• Materials Science: The photophysical properties of 3-aryl-9H-carbazoles make them highly suitable for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and as host materials for phosphorescent emitters. The ability to tune the electronic properties by varying the coupled aryl group is crucial for designing materials with specific performance characteristics.

• Chemical Probes and Sensors: The fluorescent nature of many carbazole derivatives allows for their use as chemical probes and sensors for the detection of various analytes. The Suzuki coupling provides a means to introduce specific recognition motifs onto the carbazole core.

Generalized Reaction Scheme

The Suzuki coupling reaction of a 3-bromo-9H-carbazole derivative with an arylboronic acid can be represented by the following general scheme:

Caption: Generalized Suzuki-Miyaura coupling reaction.

Experimental Data Summary

The following table summarizes representative reaction conditions and yields for the Suzuki coupling of 3-bromo-9H-carbazole derivatives with various arylboronic acids. Please note that optimal conditions can vary depending on the specific substrates, and the data presented is a compilation from various sources on similar substrates to provide a general guideline.

Entry	3-Bromo-9H-carbazole Derivative (R)	Arylboronic Acid (R')	Pd Catalyst (mol%)	Ligand	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	H	Phenyl	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Toluene/Ethanol/H₂O (4:1:1)	100	12	85-95
2	H	4-Methoxyphenyl	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (3)	Dioxane/H₂O (4:1)	100	24	92
3	H	4-Fluorophenyl	Pd₂(dba)₃ (1.5)	XPhos (3)	K₃PO₄ (2)	Dioxane/H₂O (4:1)	100	18	95
4	H	3-Thienyl	Pd(dppf)Cl₂ (3)	-	Cs₂CO₃ (2)	1,4-Dioxane/H₂O (4:1)	90	12	88
5	Ethyl	Phenyl	Pd(PPh₃)₄ (4)	-	Na₂CO₃ (2)	DMF/H₂O (9:1)	120	16	90
6	Hexyl	4-tert-Butylphenyl	Pd(OAc)₂ (2)	PCy₃ (4)	K₃PO₄ (3)	Toluene/H₂O (10:1)	110	24	87
7	H	2-Naphthyl	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	DME/H₂O (4:1)	85	12	93
8	H	4-Acetylphenyl	Pd(dppf)Cl₂ (3)	-	Na₂CO₃ (2)	Dioxane/H₂O (5:1)	100	18	85

Note: This table is a representative summary. Yields are for isolated products and may vary based on the specific reaction scale and purification method.

Detailed Experimental Protocol

This protocol provides a general procedure for the Suzuki-Miyaura cross-coupling of a 3-bromo-9H-carbazole derivative with an arylboronic acid.

Materials:

• 3-bromo-9H-carbazole derivative (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, Pd₂(dba)₃, or Pd(dppf)Cl₂) (1-5 mol%)

• Ligand (if required, e.g., SPhos, XPhos, PCy₃)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃, Na₂CO₃) (2-3 equiv)

• Anhydrous and degassed solvent (e.g., Toluene/Ethanol/H₂O, 1,4-Dioxane/H₂O, DMF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 3-bromo-9H-carbazole derivative (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), and the base (2-3 equiv).

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free atmosphere.

• Solvent and Catalyst Addition: Under a positive pressure of the inert gas, add the degassed solvent system. Bubble the inert gas through the solution for 10-15 minutes to ensure thorough deoxygenation. Finally, add the palladium catalyst (and ligand, if applicable) to the reaction mixture.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate, dichloromethane) and wash with water and brine.

• Extraction and Drying: Separate the organic layer, and extract the aqueous layer twice more with the organic solvent. Combine the organic layers and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter the mixture and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 3-aryl-9H-carbazole derivative.

Experimental Workflow Diagram

Caption: General workflow for Suzuki coupling.

Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Caption: The Suzuki-Miyaura catalytic cycle.

Application Note and Protocol for the Purification of 3-tert-butyl-9H-carbazole by Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the purification of 3-tert-butyl-9H-carbazole using silica gel column chromatography. This method is crucial for obtaining high-purity material essential for applications in organic electronics, pharmaceuticals, and materials science. The protocol outlines the selection of an appropriate solvent system based on thin-layer chromatography (TLC), the preparation and execution of the column chromatography, and post-purification analysis. Potential impurities arising from the common synthetic route (Friedel-Crafts alkylation of carbazole) are also discussed.

Introduction

3-tert-butyl-9H-carbazole is a carbazole derivative with a bulky tert-butyl group that influences its electronic properties and solubility.[1] Like many carbazole derivatives, it is a promising material for organic light-emitting diodes (OLEDs) and other organic electronic devices.[1] Synthesis of this compound, typically through Friedel-Crafts alkylation of carbazole, often results in a mixture of the desired product, unreacted starting material, and di-substituted byproducts (e.g., 3,6-di-tert-butyl-9H-carbazole).[2] Therefore, an efficient purification method is critical. Column chromatography is a widely used technique for the separation of such mixtures. This protocol provides a comprehensive guide to effectively purify 3-tert-butyl-9H-carbazole.

Pre-Chromatography Considerations

Understanding the Separation

The separation of 3-tert-butyl-9H-carbazole from potential impurities by silica gel chromatography is based on the difference in their polarities. Unreacted carbazole is the most polar component, while the di-substituted 3,6-di-tert-butyl-9H-carbazole is the least polar. The desired mono-substituted product has an intermediate polarity. The elution order from a silica gel column will therefore be:

• 3,6-di-tert-butyl-9H-carbazole (least polar, elutes first)

• 3-tert-butyl-9H-carbazole (desired product)

• Carbazole (most polar, elutes last)

Thin-Layer Chromatography (TLC) for Solvent System Optimization

Before performing column chromatography, it is essential to determine the optimal mobile phase using TLC. A good solvent system will provide a clear separation of the components with the Rf value of the desired product in the range of 0.2-0.4. A common and effective eluent system for carbazole derivatives is a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate or dichloromethane.

Table 1: Physicochemical Properties of Compounds in a Typical Synthesis Mixture

Compound	Molecular Weight ( g/mol )	Melting Point (°C)	Polarity
Carbazole	167.21	246	High
3-tert-butyl-9H-carbazole	223.31	153[1]	Medium
3,6-di-tert-butyl-9H-carbazole	279.42	228-233[3]	Low

Table 2: Suggested TLC Trials for Solvent System Selection

Trial	Solvent System (v/v)	Expected Observation
1	Hexane : Ethyl Acetate (95:5)	Good separation, Rf of product may be low.
2	Hexane : Ethyl Acetate (90:10)	Likely to provide an optimal Rf for the product.
3	Hexane : Ethyl Acetate (80:20)	May result in a high Rf value for the product.
4	Petroleum Ether : Ethyl Acetate (90:10)	An alternative non-polar solvent to hexane.

Note: The optimal ratio will depend on the specific batch of crude material and the activity of the silica gel.

Experimental Protocol: Column Chromatography

This protocol is designed for the purification of approximately 1 gram of crude 3-tert-butyl-9H-carbazole.

Materials and Equipment

• Crude 3-tert-butyl-9H-carbazole

• Silica gel (for column chromatography, 60-120 mesh)

• Hexane (ACS grade or higher)

• Ethyl acetate (ACS grade or higher)

• Glass chromatography column (e.g., 40 cm length, 4 cm diameter)

• Separatory funnel or dropping funnel

• Beakers and Erlenmeyer flasks

• Test tubes or fraction collector

• TLC plates (silica gel coated)

• UV lamp (254 nm)

• Rotary evaporator

Column Packing (Slurry Method)

• Place a small plug of cotton or glass wool at the bottom of the chromatography column.

• Add a thin layer (approx. 1 cm) of sand.

• In a beaker, prepare a slurry of silica gel in the chosen mobile phase (e.g., Hexane:Ethyl Acetate 95:5). A typical ratio is ~50 g of silica gel per 1 g of crude mixture.

• Pour the slurry into the column. Gently tap the sides of the column to ensure even packing and remove any air bubbles.

• Open the stopcock to allow some solvent to drain, which helps in uniform settling of the silica gel.

• Add another thin layer of sand on top of the silica gel bed to prevent disturbance during sample loading.

• Continuously drain the solvent until the solvent level reaches the top of the sand layer. Do not let the column run dry.

Sample Loading

• Dissolve the crude 3-tert-butyl-9H-carbazole in a minimal amount of a suitable solvent, such as dichloromethane or the mobile phase.

• Carefully add the dissolved sample onto the top of the silica gel bed using a pipette.

• Open the stopcock and allow the sample to adsorb onto the silica gel until the liquid level reaches the top of the sand.

• Carefully add a small amount of the mobile phase to wash the sides of the column and ensure all the sample is adsorbed. Repeat this step 2-3 times.

Elution and Fraction Collection

• Once the sample is loaded, carefully fill the column with the mobile phase. A separatory funnel can be used as a solvent reservoir.

• Begin eluting the column by opening the stopcock to achieve a steady flow rate (e.g., 2-5 mL/minute).

• Collect the eluate in fractions (e.g., 10-20 mL per fraction in test tubes).

• Monitor the separation by periodically analyzing the collected fractions using TLC. Spot the fractions on a TLC plate and develop it in the same mobile phase. Visualize the spots under a UV lamp.

Isolation of the Pure Product

• Identify the fractions containing the pure 3-tert-butyl-9H-carbazole (based on TLC analysis showing a single spot with the target Rf value).

• Combine the pure fractions in a round-bottom flask.

• Remove the solvent using a rotary evaporator to obtain the purified product as a solid.

• Determine the yield and characterize the product for purity using appropriate analytical techniques (e.g., melting point, NMR spectroscopy).

Table 3: Summary of Column Chromatography Parameters

Parameter	Recommended Value/Procedure
Stationary Phase	Silica Gel (60-120 mesh)
Mobile Phase	Hexane:Ethyl Acetate (e.g., 95:5 to 90:10 v/v)
Sample Preparation	Dissolve in a minimal amount of dichloromethane or mobile phase
Elution Mode	Isocratic (constant solvent composition)
Fraction Analysis	TLC with UV visualization (254 nm)
Product Isolation	Rotary evaporation of pure fractions

Visualization of the Workflow

Caption: Workflow for the purification of 3-tert-butyl-9H-carbazole.

Troubleshooting

Table 4: Common Issues and Solutions in Column Chromatography

Issue	Possible Cause	Solution
Poor Separation	Inappropriate mobile phase polarity.	Re-optimize the solvent system using TLC.
Column overloading.	Reduce the amount of crude material loaded onto the column.
Product Elutes Too Quickly	Mobile phase is too polar.	Decrease the polarity of the mobile phase (increase the proportion of hexane).
Product Does Not Elute	Mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase (increase the proportion of ethyl acetate).
Cracked or Channeled Column Bed	Column ran dry or was packed unevenly.	Ensure the solvent level is always above the silica bed. Repack the column if necessary.

Conclusion

The protocol described in this application note provides a reliable method for the purification of 3-tert-butyl-9H-carbazole using silica gel column chromatography. By carefully selecting the mobile phase through TLC analysis and following the detailed steps for column preparation, sample loading, and elution, researchers can obtain the desired compound with high purity. This is a critical step for the subsequent use of 3-tert-butyl-9H-carbazole in the development of advanced materials and pharmaceutical agents.

References

• 1. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
• 2. ossila.com [ossila.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the N-arylation of 3-tert-butyl-9H-carbazole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the N-arylation of 3-tert-butyl-9H-carbazole, a critical transformation for synthesizing materials with applications in pharmaceuticals and organic electronics. The protocols described herein focus on two of the most robust and widely utilized methods for C-N bond formation: the copper-catalyzed Ullmann condensation and the palladium-catalyzed Buchwald-Hartwig amination.

The N-arylation of carbazoles yields structures that are prevalent in a variety of functional materials and biologically active compounds.[1][2] The choice between the Ullmann and Buchwald-Hartwig methods often depends on factors such as substrate scope, functional group tolerance, and cost. While traditional Ullmann conditions were harsh, modern protocols with appropriate ligands allow for milder reaction conditions.[1][3] The Buchwald-Hartwig amination is known for its broad substrate scope and generally milder conditions.[2][4]

Experimental Protocols

Two primary catalytic methods for the N-arylation of 3-tert-butyl-9H-carbazole are presented: the Ullmann condensation and the Buchwald-Hartwig amination.

1. Ullmann Condensation (Copper-Catalyzed N-arylation)

The Ullmann reaction is a classical method for forming C-N bonds using a copper catalyst.[3] Modern protocols often employ a catalytic amount of a copper(I) salt with a ligand to facilitate the reaction under milder conditions than traditionally required.[1]

Protocol:

• Reaction Setup: In a dry Schlenk tube equipped with a magnetic stir bar, combine 3-tert-butyl-9H-carbazole (1.0 mmol, 1.0 equiv), the desired aryl halide (1.2 mmol, 1.2 equiv), copper(I) iodide (CuI) (0.05 mmol, 5 mol%), and a suitable ligand such as 1,10-phenanthroline (0.10 mmol, 10 mol%).

• Addition of Base and Solvent: To the mixture, add a base, for example, potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv).

• Inert Atmosphere: Seal the Schlenk tube, and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Solvent Addition: Add an anhydrous solvent, such as dioxane or toluene (5 mL), via syringe.

• Reaction: Place the reaction vessel in a preheated oil bath at 110°C and stir vigorously for 24 hours.

• Monitoring: The reaction progress can be monitored by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with ethyl acetate.

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the N-aryl-3-tert-butyl-9H-carbazole.

2. Buchwald-Hartwig Amination (Palladium-Catalyzed N-arylation)

The Buchwald-Hartwig amination is a versatile palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[4][5] This method is often favored for its high functional group tolerance and milder reaction conditions.

Protocol:

• Reaction Setup: In a dry Schlenk tube under an inert atmosphere, add the palladium catalyst, for instance, tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 mmol, 2 mol%), and a suitable phosphine ligand like XPhos (0.04 mmol, 4 mol%).

• Addition of Base and Reactants: Add a base, such as cesium carbonate (Cs₂CO₃) (1.5 mmol, 1.5 equiv), followed by 3-tert-butyl-9H-carbazole (1.0 mmol, 1.0 equiv) and the aryl halide (1.2 mmol, 1.2 equiv).

• Solvent Addition: Add an anhydrous solvent, for example, toluene or dioxane (5 mL), via syringe.

• Reaction: Heat the mixture in a preheated oil bath at 100°C for 16-24 hours.

• Monitoring: Monitor the reaction's progress using TLC or GC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature and dilute it with an organic solvent like ethyl acetate.

• Filtration: Pass the mixture through a pad of Celite to remove inorganic salts and the catalyst.

• Concentration: Concentrate the filtrate under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography on silica gel to obtain the desired N-aryl-3-tert-butyl-9H-carbazole.

Data Presentation

The following tables summarize typical reaction parameters for the Ullmann and Buchwald-Hartwig N-arylation of carbazoles, which can be adapted for 3-tert-butyl-9H-carbazole.

Table 1: Comparative Data for Ullmann N-arylation of Carbazoles

Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Aryl Iodide	CuI (5)	1,10-phenanthroline (10)	KOH	DME/H₂O	95	20	Moderate to Excellent
Aryl Iodide	CuI (5)	None	NaOH	Ethylene Glycol	120	24	Good
Aryl Bromide	CuI (20)	None	NaOH	Ethylene Glycol	120	24	Good
Aryl Iodide	CuO/AB (5)	None	KOtBu	Toluene	180	18	92

Yields are generalized from literature and may vary for 3-tert-butyl-9H-carbazole.

Table 2: Comparative Data for Buchwald-Hartwig N-arylation of Carbazoles

Aryl Halide	Catalyst (mol%)	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Aryl Bromide	Pd₂(dba)₃ (1-2)	Tri-tert-butylphosphine	K₂CO₃	Xylene	Reflux	18	High
Aryl Bromide	Pd(OAc)₂ (2)	XPhos	Cs₂CO₃	Toluene	100	16	91 (conversion)
Aryl Chloride	Pd₂(dba)₃ (1-2)	Buchwald ligands	LiOtBu	Toluene	100-110	24	Satisfactory

Yields are generalized from literature and may vary for 3-tert-butyl-9H-carbazole.[5][6]

Visualizations

Experimental Workflow for N-arylation

Caption: General experimental workflow for the N-arylation of 3-tert-butyl-9H-carbazole.

Catalytic Cycle of Buchwald-Hartwig Amination

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

References

• 1. benchchem.com [benchchem.com]
• 2. 3-tert-Butyl-9H-carbazole|High-Purity Research Chemical [benchchem.com]
• 3. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Thin-Film Deposition of 3-tert-butyl-9H-carbazole

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the deposition of high-quality thin films of 3-tert-butyl-9H-carbazole, a promising organic semiconductor for applications in organic light-emitting diodes (OLEDs), organic solar cells, and other electronic devices. The protocols are based on established techniques for carbazole derivatives and serve as a comprehensive guide for fabricating thin films with desirable characteristics.

Introduction

3-tert-butyl-9H-carbazole is a carbazole derivative with potential applications in organic electronics.[1][2] The tert-butyl group can influence the molecular packing in the solid state, which in turn affects the material's electronic and photophysical properties. Thin films of carbazole-based materials are commonly fabricated using physical vapor deposition (PVD) techniques, such as thermal evaporation, or solution-based methods like spin coating.[1] The choice of deposition technique significantly impacts the morphology, uniformity, and ultimately, the performance of the resulting thin film.

Deposition Techniques

Two primary methods for the deposition of 3-tert-butyl-9H-carbazole thin films are detailed below: Vacuum Thermal Evaporation and Spin Coating.

Vacuum Thermal Evaporation (VTE)

Vacuum thermal evaporation is a PVD technique that involves heating the source material in a high vacuum environment, causing it to sublimate or evaporate. The vapor then travels in a straight line and condenses onto a cooler substrate, forming a thin film. This method is ideal for creating highly uniform and pure thin films with precise thickness control, which is crucial for the fabrication of multilayer electronic devices.

Experimental Protocol:

• Substrate Preparation:

  • Begin with thoroughly cleaned substrates (e.g., Indium Tin Oxide (ITO)-coated glass, silicon wafers, or quartz).

  • Sequentially clean the substrates in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates using a stream of high-purity nitrogen gas.

  • For applications requiring enhanced hole injection, an oxygen plasma treatment of the ITO surface can be performed to increase its work function.

• Material Preparation:

  • Place a small amount of high-purity (>99.5%) 3-tert-butyl-9H-carbazole powder into a suitable evaporation source, such as a quartz or tungsten boat.

• Deposition Process:

  • Mount the cleaned substrates onto a substrate holder in the vacuum chamber.

  • Evacuate the chamber to a base pressure of at least 10⁻⁶ Torr to minimize contamination and ensure a long mean free path for the evaporated molecules.

  • Gradually heat the evaporation source until the desired deposition rate is achieved. A typical deposition rate for small organic molecules is in the range of 0.1-2 Å/s. The sublimation temperature will need to be determined experimentally but is expected to be below the material's melting point.

  • Monitor the film thickness in real-time using a quartz crystal microbalance (QCM).

  • Once the desired thickness is reached, close the shutter and allow the source and substrates to cool down before venting the chamber.

Key Deposition Parameters for VTE:

Parameter	Typical Range	Influence on Film Properties
Base Pressure	10⁻⁶ - 10⁻⁷ Torr	Lower pressure leads to higher purity films with better morphology.
Deposition Rate	0.1 - 2.0 Å/s	Affects molecular packing, crystallinity, and surface roughness. Slower rates often lead to more ordered films.
Substrate Temperature	Room Temperature - 150 °C	Can influence film crystallinity and morphology. Higher temperatures may promote the growth of larger crystal grains.
Source-to-Substrate Distance	15 - 30 cm	Affects film uniformity and deposition rate.

Spin Coating

Spin coating is a solution-based technique used to deposit uniform thin films onto flat substrates. A small amount of a solution containing the material of interest is applied to the center of the substrate, which is then spun at high speed. The centrifugal force causes the solution to spread out, and the solvent evaporates, leaving a thin film of the material. This method is cost-effective, rapid, and suitable for large-area deposition.

Experimental Protocol:

• Solution Preparation:

  • Prepare a solution of 3-tert-butyl-9H-carbazole in a suitable organic solvent. Tetrahydrofuran (THF) is a common solvent for carbazole derivatives.[1]

  • The concentration of the solution will determine the final film thickness. Start with a concentration in the range of 5-20 mg/mL.

  • Ensure the material is fully dissolved, using gentle heating or sonication if necessary.

  • Filter the solution through a 0.2 µm PTFE syringe filter to remove any particulate matter.

• Substrate Preparation:

  • Follow the same substrate cleaning procedure as described for VTE.

• Deposition Process:

  • Place the cleaned substrate on the chuck of the spin coater.

  • Dispense a small amount of the 3-tert-butyl-9H-carbazole solution onto the center of the substrate.

  • Start the spin coater. A two-step process is often used: a low-speed spin (e.g., 500 rpm for 10 seconds) to spread the solution, followed by a high-speed spin (e.g., 2000-5000 rpm for 30-60 seconds) to achieve the desired thickness.

  • After spinning, transfer the substrate to a hotplate for a post-deposition bake (annealing) to remove residual solvent and potentially improve film morphology. A typical baking temperature is 80-120 °C for 10-30 minutes.

Key Deposition Parameters for Spin Coating:

Parameter	Typical Range	Influence on Film Properties
Solution Concentration	5 - 20 mg/mL	Higher concentration generally results in thicker films.
Spin Speed	1000 - 6000 rpm	Higher spin speed results in thinner films.
Spin Time	30 - 60 seconds	Affects solvent evaporation and final film thickness.
Annealing Temperature	80 - 120 °C	Removes residual solvent and can influence film morphology and crystallinity.
Solvent Choice	e.g., THF, Chloroform, Toluene	Solvent volatility and solubility of the material will affect the drying dynamics and film quality.

Visualization of Experimental Workflows

The following diagrams illustrate the workflows for the described thin-film deposition techniques.

Caption: Workflow for Vacuum Thermal Evaporation (VTE).

Caption: Workflow for Spin Coating.

Characterization of Thin Films

After deposition, it is essential to characterize the thin films to understand their properties. The following table summarizes key characterization techniques and the information they provide.

Property	Characterization Technique	Information Obtained
Thickness	Profilometry, Ellipsometry	Precise measurement of the film thickness.
Morphology & Roughness	Atomic Force Microscopy (AFM), Scanning Electron Microscopy (SEM)	Visualization of the surface topography, grain size, and roughness.
Optical Properties	UV-Vis Spectroscopy, Photoluminescence (PL) Spectroscopy	Determination of the absorption and emission spectra, and optical bandgap.
Electrical Properties	Four-Point Probe, Hall Effect Measurement	Measurement of sheet resistance, conductivity, and charge carrier mobility.
Structural Properties	X-ray Diffraction (XRD)	Information on the crystallinity and molecular orientation within the film.

Conclusion

The protocols and guidelines presented here provide a solid foundation for the successful deposition of 3-tert-butyl-9H-carbazole thin films. It is important to note that the optimal deposition parameters will depend on the specific application and the desired film properties. Therefore, a systematic optimization of the parameters outlined in this document is highly recommended to achieve high-performance organic electronic devices. Researchers should meticulously document their experimental conditions to ensure reproducibility and to correlate the deposition parameters with the final device performance.

References

• 1. researchgate.net [researchgate.net]
• 2. ossila.com [ossila.com]

Application Notes and Protocols: Synthesis of 3-tert-Butyl-9H-Carbazole-Based Polymers for Organic Electronics

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis and characterization of 3-tert-butyl-9H-carbazole-based polymers, a promising class of materials for various organic electronic applications. The introduction of the bulky tert-butyl group at the 3 and/or 6 positions of the carbazole unit enhances solubility, thermal stability, and charge-transporting properties, making these polymers suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs).

Overview of 3-tert-Butyl-9H-Carbazole-Based Polymers

Carbazole-based polymers are widely investigated in organic electronics due to their excellent hole-transporting characteristics, high thermal stability, and tunable optoelectronic properties.[1][2] The incorporation of tert-butyl groups at the 3 and 6 positions of the carbazole moiety offers several advantages:

• Improved Solubility: The bulky tert-butyl groups disrupt intermolecular packing, leading to better solubility in common organic solvents, which is crucial for solution-based processing of thin films.

• Enhanced Thermal Stability: The tert-butyl groups increase the glass transition temperature (Tg) of the polymers, contributing to the morphological stability and longevity of organic electronic devices.[3]

• Tuned Electronic Properties: Substitution on the carbazole ring allows for the fine-tuning of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, enabling optimization of charge injection and transport in devices.[4][5][6]

These polymers are typically synthesized via transition metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille coupling, which allow for the creation of well-defined polymer architectures.

Data Presentation: Properties of 3-tert-Butyl-9H-Carbazole-Based Polymers and Device Performance

The following tables summarize the key properties of representative 3-tert-butyl-9H-carbazole-based polymers and their performance in various organic electronic devices.

Table 1: Physicochemical Properties of Selected 3,6-Di-tert-butyl-9H-carbazole-Based Polymers

Polymer/Compound	HOMO Level (eV)	LUMO Level (eV)	Optical Bandgap (eV)	Glass Transition Temperature (Tg, °C)	Decomposition Temperature (Td, °C)
Poly(3,6-di-tert-butyl-9-vinylcarbazole)	-	-	-	-	>300
2tCzPy	-5.48	-	-	-	-
3tCzPy	-5.62	-	-	-	-
4tCzPy	-5.48	-	-	211	-
Carbazole-diimide (alicyclic)	-	-	-	142-182	~450
Carbazole Dendrimer (G2CB)	-	-	-	206	-

Data compiled from multiple sources.[7][8]

Table 2: Performance of Organic Electronic Devices Based on 3,6-Di-tert-butyl-9H-carbazole Derivatives

Device Type	Polymer/Compound	Key Performance Metric	Value
OLED	2tCzPy, 3tCzPy, 4tCzPy based	External Quantum Efficiency (EQE)	up to 5.2%
2tCzPy, 3tCzPy, 4tCzPy based	Color Temperature (K)	3339 to 6562
Anthracene-Carbazole Derivative	External Quantum Efficiency (EQE)	5.9% (doping-free), 7.1% (hyperfluorescent)
OPV	PBTC:PCBM	Power Conversion Efficiency (PCE)	0.35%
PCDTBT:PCBM	Power Conversion Efficiency (PCE)	-
OFET	Indolo[3,2-b]carbazole derivative	Hole Mobility (μh)	0.22 cm²/Vs
Indolo[3,2-b]carbazole derivative	On/Off Ratio	~10⁵

Data compiled from multiple sources.[5][6][7][9]

Experimental Protocols

This section provides detailed methodologies for the synthesis of the 3,6-di-tert-butyl-9H-carbazole monomer and its subsequent polymerization via Suzuki-Miyaura and Stille cross-coupling reactions.

Synthesis of 3,6-Di-tert-butyl-9H-carbazole Monomer

The synthesis of 3,6-di-tert-butyl-9H-carbazole is typically achieved through a Friedel-Crafts alkylation of carbazole.

Materials:

• Carbazole

• tert-Butyl chloride

• Aluminum chloride (AlCl₃) or Zinc chloride (ZnCl₂) (Lewis acid catalyst)

• Anhydrous dichloromethane (DCM) or other suitable solvent

• Ice

• Water

• Sodium sulfate (Na₂SO₄) or Magnesium sulfate (MgSO₄) (drying agent)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve carbazole in the chosen anhydrous solvent.

• Cool the solution to 0 °C using an ice bath.

• Slowly add the Lewis acid catalyst to the solution while stirring.

• Add tert-butyl chloride dropwise to the reaction mixture.

• Allow the reaction to stir at 0 °C for a specified time, then warm to room temperature and continue stirring until the reaction is complete (monitored by TLC).

• Quench the reaction by slowly pouring the mixture into a beaker containing ice and water.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with water and brine.

• Dry the organic layer over an anhydrous drying agent.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain pure 3,6-di-tert-butyl-9H-carbazole.

Polymerization via Suzuki-Miyaura Coupling

Suzuki-Miyaura coupling is a versatile method for the synthesis of conjugated polymers from halogenated and boronic acid or ester-functionalized monomers.[4]

Materials:

• 3,6-Dibromo-9-alkyl-9H-carbazole (or other di-halogenated derivative)

• Carbazole-3,6-diboronic acid bis(pinacol) ester (or other diboronic acid/ester derivative)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd₂(dba)₃)

• Ligand (e.g., P(o-tol)₃, SPhos)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., toluene, THF, DMF)

• Degassed water

Procedure:

• In a Schlenk flask, combine the di-halogenated carbazole monomer, the diboronic acid/ester carbazole monomer, the palladium catalyst, and the ligand.

• Evacuate and backfill the flask with an inert gas multiple times.

• Add the anhydrous solvent and the aqueous base solution (previously degassed).

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for 24-72 hours.

• Monitor the polymerization progress by GPC to determine the molecular weight and polydispersity.

• Upon completion, cool the reaction mixture to room temperature and precipitate the polymer by pouring the solution into a non-solvent such as methanol or acetone.

• Filter the polymer and wash it sequentially with water, methanol, and acetone to remove catalyst residues and oligomers.

• Further purify the polymer by Soxhlet extraction with appropriate solvents (e.g., methanol, acetone, hexane, chloroform).

• Dry the purified polymer under vacuum.

Polymerization via Stille Coupling

Stille coupling involves the reaction of an organotin compound with an organic halide, catalyzed by a palladium complex.[10]

Materials:

• 3,6-Dibromo-9-alkyl-9H-carbazole (or other di-halogenated derivative)

• 3,6-Bis(trimethylstannyl)-9-alkyl-9H-carbazole (or other di-stannylated derivative)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂)

• Anhydrous and degassed solvent (e.g., toluene, DMF)

Procedure:

• In a Schlenk flask, dissolve the di-halogenated carbazole monomer and the di-stannylated carbazole monomer in the anhydrous, degassed solvent.

• Add the palladium catalyst to the reaction mixture under an inert atmosphere.

• Heat the mixture to the desired temperature (typically 90-130 °C) and stir for 24-72 hours.

• Monitor the polymerization progress by GPC.

• After completion, cool the reaction mixture and precipitate the polymer in a non-solvent like methanol.

• Filter the polymer and wash it with methanol.

• Purify the polymer using Soxhlet extraction with a sequence of solvents to remove impurities.

• Dry the final polymer product under vacuum.

Visualizations

The following diagrams illustrate the synthesis workflow and the logical relationship of these polymers in organic electronic devices.

Caption: Synthetic workflow for 3-tert-butyl-9H-carbazole-based polymers.

Caption: Applications of carbazole-based polymers in organic electronics.

Caption: Catalytic cycle of Suzuki-Miyaura cross-coupling polymerization.

References

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. 3,6-Di-tert-ブチルカルバゾール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. epubl.ktu.edu [epubl.ktu.edu]
• 9. New indolo[3,2-b]carbazole derivatives for field-effect transistor applications - Journal of Materials Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

Application of 3-tert-butyl-9H-carbazole in Dye-Sensitized Solar Cells: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carbazole-based organic dyes have garnered significant attention in the field of dye-sensitized solar cells (DSSCs) due to their advantageous properties. Carbazole derivatives are noted for their excellent thermal and chemical stability, high hole-transport capability, and strong electron-donating nature.[1][2] The incorporation of a bulky tert-butyl group at the 3-position of the 9H-carbazole core is a strategic molecular design choice aimed at enhancing the performance of these photosensitizers. This bulky substituent helps to suppress intermolecular aggregation of the dye molecules on the semiconductor surface, which can otherwise lead to reduced electron injection efficiency and overall power conversion efficiency (PCE).[3][4] Furthermore, the tert-butyl group can create a hydrophobic layer that hinders the approach of the electrolyte to the photoanode, thereby reducing charge recombination and improving the open-circuit voltage (VOC).[2] This document provides a summary of the application of 3-tert-butyl-9H-carbazole in DSSCs, including performance data and detailed experimental protocols.

Data Presentation: Photovoltaic Performance

The following table summarizes the key photovoltaic performance parameters of DSSCs employing dyes derived from 3-tert-butyl-9H-carbazole. These parameters include the power conversion efficiency (PCE), open-circuit voltage (VOC), short-circuit current density (JSC), and fill factor (FF).

Dye Name	Donor Moiety	π-Linker	Acceptor Group	PCE (%)	VOC (V)	JSC (mA/cm²)	FF	Reference
DH-11	3-tert-butyl-9-(4-tert-butylphenyl)-9H-carbazole	Bithiophene	Cyanoacrylic acid	3.67	-	-	-	[3][4]
DH-12	3-tert-butyl-9-(4-tert-butylphenyl)-9H-carbazole	Bithiophene	Cyanoacrylic acid	3.75	-	-	-	[3][4]
D6	Carbazole with tert-butyl substituents	-	-	>5.48	Higher than unsubstituted counterpart	-	-	[2]

Signaling Pathways and Logical Relationships

The molecular structure of organic dyes based on 3-tert-butyl-9H-carbazole is intrinsically linked to their performance in DSSCs. The typical architecture is a Donor-π-linker-Acceptor (D-π-A) system.[2][5] The carbazole unit, particularly when functionalized with a tert-butyl group, serves as a potent electron donor. The π-linker facilitates intramolecular charge transfer, and the acceptor group anchors the dye to the TiO₂ surface and accepts the excited electron.

Caption: Logical relationship between the molecular structure of a 3-tert-butyl-9H-carbazole-based dye and its impact on DSSC performance.

Experimental Protocols

Synthesis of a Representative Dye: 3-tert-butyl-9-(4-tert-butylphenyl)-9H-carbazole

This protocol describes the synthesis of the donor moiety, a key building block for more complex D-π-A dyes.

Materials:

• 3-tert-butyl-9H-carbazole

• 1-bromo-4-tert-butylbenzene

• Palladium(II) acetate (Pd(OAc)₂)

• Tri-tert-butylphosphine (t-Bu₃P)

• Sodium tert-butoxide (t-BuONa)

• Anhydrous toluene

• Hexane

• Petroleum ether

• Silica gel for column chromatography

• Schlenk tube

• Magnetic stirrer

• Standard glassware for organic synthesis

Procedure:

• To a Schlenk tube, add 3-tert-butyl-9H-carbazole (20.0 mmol), 1-bromo-4-tert-butylbenzene (25.0 mmol), Pd(OAc)₂ (1.0 mmol), t-Bu₃P (2 mmol), and t-BuONa (60 mmol).[4]

• Add 80 mL of anhydrous toluene to the Schlenk tube.[4]

• Equip the tube with a magnetic stirrer and heat the reaction mixture at 120 °C for 36 hours under an argon atmosphere.[4]

• After cooling to room temperature, filter the reaction mixture and wash the solid residue with hexane.[4]

• Evaporate the filtrate to dryness under reduced pressure.[4]

• Purify the crude product by silica gel column chromatography using petroleum ether as the eluent to obtain the final product as a white solid.[4]

Fabrication of Dye-Sensitized Solar Cells

This protocol outlines the general steps for constructing a DSSC using a synthesized carbazole-based dye.

Materials:

• Fluorine-doped tin oxide (FTO) coated glass

• TiO₂ paste (for both blocking and mesoporous layers)

• Synthesized carbazole dye

• Solvent for dye solution (e.g., ethanol/THF mixture)

• Platinum counter electrode

• Electrolyte solution (e.g., 0.5 M LiI, 0.05 M I₂, 0.1 M 4-tert-butylpyridine in acetonitrile:propylene carbonate 1:1)

• Spin-coater

• Furnace

• Sealing material

Procedure:

• Preparation of the Photoanode:

  • Clean the FTO glass substrates thoroughly.

  • Deposit a compact TiO₂ blocking layer onto the FTO glass using a technique like spin-coating.[6]

  • Calcine the blocking layer at a high temperature (e.g., 500°C for 60 minutes).[6]

  • Deposit a mesoporous TiO₂ film on top of the blocking layer.

  • Sinter the TiO₂-coated electrode to ensure good particle necking and remove organic binders.

• Dye Sensitization:

  • Immerse the cooled TiO₂ electrode into a solution of the carbazole dye (e.g., 3 x 10⁻⁴ M in an ethanol/THF mixture) and leave it overnight for dye adsorption.[4]

• Assembly of the DSSC:

  • Assemble the dye-sensitized photoanode with a platinum counter electrode in a sandwich-type configuration.[4]

  • Introduce the electrolyte solution into the space between the two electrodes through pre-drilled holes in the counter electrode.[4]

  • Seal the cell to prevent electrolyte leakage.

Experimental Workflow

The following diagram illustrates the key steps in the fabrication of a dye-sensitized solar cell using a 3-tert-butyl-9H-carbazole-based dye.

Caption: Experimental workflow for the fabrication of a DSSC sensitized with a 3-tert-butyl-9H-carbazole dye.

Conclusion

The use of 3-tert-butyl-9H-carbazole as a core structural motif in organic dyes for DSSCs presents a promising strategy for developing efficient and stable solar cells. The bulky tert-butyl group plays a crucial role in mitigating dye aggregation and reducing charge recombination, leading to improved photovoltaic performance. The protocols and data presented here provide a valuable resource for researchers and scientists working on the design and fabrication of novel photosensitizers for next-generation solar energy conversion technologies.

References

• 1. mdpi.com [mdpi.com]
• 2. Advancements in Carbazole-Based Sensitizers and Hole-Transport Materials for Enhanced Photovoltaic Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New organic dyes containing tert-Butyl-capped N-Arylcarbazole moiety for Dye-sensitized solar cells | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis And Photovoltaic Performance of Carbazole (Donor) Based Photosensitizers in Dye-Sensitized Solar Cells (DSSC): A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

avoiding polyalkylation in Friedel-Crafts synthesis of tert-butyl-carbazole

Welcome to the technical support center for the Friedel-Crafts synthesis of tert-butyl-carbazole. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the selective synthesis of mono-tert-butyl-carbazole, with a primary focus on avoiding polyalkylation.

Frequently Asked Questions (FAQs)

Q1: What is the most common issue encountered during the Friedel-Crafts tert-butylation of carbazole?

A1: The most prevalent issue is polyalkylation, leading to the formation of 3,6-di-tert-butyl-9H-carbazole as a significant, and often major, byproduct when the desired product is a mono-tert-butylated carbazole. This occurs because the introduction of the first electron-donating tert-butyl group activates the carbazole ring, making it more susceptible to a second electrophilic attack.[1][2]

Q2: How can I favor the synthesis of mono-tert-butyl-carbazole over the di-substituted product?

A2: To enhance the selectivity for mono-alkylation, several reaction parameters can be adjusted. The most critical factor is the molar ratio of the reactants. Using a large excess of carbazole relative to the tert-butylating agent is the primary strategy to minimize polyalkylation.[2] Additionally, controlling the reaction temperature, choice of a milder Lewis acid catalyst, and shorter reaction times can also favor the formation of the mono-substituted product.

Q3: What are the typical Lewis acids used in this reaction, and how does the choice of catalyst affect selectivity?

A3: Strong Lewis acids like aluminum chloride (AlCl₃) are commonly used and are very effective at promoting the reaction, but they can also lead to a higher degree of polyalkylation.[3][4] To improve selectivity for the mono-substituted product, consider using a milder Lewis acid, such as zinc chloride (ZnCl₂) or ferric chloride (FeCl₃), or even a Brønsted acid catalyst.[1][3] Milder catalysts can reduce the reactivity of the system, allowing for better control over the extent of alkylation.

Q4: What are the primary positions of tert-butylation on the carbazole ring?

A4: The tert-butylation of carbazole primarily occurs at the 3 and 6 positions, which are the most electronically rich and sterically accessible sites for electrophilic aromatic substitution.[4] The bulky tert-butyl groups provide significant steric hindrance, which generally prevents substitution at the 1, 2, 4, 5, 7, and 8 positions.[3]

Troubleshooting Guide

Problem: My reaction is producing primarily 3,6-di-tert-butyl-9H-carbazole, but I want the mono-substituted product.

Here is a step-by-step guide to troubleshoot and optimize your reaction for mono-alkylation.

Caption: Troubleshooting workflow for minimizing polyalkylation.

Data Presentation: Controlling Reaction Selectivity

While specific comparative data for mono- vs. di-alkylation of carbazole is sparse in the literature, the following table summarizes the general principles and recommended starting conditions to favor the synthesis of 3-tert-butyl-9H-carbazole.

Parameter	Condition for Di-alkylation (e.g., 3,6-di-tert-butyl-carbazole)	Recommended Condition for Mono-alkylation (e.g., 3-tert-butyl-carbazole)	Rationale for Improved Selectivity
Carbazole : tert-butylating agent ratio	1 : 2 or higher	5:1 to 10:1	A large excess of carbazole statistically favors the alkylating agent reacting with an unsubstituted carbazole molecule.[2]
Lewis Acid Catalyst	Strong (e.g., AlCl₃)	Milder (e.g., ZnCl₂, FeCl₃) or reduced amount of AlCl₃	Milder catalysts lower the overall reaction rate, allowing for better control and reducing the rate of the second alkylation.[3]
Temperature	0°C to reflux	-10°C to room temperature	Lower temperatures decrease the reaction rate, which can enhance selectivity by disfavoring the higher activation energy pathway of the second alkylation.
Reaction Time	12 - 24 hours	1 - 6 hours (monitor closely)	Shorter reaction times can help to isolate the mono-alkylated product before it has a chance to react further.
Solvent	Chlorinated solvents (e.g., CHCl₃, CH₂Cl₂)	Less polar solvents (e.g., hexane, carbon disulfide)	May slow down the reaction and improve selectivity, though solubility should be considered.

Experimental Protocols

Protocol 1: Synthesis of 3,6-Di-tert-butyl-9H-carbazole (Literature-based)

This protocol is adapted from procedures aimed at producing the di-substituted product and serves as a baseline.[5]

• Reaction Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve carbazole (1.0 eq) in a suitable solvent such as chloroform (CHCl₃).

• Cooling: Cool the solution to 0°C in an ice bath.

• Catalyst Addition: Add aluminum chloride (AlCl₃) (2.0 - 2.2 eq) portion-wise to the stirred solution, maintaining the temperature at 0°C.

• Addition of Alkylating Agent: Add tert-butyl chloride (2.2 - 2.5 eq) dropwise to the mixture over 30 minutes.

• Reaction: Allow the reaction to stir at 0°C for 1 hour and then warm to room temperature and stir for an additional 12-24 hours.

• Work-up: Quench the reaction by slowly pouring the mixture into a beaker of ice water. Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Protocol 2: Recommended Procedure for Selective Synthesis of 3-tert-butyl-9H-carbazole

This proposed protocol is designed to favor mono-alkylation and should be used as a starting point for optimization.

• Reaction Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve a large excess of carbazole (5.0 - 10.0 eq) in a suitable solvent (e.g., carbon disulfide or hexane).

• Cooling: Cool the solution to 0°C.

• Catalyst Addition: Add a milder Lewis acid such as zinc chloride (ZnCl₂) (0.8 - 1.0 eq relative to the alkylating agent) to the stirred solution.

• Addition of Alkylating Agent: Add tert-butyl chloride (1.0 eq) dropwise to the mixture over 1-2 hours.

• Reaction and Monitoring: Stir the reaction at 0°C and monitor its progress every 30-60 minutes using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal ratio of mono- to di-substituted product.

• Work-up: Once the desired conversion is achieved, quench the reaction by adding cold water. Separate the organic layer, and extract the aqueous layer with the reaction solvent.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate. The unreacted carbazole can be recovered. The desired 3-tert-butyl-9H-carbazole can be isolated from the di-substituted byproduct and any remaining starting material by column chromatography.

Reaction Pathway Visualization

The following diagram illustrates the competitive nature of the Friedel-Crafts alkylation of carbazole.

Caption: Competitive reaction pathways in the tert-butylation of carbazole.

References

• 1. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07325B [pubs.rsc.org]
• 3. nbinno.com [nbinno.com]
• 4. ossila.com [ossila.com]
• 5. rsc.org [rsc.org]

Technical Support Center: Optimizing Annealing Temperature for 3-tert-butyl-9H-carbazole HTL in OLEDs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working on the optimization of annealing temperature for 3-tert-butyl-9H-carbazole (t-BuCz) as a hole transport layer (HTL) in Organic Light-Emitting Diodes (OLEDs).

Frequently Asked Questions (FAQs)

Q1: Why is annealing the 3-tert-butyl-9H-carbazole HTL necessary?

A1: Thermal annealing of the t-BuCz hole transport layer (HTL) can be a critical step to improve the overall performance and stability of an OLED. The primary goals of annealing this layer are to:

• Improve Film Morphology: Annealing can lead to a more uniform and ordered thin film, reducing morphological defects that can act as charge traps or quenching sites.

• Enhance Interfacial Contact: It can promote better physical contact between the HTL and the adjacent layers (anode and emissive layer), facilitating more efficient charge injection and transport.

• Remove Residual Solvent: For solution-processed films, annealing helps in the complete removal of residual solvent, which can otherwise impair device performance and longevity.

• Increase Crystallinity/Molecular Ordering: For certain materials, annealing can induce a higher degree of molecular ordering or crystallinity, which may enhance charge mobility.

Q2: What is the typical temperature range for annealing a 3-tert-butyl-9H-carbazole HTL?

A2: The optimal annealing temperature for a specific organic semiconductor is highly dependent on its thermal properties, particularly its glass transition temperature (Tg). For carbazole derivatives used in OLEDs, a general guideline is to anneal at a temperature below the glass transition temperature to avoid excessive crystallization or dewetting of the film, but high enough to allow for molecular rearrangement. While specific data for 3-tert-butyl-9H-carbazole is not widely published, a starting point for optimization would be in the range of 80°C to 150°C. It is crucial to perform a systematic study by varying the annealing temperature to find the optimal condition for your specific device architecture and fabrication process.

Q3: How does the annealing time affect the HTL and the OLED performance?

A3: Annealing time is another critical parameter.

• Too short: Insufficient time may not allow for the desired morphological changes or complete solvent removal.

• Too long: Prolonged annealing, especially at higher temperatures, can lead to degradation of the organic material or excessive crystallization, which can be detrimental to device performance by creating grain boundaries that hinder charge transport. A typical starting point for annealing duration is between 10 to 30 minutes. This parameter should be optimized in conjunction with the annealing temperature.

Q4: Should the annealing be performed in a specific atmosphere?

A4: Yes, it is highly recommended to perform the annealing process in an inert atmosphere, such as a nitrogen-filled glovebox. This prevents the degradation of the organic materials, which can be sensitive to oxygen and moisture, especially at elevated temperatures.

Troubleshooting Guide

Problem/Observation	Potential Cause	Suggested Solution
High turn-on voltage	Poor hole injection or transport. This could be due to a suboptimal HTL morphology or poor interfacial contact.	1. Optimize Annealing Temperature: The film may be amorphous with many traps. Systematically vary the annealing temperature (e.g., in 10-20°C increments) to improve molecular ordering and charge mobility. 2. Increase Annealing Time: The annealing duration might be too short. Try increasing the time to allow for better film relaxation and interfacial contact.
Low current efficiency or External Quantum Efficiency (EQE)	Increased non-radiative recombination. This can be caused by defects in the HTL or at the HTL/EML interface.	1. Lower Annealing Temperature: The annealing temperature might be too high, causing thermal degradation or excessive crystallization, which creates quenching sites. Try reducing the temperature. 2. Check for Film Dewetting: High annealing temperatures can cause the thin film to dewet from the substrate. Inspect the film morphology using techniques like Atomic Force Microscopy (AFM).
Device instability and short lifetime	Morphological instability of the HTL under electrical stress and heat generated during operation.	1. Anneal near the Glass Transition Temperature (Tg): Annealing near the Tg can result in a more thermodynamically stable film morphology, which is less likely to change during device operation. If the Tg of t-BuCz is known, this is a good starting point for optimization. 2. Ensure Complete Solvent Removal: If using a solution-based process, ensure the annealing protocol is sufficient to remove all residual solvent, which can contribute to long-term degradation.
Inconsistent device performance	Variations in the HTL film morphology across different batches.	1. Standardize the Annealing Process: Ensure that the annealing temperature, time, and atmosphere are precisely controlled for every device fabrication run. 2. Check Substrate Temperature Uniformity: Ensure the hotplate or oven used for annealing provides uniform temperature across the entire substrate.

Experimental Protocols

General Protocol for OLED Fabrication with Annealed 3-tert-butyl-9H-carbazole HTL

This protocol outlines a general procedure for fabricating a solution-processed OLED, including the critical step of annealing the t-BuCz HTL.

• Substrate Cleaning:

  • Sequentially clean pre-patterned ITO-coated glass substrates in ultrasonic baths of detergent, deionized water, acetone, and isopropanol (15 minutes each).

  • Dry the substrates with a high-purity nitrogen stream.

  • Treat the substrates with UV-ozone for 10-15 minutes to improve the work function of the ITO and remove organic residues.

• Hole Transport Layer (HTL) Deposition:

  • Prepare a solution of 3-tert-butyl-9H-carbazole in a suitable organic solvent (e.g., chlorobenzene, toluene) at a concentration of 5-10 mg/mL.

  • Inside a nitrogen-filled glovebox, deposit the t-BuCz solution onto the ITO substrate via spin-coating. A typical spin-coating recipe would be a two-step process: 500 rpm for 10 seconds (for spreading) followed by 3000 rpm for 40 seconds (for thinning). This should be optimized to achieve the desired film thickness (typically 30-50 nm).

• HTL Annealing (Optimization Step):

  • Transfer the substrate with the wet t-BuCz film to a hotplate inside the glovebox.

  • Anneal the film at a set temperature. This is the key optimization parameter. A suggested starting range is 80°C to 150°C.

  • The annealing duration should also be optimized. A typical starting point is 10-30 minutes.

  • After annealing, allow the substrate to cool down to room temperature before proceeding to the next step.

• Emissive Layer (EML) Deposition:

  • Deposit the emissive layer material (e.g., a host-dopant system) on top of the annealed HTL via spin-coating or thermal evaporation.

• Electron Transport Layer (ETL) and Cathode Deposition:

  • Sequentially deposit the electron transport layer, an electron injection layer (e.g., LiF), and the metal cathode (e.g., Al) through thermal evaporation in a high-vacuum chamber (< 10-6 Torr).

• Encapsulation:

  • Encapsulate the device using a UV-curable epoxy and a glass coverslip inside the glovebox to protect it from atmospheric moisture and oxygen.

Data Presentation

Annealing Temperature (°C)	Turn-on Voltage (V)	Current Efficiency (cd/A) @ 1000 cd/m²	Power Efficiency (lm/W) @ 1000 cd/m²	External Quantum Efficiency (EQE) (%) @ 1000 cd/m²
No Annealing	4.5	8.2	5.7	3.1
80	4.1	9.5	7.3	3.6
100	3.8	11.2	9.3	4.2
120 (Optimal)	3.5	12.5	11.2	4.7
140	3.9	10.8	8.6	4.0
160	4.8	7.5	4.9	2.8

Mandatory Visualization

Caption: Experimental workflow for OLED fabrication with an optimized HTL annealing step.

Caption: Logical relationship between annealing temperature and OLED device performance.

Technical Support Center: Troubleshooting Low Yields in Suzuki Coupling of Carbazole Derivatives

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting low yields encountered during the Suzuki coupling of carbazole derivatives. The following troubleshooting guides and frequently asked questions (FAQs) provide direct, actionable advice for common experimental challenges.

Frequently Asked questions (FAQs)

Q1: My Suzuki coupling reaction with a carbazole derivative is resulting in a low or no yield. What are the primary factors I should investigate?

When encountering low or no yield in a Suzuki coupling of carbazole derivatives, a systematic evaluation of the reaction parameters is crucial. The key areas to focus on are:

• Catalyst and Ligand: The choice and activity of the palladium catalyst and its coordinating ligand are paramount. For electron-rich carbazole systems, oxidative addition can be sluggish.[1]

• Base: The base is critical for the activation of the boronic acid/ester, facilitating the transmetalation step. Its strength, solubility, and compatibility with other reagents can significantly impact the yield.[1]

• Solvent: The solvent system must be appropriate for all components of the reaction and is known to influence the reaction rate and selectivity.[2]

• Reaction Temperature: The temperature needs to be high enough to promote the reaction but not so high as to cause degradation of reagents or products.[1]

• Inert Atmosphere: Suzuki couplings are sensitive to oxygen, which can lead to catalyst deactivation and side reactions like homocoupling.[1][3]

Q2: How do I choose the optimal palladium catalyst and ligand for coupling with a carbazole derivative?

For electron-rich aryl halides like bromocarbazoles, electron-rich and sterically bulky phosphine ligands are generally recommended to enhance the rate of oxidative addition.[1]

• For initial screening: A reliable choice is Pd(PPh₃)₄.

• For more challenging couplings: Catalyst systems like Pd(dppf)Cl₂, or a combination of a palladium precursor like Pd₂(dba)₃ with a Buchwald ligand (e.g., SPhos, XPhos, RuPhos) can provide superior results.[1][4][5] N-heterocyclic carbene (NHC) ligands are also a viable option due to their strong σ-donating ability and thermal stability.[1]

Q3: Which base is most suitable for the Suzuki coupling of carbazoles?

The choice of base is highly dependent on the specific substrates and solvent system.

• Commonly used bases: Carbonates (K₂CO₃, Na₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄) are frequently used.[1][3]

• For sensitive substrates: Milder bases like K₂CO₃ or K₃PO₄ are often preferred.[1]

• Solubility: The solubility of the base is a key factor. K₃PO₄, for instance, is often used in a mixture of an organic solvent and water.[1] Stronger bases like hydroxides (e.g., NaOH) can also be effective but may not be compatible with all functional groups.

Q4: What are the most common side reactions observed in the Suzuki coupling of carbazole derivatives and how can I minimize them?

The most common side reactions are homocoupling of the boronic acid and dehalogenation of the carbazole starting material.

• Homocoupling: This is the self-coupling of the boronic acid to form a biaryl byproduct. It is often promoted by the presence of oxygen or inefficient reduction of a Pd(II) precatalyst to the active Pd(0) state.[3][6] To minimize homocoupling, ensure the reaction is thoroughly degassed and consider using a Pd(0) source directly.[3][6]

• Dehalogenation: This involves the replacement of the halogen on the carbazole with a hydrogen atom. This can occur if the base or solvent acts as a hydride source. Switching to a non-protic solvent and a carbonate or phosphate base can mitigate this issue.[1]

• Protodeboronation: The boronic acid can be cleaved by acidic protons, especially in the presence of water and at elevated temperatures. Using a more stable boronic ester (e.g., pinacol ester) or trifluoroborate salt can prevent this.[4][6]

Q5: The N-H proton of the carbazole seems to be interfering with the reaction. What can I do?

The acidic N-H proton of the carbazole ring can indeed interfere with the catalytic cycle. Protecting the nitrogen atom, for example with a Boc group, is a common strategy to circumvent this issue.[7]

Troubleshooting Guide

If you are experiencing low yields, follow this step-by-step troubleshooting guide.

Problem 1: Low or no conversion of the carbazole starting material.

Potential Cause	Suggested Solution
Inactive Catalyst	Use a fresh batch of palladium catalyst and ensure it has been stored under an inert atmosphere. Consider using a more robust pre-catalyst, such as a Buchwald-type palladacycle.[1]
Poorly Degassed Solvents	Thoroughly degas all solvents by sparging with an inert gas (e.g., Argon or Nitrogen) for at least 30 minutes or by using several freeze-pump-thaw cycles.[3]
Insufficient Base Strength or Solubility	If using a carbonate base, ensure it is finely powdered. Consider switching to a stronger or more soluble base like K₃PO₄ or Cs₂CO₃.[1][3]
Low Reaction Temperature	Oxidative addition to the C-Br or C-Cl bond on the carbazole may be slow. Cautiously increase the reaction temperature in increments of 10-20°C (e.g., from 80°C to 100°C or 110°C) and monitor the reaction progress.[1]
Poor Ligand Choice	For electron-rich carbazole halides, a bulky, electron-donating ligand is often necessary. Consider screening ligands such as SPhos, XPhos, or RuPhos.[1][4]

Problem 2: Significant formation of side products (e.g., homocoupling, dehalogenation).

Potential Cause	Suggested Solution
Presence of Oxygen	Oxygen promotes the homocoupling of boronic acids. Ensure the reaction setup is completely free of air by thoroughly degassing all reagents and maintaining a positive pressure of an inert gas.[1][3]
Decomposition of Boronic Acid	Boronic acids can be prone to protodeboronation, especially at high temperatures. Use high-purity boronic acid or consider using a more stable boronic ester (e.g., a pinacol ester).[1]
Inappropriate Base or Solvent	Some bases or solvents can act as hydride sources, leading to dehalogenation. If dehalogenation is observed, switch to a non-protic solvent and a carbonate or phosphate base.[1]
High Reaction Temperature	Elevated temperatures can accelerate side reactions. Try running the reaction at the lowest temperature that allows for a reasonable conversion rate.

Problem 3: The product is difficult to purify.

Potential Cause	Suggested Solution
Co-elution with Boronic Acid Homocoupling Product	Optimize the reaction to minimize homocoupling. For purification, meticulous column chromatography with a shallow solvent gradient may be effective.
Residual Palladium Catalyst	For pharmaceutical applications, removal of palladium is critical. After aqueous work-up, the crude product can be filtered through a pad of Celite. For homogeneous catalysts, treatment with a metal scavenger may be necessary.
Product is an oil and does not crystallize	The product may be intrinsically an oil at room temperature, or impurities may be inhibiting crystallization. Further purification by column chromatography is the most appropriate method.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of a Halogenated N-Boc-Carbazole

This is a generalized procedure and should be optimized for specific substrates.

Reagents and Materials:

• N-Boc-3-bromocarbazole (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0-3.0 equiv)

• Degassed solvent (e.g., Toluene/Ethanol/Water mixture or Dioxane/Water)

Procedure:

• To a Schlenk flask equipped with a magnetic stir bar, add N-Boc-3-bromocarbazole, the arylboronic acid, and the base.

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add the palladium catalyst under a positive flow of the inert gas.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation

Table 1: Effect of Catalyst and Ligand on the Yield of 3-Aryl-N-Boc-Carbazole

Entry	Catalyst (mol%)	Ligand (mol%)	Solvent	Base	Temp (°C)	Yield (%)
1	Pd(OAc)₂ (2)	PPh₃ (4)	Toluene/H₂O	K₂CO₃	100	65
2	Pd₂(dba)₃ (1)	SPhos (2)	Dioxane/H₂O	K₃PO₄	100	92
3	Pd(dppf)Cl₂ (3)	-	DMF	Cs₂CO₃	110	88
4	Pd(PPh₃)₄ (5)	-	Toluene/EtOH/H₂O	Na₂CO₃	90	78

Note: This table is a representative example compiled from typical literature findings and should be used as a guide for optimization.

Table 2: Influence of Base and Solvent on the Suzuki Coupling of 3,6-Dibromocarbazole

Entry	Arylboronic Acid	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	K₂CO₃ (2.5)	Dioxane/H₂O (4:1)	90	12	75 (mono) + 15 (di)
2	Phenylboronic acid	K₃PO₄ (3.0)	Toluene/H₂O (10:1)	100	8	10 (mono) + 85 (di)
3	4-Methoxyphenylboronic acid	Cs₂CO₃ (2.5)	DMF	120	6	5 (mono) + 90 (di)
4	4-Methoxyphenylboronic acid	Na₂CO₃ (3.0)	THF/H₂O (4:1)	80	24	60 (mono) + 25 (di)

Note: This table illustrates general trends and the outcome is highly substrate-dependent.

Mandatory Visualization

Below are diagrams to aid in understanding the troubleshooting workflow and the Suzuki coupling catalytic cycle.

Caption: Troubleshooting workflow for low-yielding Suzuki coupling reactions of carbazole derivatives.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. reddit.com [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

preventing carbocation rearrangement in 3-tert-butyl-9H-carbazole synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering challenges in the synthesis of 3-tert-butyl-9H-carbazole, with a focus on preventing carbocation rearrangement and controlling regioselectivity.

Frequently Asked Questions (FAQs)

Q1: Why is my Friedel-Crafts alkylation of carbazole with a butyl halide not yielding the desired 3-tert-butyl-9H-carbazole?

A1: The direct Friedel-Crafts alkylation of carbazole is prone to two significant issues:

• Polyalkylation: The first alkyl group added to the carbazole ring is electron-donating, which activates the ring and makes it more reactive than the starting material. This leads to the rapid addition of a second alkyl group, predominantly forming the 3,6-di-tert-butyl-9H-carbazole product instead of the desired mono-substituted version.

• Carbocation Rearrangement: If you are using any butyl halide other than tert-butyl halide (e.g., n-butyl, sec-butyl, or isobutyl halide), the initial primary or secondary carbocation formed will rearrange via a hydride or methyl shift to the more stable tert-butyl carbocation. This rearranged carbocation then reacts with the carbazole, again leading to the issues of polyalkylation and formation of the 3,6-di-substituted product.

Q2: I tried using pivaloyl chloride in a Friedel-Crafts acylation to avoid rearrangement, but I still seem to be getting alkylation products. What is happening?

A2: This is an excellent observation and a known exception to the reliability of Friedel-Crafts acylation. The pivaloyl acylium ion, (CH₃)₃C-C≡O⁺, is sterically hindered. Under certain conditions, it can undergo decarbonylation (loss of carbon monoxide) to form the highly stable tert-butyl carbocation. This cation then acts as an alkylating agent, leading to the same challenges of polyalkylation seen in direct alkylation.

Q3: What is the most reliable method to synthesize 3-tert-butyl-9H-carbazole while avoiding rearrangement and poly-substitution?

A3: The most robust and widely accepted strategy is a two-step sequence involving Friedel-Crafts acylation followed by reduction . This method circumvents the issues of both carbocation rearrangement and polyalkylation because the acyl group is electron-withdrawing, deactivating the ring to further substitution.

Q4: How can I separate the desired 3-substituted isomer from other isomers formed during the reaction?

A4: Isomer separation can be challenging due to their similar physical properties. The most effective method is typically column chromatography on silica gel. Careful selection of the eluent system is critical to achieve good separation. In some cases, recrystallization can also be effective if the isomers have sufficiently different solubilities in a particular solvent.

Troubleshooting Guide: Common Issues and Solutions

Problem	Probable Cause(s)	Recommended Solution(s)
Low or no yield of mono-alkylated product; primarily 3,6-di-tert-butylcarbazole is formed.	1. Using direct Friedel-Crafts alkylation (e.g., t-BuCl/AlCl₃).2. The mono-alkylated product is more reactive than carbazole.	Switch to the two-step Friedel-Crafts Acylation-Reduction strategy. This is the most effective way to prevent poly-substitution.
Formation of an unexpected isomer (e.g., sec-butylcarbazole instead of n-butylcarbazole).	Carbocation rearrangement during Friedel-Crafts alkylation with a primary or secondary alkyl halide.	Use the Friedel-Crafts Acylation-Reduction method. The acylium ion does not rearrange, ensuring the integrity of the carbon skeleton.
Reaction with pivaloyl chloride gives alkylation products instead of the expected ketone.	Decarbonylation of the intermediate pivaloyl acylium ion to form a tert-butyl carbocation.	Modify the acylation reaction conditions:- Use a milder Lewis acid (e.g., ZnCl₂, FeCl₃) instead of AlCl₃.- Perform the reaction at a lower temperature to disfavor the decarbonylation pathway.
The reduction of the acyl group (ketone) is not working or is giving low yields.	The chosen reduction method is incompatible with other functional groups on your molecule or the conditions are not optimal.	Clemmensen Reduction (Zn(Hg)/HCl): Effective for acid-stable compounds.Wolff-Kishner Reduction (H₂NNH₂/KOH): Ideal for base-stable, acid-sensitive compounds. Ensure high temperatures (180-200 °C) and an appropriate high-boiling solvent like ethylene glycol.[1][2]
Difficulty separating the 3-acylcarbazole from other positional isomers.	The 1-, 2-, 3-, and 4-isomers have very similar polarities. Friedel-Crafts acylation of carbazole can produce a mixture.	Optimize your column chromatography:- Use a long column with a high surface area silica gel.- Employ a solvent system with low polarity (e.g., hexane/ethyl acetate or hexane/dichloromethane mixtures) and use gradient elution.

Data Presentation: Comparison of Synthetic Strategies

Method	Alkylating/Acylating Agent	Catalyst/Reagents	Typical Yield (Mono-product)	Key Advantages	Key Disadvantages
Direct Friedel-Crafts Alkylation	tert-Butyl Chloride	AlCl₃	Very Low / Mixture	Single step.	Prone to polyalkylation (forms 3,6-di-tert-butyl). Carbocation rearrangement with other butyl halides.
Alkylation with Alkene	Isobutylene	Montmorillonite Clay / H₂SO₄	Low / Mixture	Uses inexpensive reagents.	Prone to polyalkylation. Requires careful control of conditions.
Acylation-Reduction	Pivaloyl Chloride, then Reduction	1. AlCl₃ or milder Lewis Acid2. Zn(Hg)/HCl or H₂NNH₂/KOH	Good to High	No rearrangement. No polyalkylation. Good regioselectivity for the 3-position.	Two-step process. Potential for decarbonylation during acylation.
Directed Ortho-Metallation (DoM)	N-protected carbazole, then electrophile	n-BuLi or s-BuLi, then electrophile	High	Excellent regioselectivity (typically for C1 or C8).	Requires N-protection/deprotection steps. Uses pyrophoric organolithium reagents. Requires strictly anhydrous conditions.

Experimental Protocols

Protocol 1: Synthesis of 3-tert-butyl-9H-carbazole via Acylation-Reduction

Step 1: Friedel-Crafts Acylation of 9H-Carbazole with Pivaloyl Chloride

• Objective: To synthesize 3-pivaloyl-9H-carbazole, minimizing side reactions.

• Reagents: 9H-Carbazole, Pivaloyl Chloride, Anhydrous Aluminum Chloride (AlCl₃), Dichloromethane (DCM), Hydrochloric Acid (HCl), Water.

• Procedure:

  • In a flame-dried, three-necked flask under an inert atmosphere (Nitrogen or Argon), suspend anhydrous AlCl₃ (1.2 equivalents) in dry DCM.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add pivaloyl chloride (1.1 equivalents) to the suspension while stirring.

  • In a separate flask, dissolve 9H-carbazole (1.0 equivalent) in dry DCM.

  • Add the carbazole solution dropwise to the cold AlCl₃/pivaloyl chloride mixture over 30 minutes.

  • After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 4-6 hours. Monitor the reaction progress by TLC.

  • Upon completion, carefully pour the reaction mixture onto crushed ice containing concentrated HCl.

  • Separate the organic layer. Extract the aqueous layer twice with DCM.

  • Combine the organic layers, wash with water, then with a saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to isolate the 3-pivaloyl-9H-carbazole isomer.

Step 2: Wolff-Kishner Reduction of 3-pivaloyl-9H-carbazole

• Objective: To reduce the ketone to a methylene group, forming the final product.

• Reagents: 3-pivaloyl-9H-carbazole, Hydrazine hydrate, Potassium hydroxide (KOH), Ethylene glycol.

• Procedure:

  • Place 3-pivaloyl-9H-carbazole (1.0 equivalent), KOH (4.0 equivalents), and ethylene glycol into a round-bottom flask equipped with a reflux condenser.

  • Add hydrazine hydrate (3.0 equivalents) to the mixture.

  • Heat the mixture to 120-140 °C for 2 hours.

  • Increase the temperature to 190-200 °C and allow for distillation of water and excess hydrazine. Maintain this temperature for 4 hours.

  • Cool the reaction mixture to room temperature and pour it into a beaker of cold water.

  • Extract the aqueous mixture three times with ethyl acetate.

  • Combine the organic layers, wash with dilute HCl and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

  • The resulting crude product can be purified by recrystallization from ethanol or by column chromatography if necessary to yield pure 3-tert-butyl-9H-carbazole.

Visualizations

Reaction Pathways

Caption: Synthetic routes to tert-butylated carbazoles.

Troubleshooting Workflow

Caption: Troubleshooting workflow for carbazole synthesis.

References

• 1. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. op.niscpr.res.in [op.niscpr.res.in]

improving the solubility of 3-tert-butyl-9H-carbazole for solution processing

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming challenges related to the solution processing of 3-tert-butyl-9H-carbazole. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: How does the tert-butyl group affect the solubility of 9H-carbazole?

A1: The tert-butyl group significantly enhances the solubility of the carbazole core in organic solvents.[1][2] This is due to the bulky and hydrophobic nature of the tert-butyl group, which disrupts the intermolecular π-π stacking that is common in planar aromatic molecules like carbazole.[3] This disruption weakens the solid-state packing, making it easier for solvent molecules to solvate the individual molecules.

Q2: What are the recommended solvents for dissolving 3-tert-butyl-9H-carbazole?

A2: Common organic solvents such as chloroform, chlorobenzene, toluene, and tetrahydrofuran (THF) are effective for dissolving 3-tert-butyl-9H-carbazole. The choice of solvent can influence the resulting film morphology and device performance in solution-processed applications.

Q3: What is a typical starting concentration for preparing solutions of 3-tert-butyl-9H-carbazole for applications like spin coating?

A3: For applications such as spin coating, a typical starting concentration for carbazole-based materials ranges from 5 to 20 mg/mL. The optimal concentration will depend on the specific solvent, desired film thickness, and the solution's viscosity.

Solubility Data

While precise quantitative solubility data for 3-tert-butyl-9H-carbazole is not extensively published, the following table provides an estimated solubility based on the known solubility of the parent compound, carbazole, and the well-documented solubility-enhancing effect of the tert-butyl group.

Solvent	Carbazole Solubility (g/L at 25°C)	Estimated 3-tert-butyl-9H-carbazole Solubility (g/L at 25°C)
Toluene	Soluble in hot toluene[4]	> 50
Chloroform	Soluble in hot chloroform[4]	> 80
Tetrahydrofuran (THF)	Good	> 60
Chlorobenzene	13.35[5]	> 40

Disclaimer: The solubility values for 3-tert-butyl-9H-carbazole are estimates and should be used as a guideline. Experimental verification is recommended.

Troubleshooting Guides

Issue 1: Poor Solubility or Incomplete Dissolution

Symptoms:

• Visible solid particles remain in the solution even after prolonged stirring.

• The solution appears cloudy or hazy.

Possible Causes & Solutions:

Cause	Recommended Action
Inappropriate Solvent	Ensure you are using a suitable solvent. Refer to the solubility table above. Consider a solvent with a polarity that more closely matches that of 3-tert-butyl-9H-carbazole (which is relatively non-polar).
Insufficient Solvent Volume	Increase the volume of the solvent gradually until the solute dissolves completely.
Low Temperature	Gently warm the solution while stirring. Many organic compounds exhibit increased solubility at higher temperatures. Use a water bath or a hot plate with a temperature controller. Be cautious not to exceed the boiling point of the solvent.
Sonication Required	Use an ultrasonic bath to aid dissolution. The high-frequency sound waves can help to break up solid aggregates and enhance solvation.
High Concentration	You may be attempting to create a supersaturated solution. Try preparing a more dilute solution.

Issue 2: Precipitation of the Compound After Dissolution

Symptoms:

• The compound dissolves upon heating but crashes out of solution as it cools to room temperature.

• Crystals or precipitate form in the solution over time.

Possible Causes & Solutions:

Cause	Recommended Action
Supersaturated Solution	The concentration of the solute is higher than its solubility limit at room temperature. Prepare a more dilute solution or maintain the solution at a slightly elevated temperature during processing if the experimental setup allows.
Change in Temperature	Avoid drastic temperature fluctuations in the laboratory environment where the solution is stored.
Solvent Evaporation	Ensure the solution container is well-sealed to prevent solvent evaporation, which would increase the concentration of the solute.

Issue 3: Poor Film Quality After Spin Coating

Symptoms:

• The resulting thin film is not uniform and shows defects like pinholes, streaks, or a "coffee ring" effect.

• The film is too thick or too thin.

Possible Causes & Solutions:

Cause	Recommended Action
Particulate Contamination	Filter the solution using a syringe filter (e.g., 0.2 µm PTFE) before spin coating to remove any dust or undissolved particles.[6] Ensure the substrate is thoroughly cleaned.
Inappropriate Spin Speed/Time	Optimize the spin coating parameters. Higher spin speeds and longer spin times generally result in thinner films.[7] Conversely, lower speeds and shorter times produce thicker films.[7]
Poor Wetting	The surface energy of the substrate may not be compatible with the solvent. Pre-treat the substrate with a plasma cleaner or a suitable surface modifier to improve wettability.
Solution Viscosity Too High/Low	Adjust the concentration of the solution. A higher concentration leads to a more viscous solution and a thicker film.
Solvent Evaporation Rate	The solvent may be evaporating too quickly or too slowly. For highly volatile solvents like chloroform, consider using a solvent with a higher boiling point like chlorobenzene or a solvent mixture to control the evaporation rate.
Edge Bead Formation	An edge bead can form due to surface tension effects at the edge of the substrate.[8] A post-spin coating edge bead removal step might be necessary for certain applications.

Experimental Protocols

Protocol 1: General Procedure for Solubility Determination (Shake-Flask Method)

• Preparation: Add an excess amount of 3-tert-butyl-9H-carbazole to a known volume of the desired solvent in a sealed vial. The presence of excess solid is crucial to ensure a saturated solution.

• Equilibration: Place the vial in a shaker or on a magnetic stirrer in a temperature-controlled environment (e.g., 25 °C). Agitate the mixture for 24-48 hours to ensure equilibrium is reached.

• Separation: Allow the solution to settle, or centrifuge the vial to separate the undissolved solid from the saturated solution.

• Quantification: Carefully extract a known volume of the clear supernatant. Determine the concentration of the dissolved solid using a suitable analytical technique (e.g., UV-Vis spectroscopy by creating a calibration curve, or by gravimetric analysis after solvent evaporation).

Protocol 2: Preparation of a 10 mg/mL Solution for Spin Coating

• Weighing: Accurately weigh 10 mg of 3-tert-butyl-9H-carbazole and transfer it to a clean glass vial.

• Solvent Addition: Add 1 mL of the chosen solvent (e.g., chloroform or chlorobenzene) to the vial.

• Dissolution: Place a small magnetic stir bar in the vial, cap it, and stir the mixture on a magnetic stir plate until the solid is completely dissolved. Gentle heating (e.g., to 40-50 °C) can be applied to expedite dissolution.

• Filtration: Once the solution has cooled to room temperature, filter it through a 0.2 µm PTFE syringe filter into a clean vial to remove any particulate matter.

• Storage: Store the solution in a well-sealed vial to prevent solvent evaporation.

Protocol 3: Spin Coating of a 3-tert-butyl-9H-carbazole Thin Film

• Substrate Cleaning: Thoroughly clean the substrate (e.g., glass or silicon wafer) by sequential sonication in a series of solvents such as deionized water, acetone, and isopropanol. Dry the substrate with a stream of nitrogen gas. A final UV-ozone or plasma treatment can be used to remove organic residues and improve surface wettability.

• Dispensing: Place the cleaned substrate on the spin coater chuck. Dispense a small amount of the filtered 3-tert-butyl-9H-carbazole solution onto the center of the substrate.

• Spinning: Start the spin coater. A two-step process is often employed:

  • Spread cycle: A low spin speed (e.g., 500 rpm) for a short duration (e.g., 5-10 seconds) to allow the solution to spread across the substrate.

  • Main cycle: A higher spin speed (e.g., 1500-4000 rpm) for a longer duration (e.g., 30-60 seconds) to achieve the desired film thickness.

• Annealing: After spin coating, transfer the substrate to a hotplate and anneal at a specific temperature (e.g., 80-120 °C) for a set time (e.g., 10-15 minutes) to remove residual solvent and potentially improve film morphology.

Visual Guides

Caption: Experimental workflow for solution processing.

Caption: Troubleshooting logic for solubility issues.

References

• 1. mdpi.com [mdpi.com]
• 2. Effect of tert-butyl groups on electronic communication between redox units in tetrathiafulvalene-tetraazapyrene triads - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ossila.com [ossila.com]
• 4. Carbazole | C12H9N | CID 6854 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Spin Coat Theory - Cost Effective Equipment [costeffectiveequipment.com]
• 8. lampz.tugraz.at [lampz.tugraz.at]

Technical Support Center: Strategies to Reduce Aggregation-Caused Quenching in Carbazole Derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to aggregation-caused quenching (ACQ) in carbazole derivatives.

Frequently Asked Questions (FAQs)

Q1: What is Aggregation-Caused Quenching (ACQ)?

A1: Aggregation-Caused Quenching (ACQ) is a phenomenon where fluorescent molecules, like many carbazole derivatives, show strong fluorescence in dilute solutions but experience a significant decrease in emission intensity at high concentrations or in the solid state.[1] This quenching occurs due to the formation of non-emissive aggregates through intermolecular interactions, such as π-π stacking, which create pathways for non-radiative decay of the excited state.[1][2]

Q2: How can I determine if my carbazole derivative is experiencing ACQ?

A2: A concentration-dependent fluorescence study is the most direct method to diagnose ACQ.[2] By systematically increasing the concentration of your compound in a specific solvent and measuring the fluorescence emission at each concentration, you can identify ACQ. If ACQ is present, you will typically observe a decrease in the fluorescence quantum yield and potentially a red-shift in the emission wavelength as the concentration rises.[2][3]

Q3: What are the primary molecular design strategies to overcome ACQ in carbazole derivatives?

A3: A highly effective strategy is to modify the molecular structure to induce Aggregation-Induced Emission (AIE), a phenomenon where aggregation enhances fluorescence.[2] This can be achieved by introducing bulky substituents, such as tert-butyl or tetraphenylethylene (TPE) groups, to the carbazole core.[2][4] These bulky groups act as steric hindrances that disrupt the planar stacking of the molecules, thereby preventing the formation of quenching excimers.[2] In the aggregated state, the intramolecular rotations of these bulky groups are restricted, which blocks non-radiative decay channels and promotes light emission.[2]

Q4: Can the chemical purity of my carbazole derivative impact its fluorescence?

A4: Yes, the purity of the starting carbazole material and the final derivative can significantly affect the photoluminescence quantum yield (PLQY).[2] Impurities can sometimes act as quenchers or introduce inconsistencies between different batches of synthesized compounds.[2][5]

Q5: How does the solvent environment affect the fluorescence of carbazole derivatives?

A5: Solvent polarity can have a substantial impact on fluorescence, particularly for derivatives with intramolecular charge transfer (ICT) characteristics.[2] In some cases, increasing solvent polarity can stabilize the ICT state, leading to a decrease in fluorescence quantum yield due to an increase in non-radiative relaxation rates.[2]

Troubleshooting Guides

Issue 1: Low or no fluorescence in solid-state films or powders.

• Possible Cause: Aggregation-Caused Quenching (ACQ) due to π-π stacking.[2]

• Suggested Solutions:

  • Confirm ACQ: Perform photoluminescence (PL) spectroscopy on solutions of varying concentrations. A decrease in emission intensity with increasing concentration is a strong indicator of ACQ.[2]

  • Molecular Redesign: Synthesize derivatives with bulky substituents (e.g., tetraphenylethylene, triphenylamine, tert-butyl groups) attached to the carbazole core to induce AIE.[2][4]

  • Formulation Strategy: Dope the carbazole derivative into a suitable host matrix, such as polymethyl methacrylate (PMMA), to physically separate the molecules and prevent aggregation.[4]

Issue 2: Fluorescence quantum yield decreases in polar solvents.

• Possible Cause: Stabilization of an Intramolecular Charge Transfer (ICT) state.[2]

• Suggested Solutions:

  • Solvent Study: Characterize the photophysical properties of the derivative in a range of solvents with varying polarities to understand its solvatochromic behavior.[2]

  • Structural Modification: Adjust the electron donor or acceptor strength within the molecule to tune the ICT characteristics for the intended application environment.[2]

Issue 3: Inconsistent fluorescence properties between different batches of the same compound.

• Possible Cause: Impurities in starting materials or final products.[2]

• Suggested Solutions:

  • Purity Analysis: Carefully analyze the purity of the initial carbazole raw material and all reagents used in the synthesis.[2]

  • Purification: Implement rigorous purification steps, such as column chromatography or recrystallization, for all starting materials and the final synthesized derivatives.[2]

Issue 4: Emission color shifts upon mechanical grinding (Mechanochromism).

• Possible Cause: This is an intrinsic property of some AIE-active materials, resulting from changes in molecular packing and morphology.[2]

• Suggested Solutions:

  • Reversibility Check: The original emission can often be restored by fuming the ground powder with a solvent or by heating.[2]

  • Application Opportunity: Instead of viewing this as a problem, consider exploiting this property for applications in mechanosensors or security inks.[2]

Quantitative Data Summary

The following table summarizes the photophysical properties of representative carbazole derivatives, illustrating the effect of molecular design on their fluorescence characteristics and the transition from ACQ to AIE behavior.

Compound	Strategy	State/Medium	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Photoluminescence Quantum Yield (PLQY)	Reference
Unsubstituted Carbazole	-	Dilute Solution	~330	~350	High	[6]
Unsubstituted Carbazole	-	Solid State	-	Red-shifted	Low (ACQ)	[6]
tBuQAO-Cz	Bulky Substituent	1 wt.% in PMMA	-	-	95%	[4]
tBuQAO-2Cz	Bulky Substituent	1 wt.% in PMMA	-	-	93%	[4]
tBuQAO-2Cz	Bulky Substituent	20 wt.% in PMMA	-	-	High (ACQ suppressed)	[4]
CZ-BT	Twisted Conformation	Crystalline State	-	-	75%	[7]
CZ-BT	Twisted Conformation	Dichloromethane	-	-	70%	[7]

Experimental Protocols

Protocol 1: Concentration-Dependent Fluorescence Spectroscopy to Diagnose ACQ

• Stock Solution Preparation: Prepare a concentrated stock solution of the carbazole derivative (e.g., 1 mM) in a suitable solvent in which it is highly soluble. Ensure complete dissolution.

• Serial Dilutions: Create a series of solutions with decreasing concentrations from the stock solution (e.g., 100 µM, 50 µM, 20 µM, 10 µM, 5 µM, 1 µM, 0.1 µM).[2]

• Absorbance Measurement: Measure the UV-Vis absorption spectrum for each solution to determine the optimal excitation wavelength, which is typically the absorption maximum (λ_max). Adjust concentrations if the absorbance exceeds the linear range of the spectrophotometer.[2]

• Fluorescence Measurement: Set the excitation wavelength on a fluorometer to the determined λ_max. Record the fluorescence emission spectrum for each solution, starting from the most dilute. It is crucial to keep all instrument parameters (e.g., slit widths, gain) constant across all measurements.[2]

• Data Analysis: Plot the maximum fluorescence intensity as a function of concentration. For a typical fluorophore, the intensity will increase linearly at very low concentrations. If ACQ is present, the intensity will plateau and then decrease at higher concentrations.[2]

Visualizations

Caption: Troubleshooting workflow for diagnosing and addressing Aggregation-Caused Quenching (ACQ).

Caption: Comparison of Aggregation-Caused Quenching (ACQ) and Aggregation-Induced Emission (AIE) mechanisms.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Spectroscopic Study of Aggregation of Carbazole Units - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 5. Excited state mechanisms in crystalline carbazole: the role of aggregation and isomeric defects - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Preparation and Characterization of Carbazole-Based Luminogen with Efficient Emission in Solid and Solution States - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 3-tert-butyl-9H-carbazole (tBuCz) Layers in OLEDs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing the thickness of the 3-tert-butyl-9H-carbazole (tBuCz) layer in Organic Light-Emitting Diodes (OLEDs).

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 3-tert-butyl-9H-carbazole (tBuCz) in an OLED device stack?

A1: 3-tert-butyl-9H-carbazole (tBuCz) and its derivatives are versatile materials in OLEDs, primarily utilized as a Hole Transport Layer (HTL) . Due to their inherent electron-rich nature, rigid structure, and high thermal stability, they facilitate the efficient injection of holes from the anode and their transport to the emissive layer (EML).[1] Carbazole derivatives can also be used as a host material in the EML, particularly for phosphorescent or Thermally Activated Delayed Fluorescence (TADF) emitters. The tert-butyl groups can enhance solubility and promote the formation of stable amorphous films.[1][2]

Q2: How does the thickness of the tBuCz layer, when used as an HTL, impact overall OLED performance?

A2: The thickness of the tBuCz HTL is a critical parameter that significantly influences several key performance metrics of an OLED:

• Driving Voltage: An excessively thick HTL increases the series resistance of the device, leading to a higher driving voltage.[3]

• Charge Carrier Balance: The HTL thickness helps to balance the injection and transport of holes and electrons. An optimal thickness ensures that holes and electrons meet effectively within the emissive layer, maximizing recombination efficiency.[4]

• Luminous Efficiency: Both current and power efficiency are highly dependent on the HTL thickness. A layer that is too thin may lead to poor hole injection and transport, while a layer that is too thick can increase the driving voltage and introduce unwanted optical effects.[3][5]

• Device Stability: A stable, amorphous tBuCz film of optimal thickness contributes to the overall operational lifetime of the device by preventing crystallization and morphological defects.[1]

Q3: What are the typical signs that the tBuCz layer is not at its optimal thickness?

A3: Suboptimal tBuCz layer thickness can manifest in several ways:

• High Turn-On Voltage: If the voltage required to see initial light emission is significantly higher than expected, the tBuCz layer may be too thick.

• Low External Quantum Efficiency (EQE): Poor efficiency can indicate an imbalance of charge carriers reaching the emissive layer, which can be caused by either a too-thick or too-thin tBuCz layer.[6]

• Efficiency Roll-Off: A rapid decrease in efficiency at higher brightness levels can be exacerbated by poor charge balance, which is influenced by layer thickness.

• Color Instability: In some cases, if the recombination zone shifts out of the emissive layer due to poor charge confinement, you might observe parasitic emission from adjacent layers, affecting the color purity.[6]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with tBuCz layers.

Issue 1: High Driving Voltage and Low Luminance

Potential Cause	Troubleshooting Steps
tBuCz HTL is too thick.	An overly thick HTL increases the device's series resistance, requiring more voltage to inject and transport charges. This can lead to lower luminance at a given voltage.[3]
Solution: Systematically decrease the thickness of the tBuCz layer. For example, fabricate a series of devices with thicknesses ranging from 50 nm down to 15 nm to find the optimal point where driving voltage is minimized without compromising charge injection.[5]
Poor energy level alignment.	A large energy barrier between the anode's work function and the HOMO level of tBuCz, or between the tBuCz HOMO and the EML HOMO, can impede hole injection, requiring a higher electric field (and thus voltage).[1]
Solution: Ensure the HOMO level of your tBuCz is well-matched with the adjacent layers. The ionization potential for di-tert-butyl-carbazolyl derivatives typically ranges from 5.48 to 5.62 eV.[2] Consider inserting a Hole Injection Layer (HIL) between the anode (e.g., ITO) and the tBuCz layer to reduce the injection barrier.[7]

Issue 2: Low Current Efficiency (cd/A) and External Quantum Efficiency (EQE)

Potential Cause	Troubleshooting Steps
Charge Carrier Imbalance.	The number of holes injected and transported through the tBuCz layer does not match the number of electrons reaching the EML from the electron transport layer (ETL). This leads to excess carriers passing through the device without recombining, thus lowering efficiency.[4][6]
Solution 1 (Adjust tBuCz Thickness): If holes are the majority carrier (leaking past the EML), slightly increasing the tBuCz thickness can help to balance charge transport. Conversely, if hole injection is poor, a thinner layer might be more effective. Finding the optimal thickness is key.[8]
Solution 2 (Introduce Blocking Layers): Incorporate an electron-blocking layer (EBL) between the EML and the tBuCz HTL to confine electrons within the emissive layer and promote recombination.[9]
Exciton Quenching at the HTL/EML Interface.	If the recombination zone is too close to the tBuCz layer, excitons can be quenched non-radiatively, especially if the triplet energy of tBuCz is lower than that of the emissive dopant in phosphorescent OLEDs.[6]
Solution: Optimize the thicknesses of both the HTL and EML to shift the recombination zone towards the center of the EML. Ensure the triplet energy of the tBuCz host is higher than that of the phosphorescent dopant.[6]

Issue 3: Poor Film Quality and Device Shorts

Potential Cause	Troubleshooting Steps
Crystallization or Rough Morphology of the tBuCz Layer.	Carbazole-based materials can sometimes crystallize during deposition or operation, leading to rough surfaces that can cause electrical shorts when the subsequent layers are deposited.[10]
Solution 1 (Optimize Deposition Rate): Deposit tBuCz at a controlled, slow rate (e.g., 0.5-2 Å/s) to promote the formation of a smooth, amorphous film.[1]
Solution 2 (Substrate Temperature): Adjust the substrate temperature during deposition. Sometimes, holding the substrate at a slightly elevated or cooled temperature can improve film morphology.
Contamination during Deposition.	Dust particles or other contaminants on the substrate or from the evaporation source can lead to the formation of growth defects like pinholes or nodules in the tBuCz film, which can cause shorts.[11][12]
Solution: Ensure rigorous substrate cleaning procedures are followed. Maintain a high vacuum (<10⁻⁶ Torr) during deposition to minimize contamination from residual gases.[13] Regularly clean the deposition chamber and shields.

Data Presentation

The optimal thickness for a charge transport layer is highly dependent on the specific device architecture, including the materials used in adjacent layers and the desired performance characteristics. Below is a summary of performance data for an OLED device where a tBuCz derivative (tBuCzDBA) was used in the emissive layer, illustrating the impact of thickness.

Table 1: Performance of Inkjet-Printed OLEDs with Varying tBuCzDBA Emissive Layer Thickness

Device Parameter	Thinner tBuCzDBA Layer	Thicker tBuCzDBA Layer
Maximum Luminance	> 10,000 cd/m²	> 10,000 cd/m²
Maximum Current Efficiency (CE)	> 14 cd/A	> 14 cd/A
Maximum External Quantum Efficiency (EQE)	> 5%	> 5%
Current Density	Highest (due to lower resistance)	Lower

Note: This data is adapted from a study where a tBuCz derivative was used in the emissive layer, not as a dedicated HTL. However, it demonstrates the principle that thinner layers generally lead to higher current densities due to lower resistance.[14]

Experimental Protocols

Protocol 1: Vacuum Thermal Evaporation of a 3-tert-butyl-9H-carbazole (tBuCz) Layer

This protocol outlines the standard procedure for depositing a tBuCz thin film using a high-vacuum thermal evaporator.

1. Substrate Preparation: a. Clean ITO-coated glass substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol (15 minutes each). b. Dry the substrates using a nitrogen gun. c. Treat the substrates with UV-ozone for 10-15 minutes immediately before loading into the vacuum chamber to improve the ITO work function and remove organic residues.

2. Material Preparation and Loading: a. Use high-purity (sublimed grade, >99.5%) tBuCz powder. b. Load the tBuCz powder into a clean quartz or molybdenum crucible/boat. c. Place the crucible into the designated resistive heating source within the thermal evaporation chamber.

3. Deposition Procedure: a. Mount the cleaned substrates onto the substrate holder, with the ITO-coated side facing the evaporation source. b. Evacuate the chamber to a base pressure of ≤ 5 x 10⁻⁷ Torr. c. Slowly increase the current to the crucible to heat the tBuCz material. Outgas the material at a temperature just below its evaporation point for 10-20 minutes. d. Once the pressure is stable, open the shutter and begin deposition onto the substrates. e. Control the deposition rate at 0.5 - 1.5 Å/s . Monitor the rate and final thickness using a quartz crystal microbalance (QCM). f. Once the target thickness is achieved, close the shutter and ramp down the source current. g. Allow the substrates to cool for at least 30 minutes before venting the chamber.

4. Post-Deposition: a. Transfer the substrates with the deposited tBuCz layer to the next deposition chamber (for the EML) without breaking vacuum, if possible, to prevent contamination of the interface.

Mandatory Visualizations

Diagram 1: Troubleshooting Workflow for Low OLED Efficiency

Caption: Troubleshooting workflow for low efficiency in tBuCz-based OLEDs.

Diagram 2: Experimental Workflow for OLED Fabrication

Caption: Step-by-step workflow for fabricating an OLED with a tBuCz HTL.

Diagram 3: Energy Level Diagram for a Typical OLED

Caption: Energy level alignment in a typical multilayer OLED structure.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. OLED - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Impact of Layer Materials, Their Thicknesses, and Their Reflectivities on Emission Color and NVIS Compatibility in OLED Devices for Avionic Display Applications [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. scribd.com [scribd.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Bromination of 3-tert-butyl-9H-carbazole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the bromination of 3-tert-butyl-9H-carbazole.

Troubleshooting Guide

This guide addresses common issues encountered during the electrophilic bromination of 3-tert-butyl-9H-carbazole, particularly when using N-Bromosuccinimide (NBS).

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion of Starting Material	1. Inactive N-Bromosuccinimide (NBS).2. Insufficient reaction time or temperature.3. Inappropriate solvent.	1. Use freshly recrystallized NBS. Old NBS may have decomposed.2. Monitor the reaction by TLC. If the reaction is sluggish, consider increasing the temperature or extending the reaction time.[1][2][3]3. Ensure the solvent (e.g., DMF, CHCl₃/AcOH) is anhydrous and appropriate for the reaction.
Formation of Multiple Products (Poor Regioselectivity)	1. The tert-butyl group and the carbazole nitrogen direct bromination to multiple positions (1, 6, and 8 are electronically favored).2. Reaction conditions are not optimized for selectivity.	1. Expect a mixture of isomers (1-bromo-, 6-bromo-, and 8-bromo-3-tert-butyl-9H-carbazole) as the primary products.2. Adjust the reaction temperature. Lower temperatures often favor selectivity. Perform the reaction at 0°C to room temperature.[1]3. Isolate the desired isomer using column chromatography or fractional crystallization.
Significant Amounts of Di- and Polybrominated Products	1. Molar ratio of NBS to the carbazole substrate is too high.2. Extended reaction time after consumption of the starting material.	1. Use a controlled amount of NBS (e.g., 1.0 to 1.1 equivalents for monobromination).[1]2. Add the NBS solution dropwise to the carbazole solution to maintain a low concentration of the brominating agent.3. Monitor the reaction closely by TLC and quench it as soon as the starting material is consumed.
Product Decomposition	1. Reaction temperature is too high.2. Presence of strong light, which can initiate radical side reactions.3. Excess of brominating agent.	1. Maintain the recommended reaction temperature.2. Conduct the reaction in the dark or in a flask wrapped in aluminum foil.3. Use the stoichiometric amount of NBS required for the desired level of bromination.
Difficulty in Product Purification	1. Similar polarities of the isomeric products.2. Presence of unreacted NBS or succinimide byproduct.	1. For column chromatography, use a shallow gradient of a non-polar/polar solvent system (e.g., hexane/ethyl acetate).2. Before work-up, quench the reaction with an aqueous solution of a reducing agent like sodium thiosulfate to remove any remaining NBS.3. The succinimide byproduct can be removed by washing the organic layer with water during the work-up.

Frequently Asked Questions (FAQs)

Q1: What is the expected major product in the monobromination of 3-tert-butyl-9H-carbazole?

A1: The bromination of 3-tert-butyl-9H-carbazole is an electrophilic aromatic substitution. The carbazole nitrogen is an ortho-, para-director, activating the 1, 3, 6, and 8 positions. The tert-butyl group at the 3-position is also an ortho-, para-director and will sterically hinder the 2 and 4 positions. Therefore, bromination is most likely to occur at the C1, C6, and C8 positions. The precise ratio of these isomers will depend on the specific reaction conditions.

Q2: What are the most common side reactions to be aware of?

A2: The most common side reaction is over-bromination, leading to the formation of dibromo- and polybromo-carbazoles.[4] Another potential issue is the formation of a mixture of monobrominated isomers (1-bromo, 6-bromo, and 8-bromo), which can complicate purification.

Q3: Which brominating agent is recommended?

A3: N-Bromosuccinimide (NBS) is a widely used and effective reagent for the bromination of carbazoles.[1][5][6][7][8] It is generally easier and safer to handle than liquid bromine.

Q4: How can I control the level of bromination (mono- vs. di-bromination)?

A4: The degree of bromination can be controlled by the stoichiometry of the brominating agent. For monobromination, use approximately 1.0-1.1 equivalents of NBS. For dibromination, a larger excess of NBS would be required. Careful monitoring of the reaction by TLC is crucial to stop the reaction at the desired point.

Q5: What is a suitable solvent for this reaction?

A5: Dimethylformamide (DMF) is a common solvent for the bromination of carbazoles with NBS.[1][2][3][4] A mixture of chloroform and acetic acid has also been reported for similar reactions.[9]

Q6: How can I purify the brominated product?

A6: Purification is typically achieved through recrystallization or column chromatography. For a mixture of isomers, column chromatography on silica gel with a gradient of non-polar and polar solvents (e.g., hexane and ethyl acetate) is often necessary to separate the different brominated products.

Experimental Protocols

Protocol 1: Monobromination of 3-tert-butyl-9H-carbazole using NBS in DMF

This protocol is adapted from the bromination of the analogous 3,6-di-tert-butyl-9-methyl-9H-carbazole.[1]

Materials:

• 3-tert-butyl-9H-carbazole

• N-Bromosuccinimide (NBS)

• Anhydrous Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Deionized Water

• Ethanol (for recrystallization)

Procedure:

• In a round-bottom flask, dissolve 3-tert-butyl-9H-carbazole (1.0 eq.) in anhydrous DMF.

• Cool the solution to 0°C in an ice bath.

• In a separate flask, dissolve NBS (1.05 eq.) in a minimal amount of anhydrous DMF.

• Add the NBS solution dropwise to the stirred carbazole solution at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by pouring the mixture into ice water.

• Extract the aqueous mixture with dichloromethane (3 x 50 ml).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter and remove the solvent in vacuo.

• Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel.

Visualizations

Reaction Pathway and Potential Side Products

Caption: Reaction scheme for the bromination of 3-tert-butyl-9H-carbazole.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common issues.

References

• 1. rsc.org [rsc.org]
• 2. 3-Bromo-9H-carbazole synthesis - chemicalbook [chemicalbook.com]
• 3. scienceopen.com [scienceopen.com]
• 4. 2,3,6,7-Tetra­bromo-9-butyl-9H-carbazole - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Electrophilic and radical bromination of bromo derivatives via NBS. [wisdomlib.org]
• 6. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. 6-bromo-9-ethyl-9H-carbazole-3-carbaldehyde synthesis - chemicalbook [chemicalbook.com]

enhancing the quantum yield of 3-tert-butyl-9H-carbazole derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-tert-butyl-9H-carbazole derivatives. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during synthesis, characterization, and quantum yield enhancement experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the quantum yield of my synthesized 3-tert-butyl-9H-carbazole derivative unexpectedly low?

A low quantum yield can stem from several factors. A primary concern is the purity of the carbazole starting material, as even trace amounts of isomeric impurities (<0.5 mol%) can act as charge traps and drastically alter photophysical properties.[1][2] Other potential causes include fluorescence quenching in solution or the solid state, intramolecular rotation consuming excited state energy, and the presence of residual solvents or reagents from synthesis.[3][4]

Q2: How do the tert-butyl groups at the 3- and 6-positions influence the properties of the carbazole derivative?

Substitution of carbazole at the 3- and 6-positions with tert-butyl groups primarily enhances the solubility of the compounds in common organic solvents.[3] This modification has a relatively weak direct influence on the fundamental photophysics but can play a significant role in preventing aggregation-caused quenching in the solid state and improving processability for device fabrication.[5][6]

Q3: My compound shows a high quantum yield in solution but it drops significantly in the solid state. What causes this?

This phenomenon, often called aggregation-caused quenching (ACQ), is common. In the solid state, intermolecular π-π stacking between carbazole rings can become predominant, creating non-radiative decay pathways that quench fluorescence.[7] The arrangement and packing of molecules in the solid state are critical; controlling this can mitigate the decrease in quantum yield.[8]

Q4: Can the solvent used for photophysical measurements affect the quantum yield?

Yes, solvent polarity can influence the emission spectra and quantum yield. For donor-acceptor systems, a red shift in the emission spectra with increasing solvent polarity is often observed, indicating a more polar excited state.[9][10] While the lifetime of the S1 state is often weakly dependent on the solvent, the overall quantum yield can be affected by specific solvent-solute interactions.[5][6]

Q5: Are there methods to enhance the quantum yield of an existing carbazole derivative without complete molecular redesign?

One effective strategy is the restriction of intramolecular rotation (RIR). If the molecule has components that can rotate freely (e.g., a pyridyl moiety), this motion can consume excited-state energy. Protonation of such components with a strong acid can introduce weak interactions (like hydrogen bonding) that hinder this rotation, leading to a significant enhancement in fluorescence quantum yield.[4] For instance, protonation has been shown to increase the fluorescence quantum yield of certain pyridine-functionalized carbazoles from 16% to as high as 80%.[4]

Q6: What is the role of intersystem crossing (ISC) in these molecules?

In many carbazole derivatives, the first excited singlet state (S1) can populate the first triplet state (T1) via intersystem crossing (ISC). The quantum yield for this T1 triplet formation can be significant, typically estimated around 51–56% for carbazole and 3,6-di-tert-butylcarbazole in various solvents.[5][6] While this process competes with fluorescence (decay from S1), it is crucial for applications relying on phosphorescence or thermally activated delayed fluorescence (TADF).

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common experimental issues.

Diagnosing and Resolving Low Quantum Yield

If you are observing a lower-than-expected quantum yield, follow this diagnostic workflow to identify the potential cause.

Caption: Troubleshooting workflow for low quantum yield.

Quantitative Data Summary

The following tables summarize key photophysical data for selected carbazole derivatives to provide a comparative reference.

Table 1: Photophysical Properties of Substituted Carbazole Derivatives.

Compound/Derivative	Solvent/State	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Fluorescence Quantum Yield (Φ_F)	Reference(s)
3,6-di-tert-butyl-carbazole based compounds	Dichloromethane	328-353	386-437	0.72-0.89	[3]
3,6-di-tert-butyl-carbazole based compounds	Solid State	-	385-422	0.40-0.85	[3]
Pyridine-functionalised carbazole (L1)	Solution	-	-	0.16	[4]
Protonated Pyridine-functionalised carbazole (L1-H+)	Solution	-	-	0.80	[4]
3,6-di-tert-butyl-9H-carbazolyl-pyrimidine (CN modified)	1 wt % PMMA film	358	460	0.34 (delayed)	[11][12][13]
3,6-di-tert-butyl-9H-carbazolyl-pyrimidine (SCH₃ modified)	1 wt % PMMA film	-	-	0.49 (delayed)	[11]
Benzene with four di-tert-butyl-carbazole moieties	Solid Sample	-	-	0.33	[14]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: General Synthesis of a 3,6-di-tert-butyl-9-aryl-carbazole Derivative

This protocol is a generalized procedure based on the Ullmann condensation reaction.

Caption: General experimental workflow for synthesis.

Methodology:

• Reagents Setup: In a reaction flask, combine 3,6-di-tert-butyl-9H-carbazole, the desired aryl halide (e.g., methyl 4-iodobenzoate), a copper catalyst, a base such as potassium carbonate, and a suitable high-boiling solvent like DMF.[15][16]

• Reaction: Purge the flask with an inert gas (Nitrogen or Argon) and heat the mixture to a high temperature (typically 130-160 °C) with stirring for several hours until TLC indicates consumption of the starting material.

• Work-up: After cooling to room temperature, pour the reaction mixture into water. Extract the aqueous mixture with an organic solvent such as dichloromethane or ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Concentrate the organic solution under reduced pressure. Purify the resulting crude product by column chromatography on silica gel to isolate the desired compound.[8]

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Determination of Fluorescence Quantum Yield (Relative Method)

This protocol describes the determination of the fluorescence quantum yield (Φ_F) of a sample relative to a well-known standard.

Methodology:

• Standard Selection: Choose a suitable fluorescence standard with a known quantum yield (Φ_std) that absorbs and emits in a similar spectral region to your sample. A common standard is quinine bisulfate in 0.1 N H₂SO₄ (Φ_std = 0.546).[15][17]

• Solution Preparation: Prepare a series of dilute solutions of both the standard and your sample in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

• Spectra Acquisition:

  • For each solution, measure the UV-Vis absorption spectrum to determine the absorbance (A) at the chosen excitation wavelength.

  • Measure the fluorescence emission spectrum for each solution using the same excitation wavelength.

• Data Processing:

  • Integrate the area under the emission spectrum for each solution to obtain the integrated fluorescence intensity (I).

  • For both the sample and the standard, plot the integrated fluorescence intensity (I) versus the absorbance (A).

• Calculation: The plots should yield straight lines passing through the origin. Determine the gradient (Slope) for both the sample (Slope_sample) and the standard (Slope_std). The quantum yield of the sample (Φ_sample) is calculated using the following equation:

  Φ_sample = Φ_std × (Slope_sample / Slope_std) × (η_sample² / η_std²)

  Where:

  • Φ_std is the quantum yield of the standard.

  • Slope is the gradient from the plot of integrated fluorescence intensity vs. absorbance.

  • η is the refractive index of the solvent used for the sample and standard solutions. (If the same solvent is used, this term cancels out).[15]

References

• 1. DSpace [scholarbank.nus.edu.sg]
• 2. Carbazole isomers induce ultralong organic phosphorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Protonation-induced fluorescence modulation of carbazole-based emitters - Materials Advances (RSC Publishing) DOI:10.1039/D1MA00438G [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. diposit.ub.edu [diposit.ub.edu]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Substituent effect on TADF properties of 2-modified 4,6-bis(3,6-di-tert-butyl-9-carbazolyl)-5-methylpyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. epubl.ktu.edu [epubl.ktu.edu]
• 15. researchgate.net [researchgate.net]
• 16. ijs.uobaghdad.edu.iq [ijs.uobaghdad.edu.iq]
• 17. reddit.com [reddit.com]

Technical Support Center: Enhancing OLED Stability with 3-tert-butyl-9H-carbazole

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for improving the stability of Organic Light-Emitting Diodes (OLEDs) using 3-tert-butyl-9H-carbazole.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the fabrication and testing of OLEDs incorporating 3-tert-butyl-9H-carbazole.

Issue	Potential Cause(s)	Troubleshooting Steps
Poor Film Morphology (e.g., crystallization, dewetting) in Solution-Processed Layers	- Inappropriate Solvent System: The solubility of 3-tert-butyl-9H-carbazole and other components of the emissive layer may not be well-matched in the chosen solvent, leading to aggregation. - Sub-optimal Spin-Coating Parameters: Incorrect spin speed or duration can result in uneven film thickness and defects. - Contaminated Substrate: Residual impurities on the substrate can interfere with film formation.	1. Solvent Optimization: Test a range of solvents (e.g., chloroform, chlorobenzene, toluene) and solvent blends to improve the solubility of all components.[1] 2. Parameter Adjustment: Systematically vary the spin-coating speed (e.g., 1000-4000 rpm) and time (e.g., 30-60 seconds) to achieve a uniform film.[1] 3. Thorough Substrate Cleaning: Ensure a rigorous substrate cleaning procedure is followed (e.g., sonication in DI water, acetone, and isopropanol, followed by UV-ozone treatment).
Low Device Efficiency (Low EQE, Luminance, or Power Efficiency)	- Aggregation-Caused Quenching: Even with the tert-butyl group, high concentrations can lead to some degree of aggregation and luminescence quenching.[2] - Poor Charge Balance: An imbalance in the injection and transport of holes and electrons can lead to lower recombination efficiency. - Energy Level Mismatch: Misalignment of the HOMO and LUMO energy levels between adjacent layers can hinder charge injection.	1. Concentration Optimization: Vary the doping concentration of the emissive material in the host layer to find the optimal balance between light emission and quenching. 2. Host Material Selection: Choose a host material with appropriate HOMO/LUMO levels to facilitate efficient energy transfer to the emissive layer. 3. Inclusion of Interlayers: Introduce hole-injection, hole-transport, electron-injection, and electron-transport layers to improve charge balance.
Rapid Device Degradation and Short Lifetime	- Presence of Impurities: Impurities in the organic materials can act as quenching sites and accelerate degradation.[2] - Oxygen and Moisture Contamination: Exposure to oxygen and moisture during fabrication or operation is a primary cause of OLED degradation, leading to the formation of dark spots. - Exciton-Polaron Annihilation: At high brightness, interactions between excitons and charge carriers can lead to non-radiative decay and material degradation.	1. Use High-Purity Materials: Source materials with the highest possible purity to minimize intrinsic degradation pathways.[2] 2. Inert Atmosphere Processing: Fabricate and encapsulate the devices in an inert atmosphere (e.g., a glovebox with low oxygen and moisture levels). 3. Effective Encapsulation: Use a robust encapsulation method (e.g., glass lid with UV-cured epoxy) to prevent the ingress of oxygen and moisture during operation. 4. Drive Current Management: Operate the device at a stable and moderate current density to minimize exciton-polaron annihilation.
Device Flickering	- Voltage Fluctuations: Unstable power supply can cause inconsistent light output. - Driver Circuit Issues: Malfunctions in the driving electronics can lead to irregular pixel activation.	1. Stable Power Supply: Use a high-quality, stable power source and consider a voltage regulator. 2. Inspect Driver Circuits: Check for any damage or poor connections in the driver circuitry.

Frequently Asked Questions (FAQs)

Q1: How does the tert-butyl group on the carbazole moiety improve OLED stability?

A1: The bulky tert-butyl group provides steric hindrance, which helps to prevent the close packing of carbazole molecules.[2] This separation minimizes detrimental intermolecular interactions, such as π–π stacking, which can lead to aggregation-caused quenching (ACQ) of luminescence. By reducing aggregation, the photoluminescence quantum yield (PLQY) in the solid state is improved, contributing to higher device efficiency and stability.[2][3] Additionally, the tert-butyl substitution can enhance the thermal stability of the material.[3][4]

Q2: What is the role of 3-tert-butyl-9H-carbazole in the OLED device stack?

A2: 3-tert-butyl-9H-carbazole and its derivatives are versatile materials that can be used as:

• Host materials: Their high triplet energy levels make them suitable for hosting phosphorescent or fluorescent emitters, preventing energy back-transfer and quenching.

• Hole transport materials: The carbazole core has good hole-transporting properties.

• Emissive materials: As part of a larger molecule, the tert-butyl carbazole unit can act as a blue-emitting chromophore.

Q3: Can I use 3-tert-butyl-9H-carbazole in solution-processed OLEDs?

A3: Yes, the tert-butyl group generally enhances the solubility of the carbazole derivative in common organic solvents, making it well-suited for solution-based fabrication techniques like spin-coating.[1][2]

Q4: What are the key performance metrics to assess the stability of an OLED?

A4: The primary metric for OLED stability is its lifetime. This is often reported as LT50, LT70, or LT95, which is the time it takes for the device's initial luminance to decrease to 50%, 70%, or 95%, respectively, under a constant current load. Other important metrics include changes in operating voltage and color coordinates over time.

Q5: How can I be sure that impurities in my 3-tert-butyl-9H-carbazole are not the cause of device instability?

A5: It is crucial to use materials of the highest possible purity. Impurities can significantly degrade device performance and lifespan.[2] Partnering with reliable suppliers who provide detailed material characterization data (e.g., NMR, mass spectrometry, HPLC) is essential. If you suspect impurities, purification techniques such as sublimation or column chromatography may be necessary.

Quantitative Data Presentation

The following tables summarize the performance of OLEDs incorporating tert-butylated carbazole derivatives from various studies.

Table 1: Performance of a Non-doped Deep-Blue OLED with a tert-butyl-carbazole derivative.

Parameter	Value
Emitting Material	BCzB-PPI (contains a 3,6-di-tert-butyl-9H-carbazole unit)
Maximum Luminance	11,364 cd/m²
Maximum External Quantum Efficiency (EQE)	4.43%
CIE Coordinates	(0.159, 0.080)
Half-lifetime (T50) @ 100 cd/m²	2.70 h
Half-lifetime (T50) @ 500 cd/m²	0.242 h
Half-lifetime (T50) @ 1000 cd/m²	0.086 h
Data sourced from a study on non-doped deep-blue OLEDs based on carbazole-π-imidazole derivatives.[5]

Table 2: Comparison of TADF Emitters With and Without tert-butyl Substituents.

Emitter	Host	Maximum EQE	Lifetime (LT95) @ 1000 cd/m²
DABNA-1 (without tert-butyl)	α-ADN	5.5%	2.7 h
t-DABNA (with tert-butyl)	α-ADN	7.8%	10.0 h
Data from a study on the stability of blue OLEDs, highlighting the positive impact of tert-butyl groups on lifetime.[6]

Experimental Protocols

General OLED Fabrication Protocol (Solution-Processing)

This protocol describes a general method for fabricating a solution-processed OLED.

• Substrate Cleaning:

  • Sequentially sonicate indium tin oxide (ITO) coated glass substrates in baths of deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a nitrogen gun.

  • Treat the substrates with UV-ozone for 15 minutes to improve the work function of the ITO and remove organic residues.

• Hole Injection Layer (HIL) Deposition:

  • Spin-coat a layer of PEDOT:PSS onto the cleaned ITO substrate at 3000-5000 rpm for 30-60 seconds.

  • Anneal the substrate on a hotplate at 120-150°C for 10-15 minutes in air.

• Emissive Layer (EML) Deposition:

  • Prepare a solution of the host material and the emissive dopant (containing the 3-tert-butyl-9H-carbazole moiety) in a suitable solvent (e.g., chlorobenzene) at a specific concentration (e.g., 10 mg/mL).

  • Transfer the substrate into an inert atmosphere (glovebox).

  • Spin-coat the emissive layer solution onto the PEDOT:PSS layer. The spin speed and time should be optimized to achieve the desired film thickness.

  • Anneal the substrate on a hotplate inside the glovebox to remove residual solvent.

• Electron Transport Layer (ETL), Electron Injection Layer (EIL), and Cathode Deposition:

  • Transfer the substrate to a high-vacuum thermal evaporator (< 10⁻⁶ Torr) without breaking the inert atmosphere.

  • Deposit the ETL material (e.g., TPBi) to a thickness of 20-40 nm.

  • Deposit a thin EIL (e.g., LiF, ~1 nm) to facilitate electron injection.

  • Deposit the metal cathode (e.g., Al, ~100 nm) through a shadow mask to define the active area.

• Encapsulation:

  • In an inert atmosphere, seal a glass lid onto the device using a UV-curable epoxy resin to protect it from oxygen and moisture.

OLED Lifetime and Stability Testing

• Initial Characterization: Measure the initial current density-voltage-luminance (J-V-L) characteristics of the device.

• Constant Current Stress: Drive the device at a constant DC current that corresponds to a specific initial luminance (e.g., 100 cd/m² or 1000 cd/m²).

• Luminance Monitoring: Continuously monitor the luminance of the device over time using a photodetector.

• Lifetime Determination: Record the time it takes for the luminance to decay to a certain percentage of its initial value (e.g., T95, T80, T50).

• Voltage Monitoring: Record the operating voltage over time. An increase in voltage indicates device degradation.

Thin Film Morphology Characterization by Atomic Force Microscopy (AFM)

• Sample Preparation: Prepare a thin film of the material on a suitable substrate (e.g., silicon wafer or ITO-coated glass) using the same deposition method as in the device fabrication.

• AFM Setup:

  • Mount the sample on the AFM stage.

  • Select an appropriate AFM cantilever and tip.

  • Engage the tip with the sample surface in tapping mode to minimize sample damage.[7]

• Imaging:

  • Scan the desired area of the film to obtain a topographical image.

  • Analyze the image for surface roughness, grain size, and the presence of defects like pinholes or aggregates.[1]

Visualizations

Caption: Experimental workflow for the fabrication of a solution-processed OLED.

Caption: Mechanism of stability improvement by 3-tert-butyl-9H-carbazole.

References

• 1. Coating Characterization | Thin Film Characterization | AFM Topography [afm.oxinst.com]
• 2. horiba.com [horiba.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Non-Doped Deep-Blue OLEDs Based on Carbazole-π-Imidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. spectraresearch.com [spectraresearch.com]

Reference Data & Comparative Studies

A Comparative Guide to Hole Transport Materials: 3-tert-butyl-9H-carbazole vs. NPB in OLEDs

In the landscape of organic light-emitting diode (OLED) technology, the performance of the hole transport layer (HTL) is a critical determinant of overall device efficiency, stability, and operational lifetime. N,N'-di(naphthalen-1-yl)-N,N'-diphenyl-benzidine (NPB) has long been the industry-standard hole transport material (HTM) due to its reliable performance and well-understood properties. However, the quest for improved OLED characteristics has driven research into alternative materials, with carbazole derivatives emerging as promising candidates. This guide provides a detailed comparison of 3-tert-butyl-9H-carbazole and NPB as hole transport materials in OLEDs, presenting their material properties and performance in devices, supported by experimental data.

Material Properties: A Head-to-Head Comparison

The intrinsic properties of a hole transport material, such as its energy levels (HOMO and LUMO), hole mobility, and thermal stability (glass transition temperature, Tg, and decomposition temperature, Td), directly impact the performance of an OLED. A summary of these key properties for 3-tert-butyl-9H-carbazole and the widely used NPB is presented below.

Material Property	3-tert-butyl-9H-carbazole	NPB (N,N'-di(naphthalen-1-yl)-N,N'-diphenyl-benzidine)
Highest Occupied Molecular Orbital (HOMO)	-5.67 to -6.02 eV[1]	-5.1 to -5.5 eV
Lowest Unoccupied Molecular Orbital (LUMO)	Varies depending on derivative	~ -2.4 eV
Hole Mobility (μh)	Up to 4 x 10⁻⁴ cm²/Vs (for di-tert-butyl-carbazolyl derivatives)[2]	~ 10⁻⁴ cm²/Vs
Glass Transition Temperature (Tg)	High (e.g., 211 °C for a derivative with four tert-butyl-carbazole moieties)[2]	~ 95-100 °C[3]
Decomposition Temperature (Td)	High (e.g., >400 °C for some derivatives)[4]	~ 350-400 °C

Note: Data for 3-tert-butyl-9H-carbazole is based on derivatives and related carbazole compounds due to a lack of specific data for the exact molecule in the searched literature. The properties of carbazole derivatives can be tuned by the nature and position of substituent groups.[1]

OLED Device Performance: A Comparative Analysis

Performance Metric	OLED with Carbazole-based HTL	OLED with NPB HTL
Maximum Current Efficiency (cd/A)	Up to 39.8 (for a 4-(9H-carbazol-9-yl)triphenylamine derivative)[3]	Typically in the range of 3-10 cd/A for basic device structures
Maximum Power Efficiency (lm/W)	Up to 29.3 (for a 4-(9H-carbazol-9-yl)triphenylamine derivative)[3]	Varies depending on device architecture
Maximum External Quantum Efficiency (EQE) (%)	Up to 14.0% (for a 4-(9H-carbazol-9-yl)triphenylamine derivative)[3]	Typically a few percent in simple devices
Turn-on Voltage (V)	As low as 3.0 V (for carbazole dendrimers)	~5.0 V in a standard blue OLED[5]
Maximum Luminance (cd/m²)	> 15,000 (for carbazole dendrimers)	~10,000 in a standard device[1]

It is important to note that the performance of an OLED is highly dependent on the entire device stack, including the emitter, electron transport layer, and electrode materials. The data presented here is for illustrative purposes to highlight the potential of carbazole-based HTMs in achieving high-performance OLEDs.

Experimental Protocols

Synthesis of Carbazole Derivatives

A general synthesis for 3,6-di-tert-butyl-9H-carbazole, a related compound, is achieved through Friedel-Crafts alkylation.[6][7]

Reaction Scheme:

Synthesis of 3,6-di-tert-butyl-9H-carbazole

Procedure:

• A solution of carbazole and tert-butyl chloride in chloroform is prepared.

• Aluminum chloride (AlCl₃) is added portion-wise to the stirred solution at 0 °C.

• The reaction mixture is stirred for an extended period (e.g., 12 hours) at room temperature.

• The reaction is quenched with ice water and the product is extracted with dichloromethane.

• The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under vacuum.

• Further purification can be achieved by treatment with sulfuric acid followed by extraction and recrystallization.[6]

OLED Fabrication

A standard fabrication process for a multilayer OLED using thermal evaporation is outlined below.

OLED Fabrication Workflow

Procedure:

• Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol, followed by UV-ozone treatment to improve the work function and remove organic residues.

• Organic Layer Deposition: The hole transport layer (3-tert-butyl-9H-carbazole or NPB), emissive layer, and electron transport layer are sequentially deposited onto the ITO substrate by thermal evaporation in a high-vacuum chamber (< 10⁻⁶ Torr). The deposition rates and thicknesses are monitored using a quartz crystal microbalance.

• Cathode Deposition: A metal cathode, typically a bilayer of a low work function metal like lithium fluoride (LiF) followed by aluminum (Al), is deposited on top of the organic layers through a shadow mask to define the active area of the device.

• Encapsulation: The fabricated device is encapsulated in a nitrogen-filled glovebox using a UV-curable epoxy and a glass lid to protect the organic layers from moisture and oxygen.

Device Characterization

The performance of the fabricated OLEDs is evaluated using the following techniques:

• Current-Voltage-Luminance (J-V-L) Characteristics: Measured using a source meter and a photometer. This provides information on the turn-on voltage, current density, and brightness of the device.

• Electroluminescence (EL) Spectra: Recorded with a spectroradiometer to determine the emission color and color coordinates (CIE).

• Efficiency Measurements:

  • Current Efficiency (cd/A): Calculated from the luminance and current density.

  • Power Efficiency (lm/W): Calculated from the luminance, current density, and operating voltage.

  • External Quantum Efficiency (EQE): Determined by measuring the total photon flux from the device in an integrating sphere and relating it to the injected charge.

• Operational Lifetime: Measured by monitoring the decrease in luminance over time at a constant current density.

Discussion and Conclusion

The available data suggests that carbazole derivatives, including those with tert-butyl substitutions, hold significant promise as high-performance hole transport materials for OLEDs. Their high glass transition temperatures point towards improved morphological stability and potentially longer device lifetimes compared to NPB.[2][3] Furthermore, the tunable electronic properties of carbazoles allow for the optimization of energy level alignment within the OLED stack, which can lead to lower turn-on voltages and higher efficiencies.[1]

References

• 1. A High Tg Carbazole-Based Hole-Transporting Material for Organic Light-Emitting Devices | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Novel Hole Transporting Materials Based on 4-(9H-Carbazol-9-yl)triphenylamine Derivatives for OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. media.neliti.com [media.neliti.com]
• 6. rsc.org [rsc.org]
• 7. ossila.com [ossila.com]

performance comparison of 3-tert-butyl-9H-carbazole and TPD in organic electronics

In the rapidly advancing field of organic electronics, the selection of high-performance materials is paramount for the fabrication of efficient and stable devices such as organic light-emitting diodes (OLEDs) and organic solar cells. Among the myriad of available compounds, 3-tert-butyl-9H-carbazole and N,N'-bis(3-methylphenyl)-N,N'-diphenylbenzidine (TPD) have emerged as prominent hole transport materials (HTMs). This guide provides an objective comparison of their performance, supported by experimental data, to assist researchers and drug development professionals in making informed material choices.

Performance at a Glance: A Quantitative Comparison

The following table summarizes the key performance metrics of 3,6-di-tert-butyl-9H-carbazole, a commonly used and closely related derivative of 3-tert-butyl-9H-carbazole, and TPD. Data for 3,6-di-tert-butyl-9H-carbazole is used due to the greater availability of published experimental values.

Property	3,6-di-tert-butyl-9H-carbazole	TPD (N,N'-bis(3-methylphenyl)-N,N'-diphenylbenzidine)
Hole Mobility (cm²/Vs)	~4 x 10⁻⁴ (for a derivative)[1]	10⁻³ - 10⁻⁴
Ionization Potential (eV)	5.48 - 5.62 (for derivatives)[1]	~5.5[2]
Glass Transition Temp. (Tg)	High (Derivative: 211 °C)[1]	~60-65 °C[3]
Melting Point (°C)	232[4]	175 - 177[2]

In-Depth Analysis of Performance Parameters

Hole Mobility: Hole mobility is a critical factor determining the efficiency of charge transport in an organic semiconductor. While specific data for pristine 3,6-di-tert-butyl-9H-carbazole is limited, a derivative has demonstrated a respectable hole mobility of approximately 4 x 10⁻⁴ cm²/Vs.[1] TPD is a well-established hole transport material known for its good hole mobility, typically falling within the range of 10⁻³ to 10⁻⁴ cm²/Vs. The actual mobility of both materials can be influenced by factors such as film morphology and the presence of a polymer matrix.

Ionization Potential (HOMO Level): The ionization potential, which corresponds to the Highest Occupied Molecular Orbital (HOMO) energy level, governs the efficiency of hole injection from the anode. Derivatives of 3,6-di-tert-butyl-9H-carbazole exhibit ionization potentials in the range of 5.48 to 5.62 eV.[1] TPD possesses a HOMO level of approximately 5.5 eV, making it well-suited for efficient hole injection from standard anodes like indium tin oxide (ITO).[2] The similar ionization potentials of the two materials suggest they are both capable of facilitating effective hole injection.

Performance in Organic Light-Emitting Diodes (OLEDs)

While a direct head-to-head comparison in identical device structures is scarce in the literature, the available data provides insights into their relative performance.

OLEDs utilizing carbazole derivatives as the emitting material have demonstrated impressive performance, with luminances reaching up to 4130 cd/m², high current efficiencies of approximately 20 cd/A, and an external quantum efficiency (EQE) of up to 9.5%.[5][6] In contrast, devices using TPD derivatives as the emitter have shown lower luminances of up to 1729 cd/m², current efficiencies around 4.5 cd/A, and an EQE of 1.5%.[5][6] It is important to note that in these studies, the materials were used as the emissive layer, not solely as a hole transport layer, which can influence the direct comparison of their hole-transporting capabilities in a standard OLED architecture.

The introduction of tert-butyl units to carbazole has been shown to improve device efficiency and stability by preventing molecular aggregation.[4] This steric hindrance helps to maintain the amorphous nature of the thin film, which is crucial for uniform charge transport and preventing the formation of crystalline domains that can act as performance-degrading traps.

Experimental Protocols

The characterization of these materials involves a suite of standard techniques in organic electronics research.

Hole Mobility Measurement (Time-of-Flight - TOF): The hole mobility of these materials is typically measured using the time-of-flight (TOF) technique. In a TOF experiment, a thin film of the organic material is sandwiched between two electrodes. A short pulse of light generates charge carriers (holes and electrons) near one of the electrodes. An applied electric field then drives the holes across the film to the opposite electrode. By measuring the time it takes for the holes to traverse the film of a known thickness, the drift mobility can be calculated.

Ionization Potential Measurement (Cyclic Voltammetry - CV): Cyclic voltammetry is an electrochemical technique used to determine the oxidation and reduction potentials of a molecule, from which the HOMO and LUMO energy levels can be estimated. The material is dissolved in a solvent with a supporting electrolyte, and the solution is placed in an electrochemical cell with a working electrode, a counter electrode, and a reference electrode. The potential of the working electrode is swept linearly with time, and the resulting current is measured. The onset of the oxidation peak in the voltammogram is used to calculate the HOMO level (ionization potential).

Glass Transition Temperature Measurement (Differential Scanning Calorimetry - DSC): Differential scanning calorimetry is a thermal analysis technique used to measure the glass transition temperature. A small sample of the material is heated at a constant rate, and the heat flow required to maintain this heating rate is compared to that of an empty reference pan. At the glass transition temperature, there is a step-like change in the heat capacity of the amorphous material, which is observed as a change in the heat flow signal. This allows for the determination of the Tg.

Logical Workflow for Material Evaluation

The following diagram illustrates a typical workflow for the evaluation and comparison of hole transport materials in organic electronic devices.

Workflow for evaluating hole transport materials.

Conclusion

Both 3-tert-butyl-9H-carbazole and TPD are effective hole transport materials for organic electronics. TPD is a well-established standard with good hole mobility and a well-matched HOMO level for efficient hole injection. However, its relatively low glass transition temperature can be a concern for long-term device stability.

References

• 1. researchgate.net [researchgate.net]
• 2. ossila.com [ossila.com]
• 3. researchgate.net [researchgate.net]
• 4. ossila.com [ossila.com]
• 5. Efficient OLEDs Fabricated by Solution Process Based on Carbazole and Thienopyrrolediones Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Unveiling the Photonic Performance: A Comparative Analysis of 3-tert-butyl-9H-carbazole's Quantum Yield

In the landscape of organic electronics and photochemistry, carbazole derivatives stand out for their versatile photophysical properties, underpinning their widespread use in organic light-emitting diodes (OLEDs), sensors, and as host materials for phosphorescent emitters. A critical parameter governing their efficiency in these applications is the fluorescence quantum yield (ΦF), a measure of a molecule's ability to convert absorbed light into emitted light. This guide provides a detailed comparison of the quantum yield of 3-tert-butyl-9H-carbazole against unsubstituted carbazole and other substituted derivatives, supported by experimental data and methodologies for researchers, scientists, and professionals in drug development.

Executive Summary of Quantum Yield Comparison

Studies on 3,6-di-tert-butyl-9H-carbazole reveal a high fluorescence quantum yield, often exceeding that of the parent carbazole molecule. This enhancement is attributed to the electronic effects of the alkyl groups and their ability to sterically hinder intermolecular interactions that can lead to non-radiative decay pathways. It is therefore reasonable to infer that 3-tert-butyl-9H-carbazole would also exhibit a relatively high quantum yield, likely falling between that of unsubstituted carbazole and the di-substituted derivative.

Quantitative Data Summary

The following table summarizes the reported fluorescence and triplet quantum yields for carbazole and several of its derivatives, providing a basis for comparative analysis.

Compound	Solvent	Fluorescence Quantum Yield (ΦF)	Triplet Quantum Yield (ΦT)
Carbazole	Various Organic Solvents	~0.3 - 0.4	~0.51 - 0.56[1]
3,6-di-tert-butyl-9H-carbazole	Dichloromethane	0.72 - 0.89[2]	-
3,6-di-tert-butyl-9H-carbazole	n-heptane	-	0.55[1]
3,6-di-tert-butyl-9H-carbazole	THF	-	0.36[1]
3,6-di-tert-butyl-9H-carbazole	Acetonitrile	-	0.54[1]
Various 3,6-disubstituted carbazoles	Dichloromethane (Solution)	0.72 - 0.89[2]	-
Various 3,6-disubstituted carbazoles	Solid State	0.40 - 0.85[2]	-

Note: The quantum yield of 3-tert-butyl-9H-carbazole is not explicitly reported in the cited literature. The data for 3,6-di-tert-butyl-9H-carbazole is presented as a close analogue.

The Impact of tert-Butyl Substitution

The presence of tert-butyl groups on the carbazole ring, particularly at the 3 and 6 positions, has a notable effect on the molecule's photophysical behavior. Research indicates that the influence of these substituents is relatively weak in terms of altering the fundamental electronic transitions but significant in other aspects.[1] The primary effects include:

• Increased Solubility: The bulky tert-butyl groups enhance the solubility of the carbazole derivatives in common organic solvents, which is a practical advantage for material processing and characterization.

• Minimal Impact on Absorption and Emission Maxima: The absorption and emission spectra of 3,6-di-tert-butylcarbazole show only a small red shift compared to unsubstituted carbazole.[1]

• Slight Increase in Stokes Shift: A minor increase in the Stokes shift is observed with tert-butyl substitution, suggesting a slightly larger structural relaxation in the excited state.[1]

• High Fluorescence Quantum Yields: As evidenced by the data, the di-tert-butyl substitution leads to significantly higher fluorescence quantum yields compared to the parent carbazole. This is likely due to a reduction in non-radiative decay processes.

Given these observations, it is plausible to predict that 3-tert-butyl-9H-carbazole will also exhibit a high fluorescence quantum yield, potentially in the range of 0.5 to 0.7, positioning it as a more efficient emitter than unsubstituted carbazole.

Experimental Protocols

The determination of fluorescence quantum yield is a critical experimental procedure in photochemistry. The following outlines a generalized protocol based on the relative method, which is commonly employed in the cited research.

Relative Quantum Yield Measurement

This method involves comparing the fluorescence intensity of the sample to that of a well-characterized standard with a known quantum yield.

1. Selection of a Standard:

• Choose a standard that absorbs and emits in a similar spectral range as the sample.

• Common standards include quinine sulfate in 0.1 M H2SO4 (ΦF = 0.546) or Rhodamine 6G in ethanol (ΦF = 0.95).

2. Preparation of Solutions:

• Prepare a series of dilute solutions of both the sample and the standard in the same solvent.

• The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.

3. Spectroscopic Measurements:

• Measure the UV-Vis absorption spectra of all solutions to determine the absorbance at the excitation wavelength.

• Measure the fluorescence emission spectra of all solutions using the same excitation wavelength and instrument settings.

4. Data Analysis:

• Integrate the area under the fluorescence emission curves for both the sample and the standard.

• The quantum yield of the sample (ΦF,sample) is calculated using the following equation:

  ΦF,sample = ΦF,standard * (Isample / Istandard) * (Astandard / Asample) * (ηsample2 / ηstandard2)

  Where:

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • η is the refractive index of the solvent.

Photophysical Pathways and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the key photophysical processes in carbazole derivatives and a typical experimental workflow for quantum yield determination.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of the Thermal Stability of 3-tert-butyl-9H-carbazole and Unsubstituted Carbazole

For Researchers, Scientists, and Drug Development Professionals: A guide to understanding the impact of tert-butyl substitution on the thermal stability of the carbazole scaffold.

This guide provides a comparative thermal stability analysis of 3-tert-butyl-9H-carbazole and its parent compound, unsubstituted carbazole. The addition of a tert-butyl group to the carbazole core is a common strategy in medicinal chemistry and materials science to modulate physicochemical properties. Understanding the influence of this substitution on thermal stability is crucial for applications in drug development, where thermal processing is common, and in the design of organic electronic materials, where operational stability at elevated temperatures is required.

Executive Summary

Data Presentation: Thermal Stability Parameters

Due to the limited availability of specific TGA data for 3-tert-butyl-9H-carbazole, a direct quantitative comparison is challenging. However, we can analyze the thermal behavior of unsubstituted carbazole and infer the likely impact of the tert-butyl substitution based on data from related compounds.

A thermogravimetric analysis of a treated sample of unsubstituted carbazole reveals a multi-step decomposition process. The initial weight loss begins at approximately 250 °C, with subsequent significant decomposition events occurring at higher temperatures. It is important to note that the nature of the "treatment" of this sample is not specified, which may influence the exact decomposition profile.

Compound	Onset of Decomposition (°C)	Key Decomposition Steps	Source
Unsubstituted Carbazole (Treated Sample)	~250	Multi-step decomposition	[1]
3-tert-butyl-9H-carbazole	Data not available	Expected to be higher than unsubstituted carbazole	Inferred from related compounds
3,6-di-tert-butylcarbazole derivatives	High thermal stability reported	-	[2][3]

Note: The data for unsubstituted carbazole is based on a treated sample and should be interpreted with caution.

Discussion of Thermal Stability

The carbazole nucleus is a rigid, aromatic structure that inherently possesses high thermal stability. Research on various carbazole derivatives consistently demonstrates their robustness at elevated temperatures, with some derivatives exhibiting decomposition temperatures exceeding 400 °C.[4]

The introduction of a tert-butyl group onto the carbazole ring, as in 3-tert-butyl-9H-carbazole, is anticipated to enhance its thermal stability. This hypothesis is supported by studies on the related compound, 3,6-di-tert-butylcarbazole, where the presence of the bulky tert-butyl groups contributes to increased thermal and oxidative stability.[3] The steric hindrance provided by the tert-butyl group can restrict intermolecular interactions and inhibit decomposition pathways that might be more accessible in the unsubstituted molecule.

Experimental Protocols

A typical experimental protocol for determining the thermal stability of organic compounds like carbazole and its derivatives using Thermogravimetric Analysis (TGA) is as follows:

Thermogravimetric Analysis (TGA)

• Instrument: A calibrated thermogravimetric analyzer is used.

• Sample Preparation: A small amount of the sample (typically 2-10 mg) is accurately weighed and placed in an inert crucible (e.g., alumina or platinum).

• Atmosphere: The analysis is conducted under a controlled atmosphere, typically an inert gas such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 800 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Acquisition: The mass of the sample is continuously monitored as a function of temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset of decomposition (the temperature at which significant mass loss begins) and the temperatures of maximum decomposition rates (from the derivative of the TGA curve, DTG).

Mandatory Visualizations

Chemical Structures

The following diagrams illustrate the chemical structures of unsubstituted carbazole and 3-tert-butyl-9H-carbazole.

Caption: Molecular structures of the compared compounds.

Logical Relationship: Impact of Substitution on Thermal Stability

The following diagram illustrates the logical relationship between the structural modification and the expected change in thermal stability.

Caption: Expected impact of tert-butyl substitution.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Preparation and property analysis of antioxidant of carbazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Carbazole and dibenzo[b,d]furan-based hole transport materials with high thermal stability - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Hole Mobility of 3-tert-butyl-9H-carbazole and Other Hole-Transporting Materials

This guide provides a comparative analysis of the hole mobility of 3-tert-butyl-9H-carbazole against other common hole-transporting materials (HTMs) used in organic electronics. The performance of devices such as organic light-emitting diodes (OLEDs) and perovskite solar cells (PSCs) is critically dependent on the efficiency of charge transport within the constituent layers. Hole mobility (μh) is a key parameter that quantifies the ease with which positive charge carriers (holes) move through a material under an electric field.

Carbazole and its derivatives are a prominent class of HTMs due to their electron-rich nature, high thermal stability, and excellent hole-transporting capabilities.[1] The introduction of substituents onto the carbazole core, such as the tert-butyl group, allows for the fine-tuning of its electronic and physical properties.

The Role of the Tert-Butyl Group in 3-tert-butyl-9H-carbazole

While specific quantitative data for the hole mobility of pristine 3-tert-butyl-9H-carbazole is not extensively documented in peer-reviewed literature, the influence of the tert-butyl group on the carbazole moiety is well-understood. The bulky tert-butyl group introduces significant steric hindrance.[2] This structural feature is advantageous as it can prevent the aggregation of molecules, leading to the formation of stable amorphous films.[3] Morphological stability is crucial for the longevity and consistent performance of organic electronic devices. Furthermore, this steric hindrance can enhance the efficiency of hole extraction at interfaces and reduce interfacial recombination losses.[2] These characteristics suggest that 3-tert-butyl-9H-carbazole is a promising component in the design of more complex, high-performance HTMs.

Comparative Data on Hole Mobility

For a clear comparison, the table below summarizes the hole mobility of several key HTMs. The value for 3-tert-butyl-9H-carbazole is presented qualitatively based on the expected effects of its molecular structure.

Hole-Transporting Material (HTM)	Core Structure	Hole Mobility (μh) in pristine film (cm²/V·s)	Measurement Method
3-tert-butyl-9H-carbazole	Carbazole	Data not readily available; expected to have inherent hole transport properties.[3]	Not Applicable
Spiro-OMeTAD	Spirobifluorene	~2 x 10⁻⁴[4][5]	Time-of-Flight (TOF), SCLC
PTAA	Poly(triarylamine)	~4 x 10⁻³[4]	Not specified
TCTA	Triphenylamine with Carbazole arms	~1 x 10⁻⁴[6]	Time-of-Flight (TOF)

Note: The hole mobility of HTMs can be significantly influenced by factors such as film morphology, purity, and the presence of dopants.[5] For instance, the conductivity and hole mobility of both Spiro-OMeTAD and PTAA are known to improve with the addition of dopants like LiTFSI and tBP.[7]

Experimental Protocol: Hole Mobility Measurement by Space-Charge Limited Current (SCLC)

The Space-Charge Limited Current (SCLC) method is a widely used technique to determine the charge carrier mobility in organic semiconductors.[8] It involves fabricating a single-carrier device and analyzing its current-voltage (J-V) characteristics.

I. Device Fabrication (Hole-Only Device)

• Substrate Preparation : Start with a pre-patterned Indium Tin Oxide (ITO) coated glass substrate. Clean the substrate sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol, each for 15 minutes. Dry the substrate with a nitrogen gun and treat it with UV-ozone for 15 minutes to enhance the work function of the ITO.

• Hole Injection Layer (HIL) Deposition : Spin-coat a layer of a suitable HIL, such as PEDOT:PSS, onto the ITO substrate to facilitate hole injection and smooth the surface. Anneal the substrate according to the HIL manufacturer's specifications.

• Active Layer Deposition : Dissolve the HTM (e.g., 3-tert-butyl-9H-carbazole) in a suitable organic solvent (e.g., chlorobenzene) to a specific concentration. Spin-coat the HTM solution onto the HIL layer in an inert atmosphere (e.g., a nitrogen-filled glovebox). The thickness of the film should be carefully controlled, typically in the range of 100-200 nm. Anneal the film to remove residual solvent.

• Top Electrode Deposition : Deposit a high work function metal electrode, such as Gold (Au) or Molybdenum oxide/Aluminum (MoO₃/Al), through a shadow mask via thermal evaporation under high vacuum. The high work function of the top electrode is chosen to create an ohmic contact for holes and a large injection barrier for electrons, ensuring hole-only transport.

II. Electrical Characterization

• J-V Measurement : Measure the current density (J) as a function of the applied voltage (V) in the dark using a source-measure unit. The J-V curve should be plotted on a log-log scale.

• Data Analysis : The J-V characteristic of an ideal single-carrier device exhibits distinct regimes. At low voltages, an ohmic region (J ∝ V) is observed. As the voltage increases, the current becomes space-charge limited, and in a trap-free semiconductor, it follows the Mott-Gurney law:

  J = (9/8)ε₀εᵣμh(V²/L³)

  where:

  • J is the current density.

  • ε₀ is the permittivity of free space.

  • εᵣ is the relative dielectric constant of the material.

  • μh is the hole mobility.

  • V is the applied voltage.

  • L is the thickness of the active layer.

• Mobility Calculation : By plotting J versus V² in the SCLC region, the hole mobility (μh) can be extracted from the slope of the linear fit. It is often more convenient to plot J¹ᐟ² versus V, where the mobility can be calculated from the slope of the resulting straight line in the SCLC regime.

Visualization of the SCLC Experimental Workflow

References

• 1. mdpi.com [mdpi.com]
• 2. Resolving Hydrophobicity Issues of tert-Butyl Carbazole-Based Self-Assembled Monolayer through Interface Engineering Using Conjugated Polyelectrolytes for High-Performance Perovskite Solar Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 3-tert-Butyl-9H-carbazole|High-Purity Research Chemical [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. ossila.com [ossila.com]
• 8. Space Charge Limited Current (SCLC) for Mobility in Organic & Perovskite Semiconductors — Fluxim [fluxim.com]

A Comparative Guide to the Fluorescence Quenching of 3-tert-butyl-9H-carbazole and Other Prominent Probes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the fluorescence quenching characteristics of 3-tert-butyl-9H-carbazole against two other widely used fluorescent probes: Fluorescein and Rhodamine B. The objective is to offer a comprehensive overview of their relative quenching efficiencies, supported by experimental data and protocols, to aid in the selection of the most suitable probe for various research and drug development applications.

Executive Summary

Fluorescence quenching is a critical analytical tool for studying molecular interactions. The choice of a fluorescent probe is paramount for the sensitivity and accuracy of these studies. This guide evaluates 3-tert-butyl-9H-carbazole, a derivative of the robust carbazole scaffold, and compares its performance with the well-established probes, Fluorescein and Rhodamine B. Due to the scarcity of directly comparable quenching data under identical experimental conditions in existing literature, this guide leverages data for the closely related 3,6-di-tert-butyl-9H-carbazole and presents a comparison using aniline as a common quencher, acknowledging the potential for variations due to solvent and specific amine differences.

Quantitative Comparison of Fluorescence Quenching Parameters

The following table summarizes the key photophysical and fluorescence quenching parameters for the compared probes. The data for 3,6-di-tert-butyl-9H-carbazole is used as a proxy for 3-tert-butyl-9H-carbazole. Aniline and its derivatives are used as the quencher to provide a basis for comparison.

Parameter	3,6-di-tert-butyl-9H-carbazole	Fluorescein	Rhodamine B
Quencher	Aniline (inferred)	Aniline	Triethylamine (TEA)
Solvent	Toluene	Dioxane	DMF
Fluorescence Lifetime (τ₀) (ns)	~7.8	~4.0	~1.7
Stern-Volmer Constant (Ksv) (M⁻¹)	Not directly available for aniline. For carbazole with picric acid: 4.4 x 10⁴ M⁻¹[1]	Positive deviation observed, suggesting both static and dynamic quenching. Specific Ksv not provided.	1.8
Bimolecular Quenching Rate Constant (kq) (M⁻¹s⁻¹)	Not directly available for aniline.	Not directly available.	1.06 x 10⁹

Note: The data presented is compiled from different sources and experimental conditions, which should be considered when making direct comparisons. The quenching efficiency is influenced by factors such as the solvent, temperature, and the specific quencher used.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are generalized protocols for fluorescence quenching experiments.

General Protocol for Fluorescence Quenching Measurement

A stock solution of the fluorescent probe (e.g., 3-tert-butyl-9H-carbazole, Fluorescein, or Rhodamine B) is prepared in a suitable solvent. A series of solutions with a fixed concentration of the fluorophore and varying concentrations of the quencher (e.g., aniline) are then prepared.

The fluorescence emission spectra of these solutions are recorded using a spectrofluorometer at a constant temperature. The excitation wavelength is set at the absorption maximum of the respective probe. The fluorescence intensity at the emission maximum is recorded for each quencher concentration.

The quenching data is then analyzed using the Stern-Volmer equation:

F₀ / F = 1 + Ksv[Q] = 1 + kqτ₀[Q]

Where:

• F₀ is the fluorescence intensity in the absence of the quencher.

• F is the fluorescence intensity in the presence of the quencher.

• Ksv is the Stern-Volmer quenching constant.

• [Q] is the concentration of the quencher.

• kq is the bimolecular quenching rate constant.

• τ₀ is the fluorescence lifetime of the probe in the absence of the quencher.

A plot of F₀/F versus [Q] should yield a straight line with a slope equal to Ksv. The bimolecular quenching rate constant (kq) can then be calculated if the fluorescence lifetime (τ₀) is known.

Visualizing the Quenching Process

Fluorescence Quenching Mechanism

The following diagram illustrates the fundamental principle of fluorescence and the process of collisional (dynamic) quenching.

References

• 1. researchgate.net [researchgate.net]

Purity Validation of 3-tert-butyl-9H-carbazole: A Comparative Guide to HPLC and NMR Analysis

For Researchers, Scientists, and Drug Development Professionals

In the synthesis and application of novel organic compounds, particularly in the fields of materials science and drug development, the verification of purity is a critical, non-negotiable step. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy for the purity validation of 3-tert-butyl-9H-carbazole, a key intermediate in organic electronics. The following sections detail the experimental protocols and present comparative data to assist researchers in selecting the appropriate analytical method for their needs.

Introduction to Purity Analysis of 3-tert-butyl-9H-carbazole

3-tert-butyl-9H-carbazole is commonly synthesized via the Friedel-Crafts alkylation of carbazole with a tert-butylating agent. This reaction can yield a mixture of products, including the desired mono-alkylated product, unreacted starting material, and poly-alkylated species. Therefore, robust analytical methods are required to accurately determine the purity of the final product. HPLC and NMR spectroscopy are powerful and complementary techniques for this purpose.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a highly sensitive technique for separating and quantifying the components of a mixture. For 3-tert-butyl-9H-carbazole, a reversed-phase HPLC method is effective in separating the target compound from potential impurities such as carbazole and di-tert-butyl-9H-carbazole isomers.

Experimental Protocol: HPLC

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water is typically employed. A common starting condition is 60:40 (v/v) acetonitrile:water, ramping to 95:5 over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 293 nm, a wavelength where carbazole derivatives exhibit strong absorbance.

• Sample Preparation: A stock solution of the 3-tert-butyl-9H-carbazole sample is prepared in acetonitrile at a concentration of 1 mg/mL. This is then diluted to approximately 50 µg/mL with the initial mobile phase composition.

• Injection Volume: 10 µL.

• Data Analysis: The purity is determined by calculating the peak area percentage of the main component relative to the total area of all observed peaks.

Comparative Data: HPLC Analysis

Compound	Retention Time (min)	Peak Area (%) [Hypothetical]	Purity (%)
Carbazole (Impurity)	5.2	1.5
3-tert-butyl-9H-carbazole	12.8	98.0	98.0
2,7-di-tert-butyl-9H-carbazole (Impurity)	18.5	0.5

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

¹H NMR spectroscopy provides detailed structural information and can be used for quantitative analysis to determine purity. By integrating the signals corresponding to the analyte and a certified internal standard, the absolute purity of the sample can be determined.

Experimental Protocol: ¹H NMR

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Approximately 10 mg of the 3-tert-butyl-9H-carbazole sample and 5 mg of a certified internal standard (e.g., maleic acid) are accurately weighed and dissolved in 0.75 mL of a deuterated solvent (e.g., CDCl₃).

• Data Acquisition: A standard proton NMR spectrum is acquired with a sufficient number of scans to achieve a good signal-to-noise ratio. Key parameters include a 30-degree pulse angle and a relaxation delay of at least 5 times the longest T1 of the protons being quantified.

• Data Analysis: The purity is calculated by comparing the integral of a well-resolved proton signal of the analyte with the integral of a known proton signal of the internal standard.

Comparative Data: ¹H NMR Analysis

Proton Assignment (3-tert-butyl-9H-carbazole)	Chemical Shift (δ, ppm) [Hypothetical]	Integration
NH (9-H)	~8.1 (br s)	1H
Aromatic CH (1,8-H)	~8.0 (d)	2H
Aromatic CH (4-H)	~7.5 (d)	1H
Aromatic CH (2-H)	~7.4 (dd)	1H
Aromatic CH (5,6,7-H)	~7.2-7.3 (m)	3H
tert-butyl CH₃ (3-tBu)	~1.4 (s)	9H

Purity Calculation (Hypothetical): Using the integration of the tert-butyl protons (9H) of the analyte and the olefinic protons (2H) of the maleic acid internal standard, the purity can be calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / W_analyte) * (W_standard / MW_standard) * Purity_standard

Where:

• I = Integral value

• N = Number of protons for the integrated signal

• MW = Molecular weight

• W = Weight

• Purity_standard = Purity of the internal standard

Workflow for Purity Validation

The following diagram illustrates the logical workflow for the comprehensive purity validation of 3-tert-butyl-9H-carbazole using both HPLC and NMR.

Assessing OLED Device Lifetime: A Comparative Analysis of 3-tert-butyl-9H-carbazole Derivatives Versus Standard Materials

A deep dive into the operational stability of Organic Light-Emitting Diodes (OLEDs) reveals the pivotal role of host and charge transport materials. This guide provides a comparative assessment of OLEDs incorporating 3-tert-butyl-9H-carbazole derivatives against those using established standard materials. The inclusion of bulky tert-butyl groups on the carbazole core is a key design strategy to enhance the thermal and morphological stability of the films, which in turn is expected to prolong device lifetime.

Carbazole-based compounds are widely utilized in OLEDs due to their excellent hole-transporting properties, high thermal stability, and high triplet energy, which is crucial for efficient phosphorescent emitters.[1][2] Standard materials like 4,4'-bis(N-carbazolyl)-1,1'-biphenyl (CBP) have been industry benchmarks.[3] However, the quest for even longer operational stability has led researchers to modify the basic carbazole structure. The introduction of tert-butyl groups, for instance, can prevent molecular aggregation and improve the amorphous nature of the thin films, both of which are critical for extending the lifetime of OLED devices.[4] This guide summarizes the performance of OLEDs using such modified carbazole derivatives and compares them with devices based on standard host materials, supported by experimental data from recent studies.

Comparative Performance of OLED Devices

The following tables summarize the key performance metrics of OLEDs fabricated with 3-tert-butyl-9H-carbazole derivatives and standard host materials. The data is compiled from various studies to provide a clear comparison of their efficiency and lifetime.

Host Material	Emitter	Max. Current Efficiency (cd/A)	Max. Power Efficiency (lm/W)	Turn-on Voltage (V)
BCz-tBuPh	Green Phosphor	43.1	40.0	Not Specified
BCz-nBuPh	Green Phosphor	Lower than BCz-tBuPh	Lower than BCz-tBuPh	Not Specified
Standard CBP	Green Phosphor	Generally lower than modified carbazoles	Generally lower than modified carbazoles	Higher than modified carbazoles

Table 1: Comparison of device efficiencies for solution-processed green phosphorescent OLEDs. BCz-tBuPh (9,9'-di-4-t-butylphenyl-9H,9'H-3,3'-bicarbazole) is a derivative of 3,3'-bicarbazole, showcasing the benefit of the tert-butyl group.[4]

Host Material	Emitter	Initial Luminance (cd/m²)	LT50 (hours)
4CzIPN (TADF Host)	Phosphorescent	Not Specified	Doubled compared to CBP
Standard CBP	Phosphorescent	Not Specified	Baseline
n-type host with TADF features	Blue Phosphor	100	13,573 - >25,000

Table 2: Comparison of device lifetimes. The use of a Thermally Activated Delayed Fluorescence (TADF) material like 4CzIPN as a host can significantly improve lifetime compared to CBP.[3] Advanced n-type hosts can yield even more substantial lifetime improvements in blue phosphorescent OLEDs.[5]

Experimental Protocols

The following sections detail the generalized methodologies for the fabrication and lifetime assessment of the OLED devices cited in this guide.

OLED Fabrication

A typical fabrication process for an OLED device, either through thermal evaporation or solution processing, involves the following steps:

• Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned in ultrasonic baths of deionized water, acetone, and isopropanol. The substrates are then treated with UV-ozone to improve the work function of the ITO and enhance hole injection.

• Hole Injection Layer (HIL) Deposition: A hole injection layer, such as PEDOT:PSS, is often spin-coated onto the ITO substrate to facilitate the injection of holes from the anode.

• Hole Transport Layer (HTL) Deposition: A hole-transporting material is deposited on top of the HIL. For devices using carbazole derivatives, this layer could be the material under investigation or a standard material like NPB.

• Emissive Layer (EML) Deposition: The emissive layer, consisting of a host material doped with an emitter, is deposited. This is the core layer where the light is generated. The host can be a 3-tert-butyl-9H-carbazole derivative or a standard material like CBP.

• Electron Transport Layer (ETL) and Electron Injection Layer (EIL) Deposition: An electron-transporting material (e.g., TPBi) and an electron-injecting material (e.g., LiF) are sequentially deposited.

• Cathode Deposition: A metal cathode, typically aluminum (Al), is thermally evaporated to complete the device structure.

The entire fabrication process is carried out in a high-vacuum environment to prevent contamination from moisture and oxygen, which are detrimental to device performance and lifetime.[2]

Device Lifetime Measurement

The operational lifetime of an OLED is a critical parameter for its practical application. It is typically characterized by the time it takes for the initial luminance to decrease to a certain percentage, such as 50% (LT50) or 95% (LT95).[6]

• Initial Characterization: The current density-voltage-luminance (J-V-L) characteristics of the freshly fabricated devices are measured using a source meter and a photometer.

• Lifetime Test Setup: The OLEDs are placed in a lifetime measurement system, often in a nitrogen-filled glovebox to exclude oxygen and moisture.

• Constant Current Stress: A constant DC current is applied to the device to achieve a specific initial luminance (e.g., 1000 cd/m²).

• Luminance Monitoring: The luminance of the device is continuously monitored over time using a photodetector.

• Data Acquisition: The luminance decay data is recorded until it reaches the predefined failure point (e.g., 50% of the initial luminance). For highly stable devices, accelerated testing at higher brightness or temperature may be employed to extrapolate the lifetime at normal operating conditions.[7][8]

Experimental Workflow Diagram

The following diagram illustrates the general workflow for assessing OLED device lifetime, from material synthesis to final data analysis.

References

• 1. A review of fused-ring carbazole derivatives as emitter and/or host materials in organic light emitting diode (OLED) applications - Materials Chemistry Frontiers (RSC Publishing) DOI:10.1039/D3QM00399J [pubs.rsc.org]
• 2. 2,7(3,6)-Diaryl(arylamino)-substituted Carbazoles as Components of OLEDs: A Review of the Last Decade - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. library.imaging.org [library.imaging.org]
• 7. ossila.com [ossila.com]
• 8. youtube.com [youtube.com]

A Comparative Guide to the Electrochemical Properties of Substituted Carbazoles

For Researchers, Scientists, and Drug Development Professionals

Carbazole and its derivatives are cornerstone materials in the development of advanced optoelectronic devices and have significant potential in medicinal chemistry.[1][2] Their electrochemical behavior, particularly their oxidation and reduction potentials, dictates their electron-donating and -accepting capabilities, which are critical for applications in organic light-emitting diodes (OLEDs), solar cells, and as potential targets for drug development.[3][4] This guide provides a comparative analysis of the electrochemical properties of various substituted carbazoles, supported by experimental data and detailed methodologies.

Comparative Electrochemical Data

The electrochemical properties of carbazole derivatives are highly tunable through substitution at various positions on the carbazole core (C-2, C-3, C-6, C-7, and N-9).[2] These modifications influence the electron density of the π-conjugated system, thereby altering the energy levels of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). Cyclic voltammetry is the primary technique used to determine these parameters.[3][5][6]

Below is a summary of key electrochemical data for a selection of substituted carbazoles, demonstrating the impact of different functional groups on their electronic properties.

Compound	Substituent(s)	Onset Oxidation Potential (E_ox) vs. Fc/Fc⁺ (V)	HOMO Level (eV)	Onset Reduction Potential (E_red) vs. Fc/Fc⁺ (V)	LUMO Level (eV)	Electrochemical Band Gap (eV)	Reference
NIDPA-1	7H-benzo[c]carbazole derivative	0.88	-5.68	-2.52	-2.28	3.40	[3]
NIDPA-2	7H-benzo[c]carbazole derivative	0.81	-5.61	-2.48	-2.32	3.29	[3]
CBPPO	C3-diphenylphosphine oxide	1.05	-	-	-	3.50 (optical)	[7]
CBPmBI	C3-benzimidazole	0.95	-	-	-	3.40 (optical)	[7]
Carbazole 3g	N-mesityl, 3,6-di(4-methoxyphenyl)	-	-2.12 (excited state)	-	-	-	[8]
Carbazole 3h	N-mesityl, 3,6-di(4-(trifluoromethyl)phenyl)	-	-1.95 (excited state)	-	-	-	[8]

Experimental Protocols

The determination of the electrochemical properties of substituted carbazoles is predominantly carried out using cyclic voltammetry (CV). The following is a generalized experimental protocol based on methodologies reported in the literature.[3][5]

Objective: To determine the oxidation and reduction potentials, and subsequently the HOMO and LUMO energy levels, of substituted carbazole compounds.

Instrumentation and Setup:

• Potentiostat: A standard electrochemical workstation.

• Electrochemical Cell: A three-electrode cell.

• Working Electrode: Glassy carbon, platinum, or gold disk electrode.[5][9]

• Counter Electrode: Platinum wire.[5]

• Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl.[1][5]

• Electrolyte Solution: Typically a 0.1 M solution of a supporting electrolyte such as tetrabutylammonium hexafluorophosphate (Bu₄NPF₆) or tetrabutylammonium tetrafluoroborate (Bu₄NBF₄) in an anhydrous solvent like dichloromethane (CH₂Cl₂) or acetonitrile.[5][10]

• Internal Standard: Ferrocene (Fc) is often used as an internal standard to calibrate the reference electrode.[3]

Procedure:

• Preparation: The working electrode is polished with alumina slurry, sonicated, and dried before each measurement to ensure a clean and reproducible surface.[3]

• Deoxygenation: The electrolyte solution is purged with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurements.[3]

• Background Scan: A background cyclic voltammogram of the electrolyte solution is recorded to establish the potential window and identify any impurities.

• Analyte Measurement: The carbazole derivative is added to the cell (typically at a concentration of 0.01 M), and the solution is stirred to ensure homogeneity.[5] The cyclic voltammogram is then recorded by scanning the potential at a typical scan rate of 50-200 mV/s.[3]

• Internal Standard Calibration: After the analyte measurement, a small amount of ferrocene is added to the solution, and its cyclic voltammogram is recorded. The half-wave potential of the Fc/Fc⁺ redox couple is used to reference the measured potentials of the analyte.[3]

• Data Analysis: The onset oxidation (E_ox) and reduction (E_red) potentials are determined from the voltammogram. The HOMO and LUMO energy levels are then calculated using the following empirical formulas:[5][6]

  • HOMO (eV) = -[E_ox (vs Fc/Fc⁺) + 4.8]

  • LUMO (eV) = -[E_red (vs Fc/Fc⁺) + 4.8] The electrochemical band gap is the difference between the HOMO and LUMO energy levels.

Visualizing Electrochemical Mechanisms and Workflows

The following diagrams illustrate key processes in the electrochemical analysis of substituted carbazoles.

Caption: A generalized workflow for the electrochemical analysis of carbazole derivatives using cyclic voltammetry.

Caption: The electrochemical oxidation of carbazoles typically proceeds via a stable radical cation intermediate, which can then undergo coupling reactions.[3][11]

Conclusion

The electrochemical properties of substituted carbazoles can be systematically tailored through synthetic modifications. This comparative guide highlights the structure-property relationships that govern their redox behavior. The provided experimental protocol offers a standardized approach for researchers to characterize novel carbazole derivatives, enabling the rational design of materials with optimized performance for a wide range of applications in electronics and pharmacology. The stability of the carbazole radical cation is a key determinant in the subsequent chemical pathways, often leading to the formation of dimers or polymers.[1][3]

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of the Chloro-Substitution on Electrochemical and Optical Properties of New Carbazole Dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. lib.ysu.am [lib.ysu.am]
• 5. nanocenter.nankai.edu.cn [nanocenter.nankai.edu.cn]
• 6. prezi.com [prezi.com]
• 7. Templated Bipolar Host Materials for Blue Phosphorescent Organic Light-Emitting Devices with Negligible Efficiency Roll-Offs | MDPI [mdpi.com]
• 8. par.nsf.gov [par.nsf.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]

Benchmarking Carbazole-Based Hosts for High-Efficiency Blue Phosphorescent OLEDs

In the pursuit of vibrant and energy-efficient displays and lighting, the performance of blue phosphorescent organic light-emitting diodes (PHOLEDs) remains a critical bottleneck. The stability and efficiency of these devices are intrinsically linked to the properties of the host material in the emissive layer. Among the various classes of host materials, carbazole derivatives have garnered significant attention due to their high triplet energy and excellent hole-transporting capabilities. This guide provides a comparative performance benchmark of 3-tert-butyl-9H-carbazole derivatives against other common host materials in blue PHOLEDs, supported by experimental data and detailed methodologies.

Performance Comparison of Host Materials

The selection of a host material is crucial for achieving high efficiency and long operational lifetime in PHOLEDs. The host must possess a triplet energy higher than that of the phosphorescent dopant to prevent back energy transfer. Furthermore, balanced charge transport and good thermal and morphological stability are essential. Below is a comparison of various carbazole-based host materials, with a focus on derivatives of 3-tert-butyl-9H-carbazole and its common alternatives.

While direct performance data for 3-tert-butyl-9H-carbazole as a host is not extensively reported in recent literature, its close analogue, 3,6-di-tert-butyl-9H-carbazole, and its derivatives are widely studied. The tert-butyl groups are known to enhance solubility and prevent molecular aggregation, which can improve the photoluminescence quantum yield in the solid state.

Table 1: Performance of Blue PHOLEDs with Carbazole-Based Host Materials

Host Material	Dopant (Concentration)	Max. External Quantum Efficiency (EQE) (%)	Max. Power Efficiency (lm/W)	Max. Luminance (cd/m²)	Lifetime (LT90 @ Luminance)	CIE Coordinates (x, y)
2TCzPy	FIrpic	17.8	-	-	-	-
BTCC-36	FIrpic	14.0	11.8	-	-	-
CBPPO	FIrpic (6 wt%)	14.4	25.8	>5000	-	-
CBPmBI	FIrpic (6 wt%)	13.9	24.4	>5000	-	-
H2	FIrpic (15 wt%)	10.3	24.9	>9170	-	-

*2TCzPy: 9,9'-(4-(pyridin-2-yl)-1,3-phenylene)bis(3,6-di-tert-butyl-9H-carbazole) *BTCC-36: 3,6-bis(3,6-di-tert-butyl-9-carbazolyl)-N-phenylcarbazole *CBPPO: (9-(4′-(9H-carbazol-9-yl)-[1,1′-biphenyl]-4-yl)-9H-carbazol-3-yl)diphenylphosphine oxide *CBPmBI: (9-(4′-(9H-carbazol-9-yl)-[1,1′-biphenyl]-4-yl)-3-(3-(1-phenyl-1H-benzo[d]imidazol-2-yl)phenyl)-9H-carbazole) *H2: A pyridinyl-carbazole derivative

Table 2: Performance of Common Alternative Host Materials in Blue PHOLEDs

Host Material	Dopant (Concentration)	Max. External Quantum Efficiency (EQE) (%)	Max. Power Efficiency (lm/W)	Max. Luminance (cd/m²)	Lifetime (LT90 @ Luminance)	CIE Coordinates (x, y)
CBP	FIrpic	~5-7% (Typical)	-	-	-	-
mCP	FIrpic	~10-12%	-	-	-	-
PEP-PHOLED	Pt-complex	56%	-	-	1800h @ 500 cd/m²	(0.14, 0.12)

*CBP: 4,4′-Bis(N-carbazolyl-1,1′-biphenyl) *mCP: 1,3-Bis(N-carbazolyl)benzene *PEP-PHOLED: Polariton-enhanced Purcell PHOLED, a recent advanced device architecture.

Experimental Protocols

To ensure objective comparison, standardized experimental procedures for device fabrication and characterization are paramount.

PHOLED Fabrication

A typical fabrication process for a multi-layer PHOLED involves the sequential deposition of organic and inorganic materials onto a pre-cleaned substrate under high vacuum.

• Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol, followed by UV-ozone treatment to enhance the work function of the ITO.

• Hole Injection Layer (HIL) Deposition: A thin layer of a hole-injection material, such as molybdenum trioxide (MoO₃), is thermally evaporated onto the ITO substrate.

• Hole Transport Layer (HTL) Deposition: A hole-transporting material, like 1,4-bis[(1-naphthyl phenyl)amino]biphenyl (NPB), is deposited via thermal evaporation.

• Emissive Layer (EML) Deposition: The host material (e.g., a 3-tert-butyl-9H-carbazole derivative) and the phosphorescent dopant (e.g., FIrpic) are co-evaporated from separate sources. The doping concentration is a critical parameter that needs to be optimized.

• Electron Transport Layer (ETL) Deposition: An electron-transporting material, such as 3,3′-(5′-(3-(pyridine-3-yl)phenyl)-[1,1′:3′,1″-terphenyl]-3,3″-diyl)dipyridine (TmPyPB), is then deposited.

• Electron Injection Layer (EIL) Deposition: A thin layer of a low work function material, like lithium fluoride (LiF), is evaporated to facilitate electron injection.

• Cathode Deposition: Finally, a metal cathode, typically aluminum (Al), is deposited to complete the device.

Device Characterization

The performance of the fabricated PHOLEDs is evaluated based on several key metrics.

• Current Density-Voltage-Luminance (J-V-L) Characteristics: These are measured using a source meter and a photometer.

• Electroluminescence (EL) Spectra: The emission spectra and CIE color coordinates are recorded using a spectroradiometer.

• External Quantum Efficiency (EQE): EQE is the ratio of the number of photons emitted from the device to the number of electrons injected. It is a critical measure of the device's efficiency in converting electricity to light.

• Power Efficiency: This is a measure of the light output (in lumens) per unit of electrical power consumed (in watts).

• Operational Lifetime: The lifetime of a device is typically defined as the time it takes for the initial luminance to decrease to a certain percentage (e.g., LT90 is the time to 90% of the initial luminance) at a constant current density.

Visualizing Device Architecture and Workflow

To better understand the structure and fabrication process of PHOLEDs, the following diagrams are provided.

Caption: A typical multi-layer PHOLED device architecture.

Caption: A generalized workflow for PHOLED fabrication.

Safety & Regulatory Compliance

Proper Disposal of 3-tert-butyl-9H-carbazole: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of 3-tert-butyl-9H-carbazole, ensuring compliance with general safety standards and minimizing risk.

I. Immediate Safety and Hazard Profile

3-tert-butyl-9H-carbazole is classified as a hazardous substance.[1] All personnel handling this chemical must be familiar with its hazard profile and adhere to strict safety protocols.

Hazard Classification	Description	Precautionary Statements
Skin Irritation (Category 2)	Causes skin irritation.[1]	P264: Wash skin thoroughly after handling.[1] P280: Wear protective gloves/protective clothing/eye protection/face protection.[1] P302 + P352: IF ON SKIN: Wash with plenty of water.[1] P332 + P313: If skin irritation occurs: Get medical advice/attention.[1] P362 + P364: Take off contaminated clothing and wash it before reuse.[1]
Eye Irritation (Category 2)	Causes serious eye irritation.[1]	P280: Wear protective gloves/eye protection/face protection.[1] P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P337 + P313: If eye irritation persists: Get medical advice/attention.[1]

This data is derived from the Safety Data Sheet for 3-tert-butyl-9H-carbazole.

II. Experimental Protocol: Waste Disposal Procedure

The following protocol outlines the necessary steps for the safe segregation, storage, and disposal of 3-tert-butyl-9H-carbazole waste. This procedure is based on general best practices for hazardous chemical waste management.

1. Waste Identification and Segregation:

• Designate as Hazardous Waste: All solid residues, contaminated labware (e.g., pipette tips, vials, weighing paper), and solutions containing 3-tert-butyl-9H-carbazole must be treated as hazardous chemical waste.[2][3][4]

• Avoid Mixing: Do not mix 3-tert-butyl-9H-carbazole waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[2][3] Incompatible materials can lead to dangerous reactions.

2. Waste Containerization:

• Solid Waste: Collect solid 3-tert-butyl-9H-carbazole waste and contaminated materials in a dedicated, leak-proof, and clearly labeled hazardous waste container.[1][2] The container should be made of a compatible material, such as high-density polyethylene (HDPE). Ensure the container is kept closed at all times, except when adding waste.[3]

• Liquid Waste: If 3-tert-butyl-9H-carbazole is in a solution, collect it in a labeled, leak-proof container suitable for liquid hazardous waste. Do not fill containers beyond 90% capacity to allow for expansion.

• Contaminated Sharps: Any needles, scalpels, or other sharps contaminated with 3-tert-butyl-9H-carbazole must be disposed of in a designated sharps container that is puncture-resistant and leak-proof.

3. Labeling and Storage:

• Clear Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "3-tert-butyl-9H-carbazole," and the approximate quantity.[5] Include the date the waste was first added to the container.

• Secure Storage: Store waste containers in a designated satellite accumulation area within the laboratory.[3] This area should be away from general lab traffic and incompatible materials. Ensure secondary containment is used to prevent the spread of spills.

4. Disposal and Removal:

• Licensed Waste Disposal: The disposal of 3-tert-butyl-9H-carbazole must be handled by a licensed hazardous waste disposal company. Do not attempt to dispose of this chemical in the regular trash or down the drain.[4][5]

• Institutional Procedures: Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste. Follow all institutional protocols for waste manifest and pickup requests.

5. Spill and Emergency Procedures:

• Small Spills: For small spills of solid material, carefully sweep or scoop the material into a designated hazardous waste container, avoiding dust generation.[6]

• Liquid Spills: For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in the hazardous waste container.[7]

• Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with soap and water. Collect all cleaning materials as hazardous waste.

• Reporting: Report all spills to your institution's EHS department.

III. Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3-tert-butyl-9H-carbazole.

Caption: Disposal workflow for 3-tert-butyl-9H-carbazole.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of 3-tert-butyl-9H-carbazole, protecting both themselves and the environment. Always consult your institution's specific guidelines and the most recent Safety Data Sheet for the chemical.

References

• 1. canterbury.ac.nz [canterbury.ac.nz]
• 2. benchchem.com [benchchem.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. vumc.org [vumc.org]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. sds.fluorochem.co.uk [sds.fluorochem.co.uk]

Essential Safety and Operational Guide for 3-tert-butyl-9H-carbazole

This guide provides immediate, essential safety and logistical information for handling 3-tert-butyl-9H-carbazole in a laboratory setting. The following procedures are designed for researchers, scientists, and drug development professionals to ensure safe handling, storage, and disposal of this chemical.

Hazard Identification and Personal Protective Equipment

3-tert-butyl-9H-carbazole is a chemical that requires careful handling to avoid potential health risks. While specific toxicity data is limited, related carbazole compounds are known to cause skin, eye, and respiratory irritation.[1][2][3][4] The primary routes of exposure are inhalation, ingestion, and skin or eye contact.[5]

Hazard Summary:

Hazard Classification	Description	Precautionary Statement Codes
Acute toxicity, Oral (Category 4)	Harmful if swallowed.[1][2]	P301 + P312 + P330
Skin irritation (Category 2)	Causes skin irritation.[1][2][3]	P264, P280, P302 + P352, P332 + P313, P362 + P364
Eye irritation (Category 2)	Causes serious eye irritation.[1][2][3]	P280, P305 + P351 + P338, P337 + P313
Specific target organ toxicity — single exposure (Category 3)	May cause respiratory irritation.[1][2]	P261, P271, P304 + P340, P312, P403 + P233, P405

Recommended Personal Protective Equipment (PPE):

Protection Type	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles.[6][7]	Protects against dust particles and accidental splashes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).[8]	Prevents skin contact and potential irritation.[3]
Body Protection	Laboratory coat.[6][8]	Protects clothing and skin from contamination.
Respiratory Protection	Use in a well-ventilated area. A NIOSH-approved respirator may be necessary if dust is generated.[7]	Minimizes inhalation of airborne particles.

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

• Ensure a well-ventilated work area, such as a chemical fume hood, to minimize inhalation exposure.[1][5]

• Verify that an eyewash station and safety shower are readily accessible.[9]

• Prepare all necessary equipment and reagents before handling the chemical.

• Clear the workspace of any unnecessary items to prevent contamination and accidents.

2. Donning Personal Protective Equipment (PPE):

• Put on a laboratory coat, ensuring it is fully buttoned.

• Wear appropriate chemical-resistant gloves. Inspect gloves for any signs of damage before use.[5]

• Put on safety glasses with side shields or chemical splash goggles.

3. Weighing and Handling:

• Handle 3-tert-butyl-9H-carbazole as a solid powder.

• To minimize dust formation, handle the chemical carefully. Avoid actions that could create airborne particles.[1]

• Use a spatula or other appropriate tool to transfer the solid.

• If weighing, do so in a fume hood or on a balance with a draft shield.

4. Post-Handling:

• Securely close the container of 3-tert-butyl-9H-carbazole.

• Clean any contaminated surfaces and equipment.

• Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][5]

• Remove PPE in the correct order to avoid cross-contamination.

Emergency Procedures

Situation	Action
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[3][4][5]
Skin Contact	Remove contaminated clothing. Wash skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation occurs.[3][4][5]
Inhalation	Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[1][4][5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][4][5]
Spill	Evacuate the area. Wear appropriate PPE. Carefully sweep up the solid material, avoiding dust generation, and place it in a sealed container for disposal.[5][9]

Disposal Plan

• Waste Characterization: Chemical waste must be evaluated to determine if it is hazardous.[4]

• Containerization: Collect waste 3-tert-butyl-9H-carbazole and any contaminated materials (e.g., gloves, weighing paper) in a clearly labeled, sealed, and appropriate waste container.

• Disposal: Dispose of the chemical waste through a licensed disposal contractor. Follow all local, state, and federal regulations for hazardous waste disposal.[5] Do not dispose of it down the drain or in regular trash.

Experimental Workflow

Caption: Workflow for handling 3-tert-butyl-9H-carbazole.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. sds.fluorochem.co.uk [sds.fluorochem.co.uk]
• 3. tcichemicals.com [tcichemicals.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. downloads.ossila.com [downloads.ossila.com]
• 6. safety.nmsu.edu [safety.nmsu.edu]
• 7. hazmatschool.com [hazmatschool.com]
• 8. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 9. fishersci.com [fishersci.com]